5-(Pyridin-4-yl)thiophene-2-carboxylic acid

• CAS: 216867-32-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 5-(Pyridin-4-yl)thiophene-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical properties of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid. The information is curated for researchers, scientists, and professionals in drug development who require a detailed understanding of this compound's characteristics. This document summarizes available quantitative data, outlines detailed experimental protocols for property determination, and includes a mandatory visualization of a key experimental workflow.

Core Physicochemical Properties

The following table summarizes the available quantitative data for 5-(Pyridin-4-yl)thiophene-2-carboxylic acid, providing a clear and structured overview for easy comparison.

Property	Value	Source
IUPAC Name	5-(pyridin-4-yl)thiophene-2-carboxylic acid	Sigma-Aldrich
CAS Number	216867-32-2	Sigma-Aldrich
Molecular Formula	C₁₀H₇NO₂S	Sigma-Aldrich
Molecular Weight	205.23 g/mol	Calculated
Melting Point	333-337 °C	Sigma-Aldrich
Boiling Point	Data not available	N/A
Solubility	Data not available	N/A
pKa	Data not available	N/A
logP (Calculated)	0.972	Commercial Supplier

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties are outlined below. These protocols are general and can be adapted for the specific analysis of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid.

Melting Point Determination

The melting point of a solid organic compound is a crucial indicator of its purity. The capillary method is a widely used and reliable technique for this measurement.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: A small amount of the dry, crystalline 5-(Pyridin-4-yl)thiophene-2-carboxylic acid is finely powdered using a mortar and pestle.

• Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, and the tube is inverted and tapped gently to pack the solid into the sealed end. A sample height of 2-3 mm is optimal.

• Measurement: The loaded capillary tube is placed in the heating block of the melting point apparatus alongside a calibrated thermometer.

• Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the expected melting point. The heating rate is then reduced to 1-2 °C per minute.

• Observation: The temperature at which the first liquid appears (onset of melting) and the temperature at which the entire solid has turned into a clear liquid (completion of melting) are recorded. This range is the melting point of the sample. A narrow melting range (0.5-2 °C) is indicative of a pure compound.

Boiling Point Determination

Due to the high melting point of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid, it is expected to have a very high boiling point and may decompose before boiling at atmospheric pressure. Therefore, distillation under reduced pressure (vacuum distillation) would be the method of choice.

Apparatus:

• Vacuum distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

• Heating mantle

• Vacuum pump and pressure gauge (manometer)

• Thermometer

Procedure:

• Apparatus Setup: The vacuum distillation apparatus is assembled. A small amount of the compound is placed in the round-bottom flask along with a magnetic stir bar or boiling chips.

• Vacuum Application: The system is sealed and the vacuum pump is turned on to reduce the pressure to a desired level, which is monitored by the manometer.

• Heating: The sample is heated gently with the heating mantle while stirring.

• Observation: The temperature at which the liquid boils and the vapor condenses on the thermometer bulb is recorded as the boiling point at that specific pressure. The pressure must be recorded along with the temperature.

• Nomograph Use: A pressure-temperature nomograph can be used to estimate the normal boiling point at atmospheric pressure from the data obtained under reduced pressure.

Solubility Determination

Determining the solubility of a compound in various solvents is essential for understanding its behavior in different environments, which is critical for drug development and formulation.

Apparatus:

• Test tubes

• Vortex mixer

• Analytical balance

• Various solvents (e.g., water, ethanol, methanol, DMSO, acetone)

Procedure:

• Sample Preparation: A known amount of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid (e.g., 1 mg) is weighed and placed into a series of test tubes.

• Solvent Addition: A known volume of a specific solvent (e.g., 1 mL) is added to each test tube.

• Mixing: The test tubes are agitated using a vortex mixer for a set period (e.g., 1-2 minutes) to facilitate dissolution.

• Observation: The samples are visually inspected for the presence of undissolved solid. If the solid has completely dissolved, the compound is considered soluble under those conditions.

• Quantitative Analysis (Optional): For a more precise determination, a saturated solution can be prepared, filtered, and the concentration of the dissolved compound in the filtrate can be determined using a suitable analytical technique such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC). The solubility is then expressed in units such as mg/mL or mol/L.

pKa Determination

The acid dissociation constant (pKa) is a measure of the acidity of a compound. For a carboxylic acid, it indicates the pH at which the compound is 50% ionized. Potentiometric titration is a common and accurate method for pKa determination.

Apparatus:

• pH meter with a calibrated electrode

• Burette

• Beaker

• Magnetic stirrer and stir bar

• Standardized solution of a strong base (e.g., 0.1 M NaOH)

Procedure:

• Solution Preparation: A known amount of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid is dissolved in a suitable solvent, typically water or a co-solvent system (e.g., water/methanol) if the compound has low aqueous solubility.

• Titration Setup: The beaker containing the solution is placed on a magnetic stirrer, and the pH electrode is immersed in the solution. The burette containing the standardized base is positioned above the beaker.

• Titration: The standardized base is added in small, known increments. After each addition, the solution is stirred to ensure homogeneity, and the pH is recorded once the reading stabilizes.

• Data Analysis: The pH is plotted against the volume of titrant added. The equivalence point is determined from the inflection point of the titration curve. The pKa is the pH at the half-equivalence point (the point where half of the acid has been neutralized).

logP Determination

The partition coefficient (P), or its logarithm (logP), is a measure of a compound's lipophilicity and is a critical parameter in predicting its pharmacokinetic properties. The shake-flask method is the traditional approach, but HPLC-based methods are often faster.

HPLC-Based Method:

Apparatus:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Reversed-phase C18 column

• A series of standard compounds with known logP values

• Mobile phase (e.g., methanol/water or acetonitrile/water mixtures)

Procedure:

• Standard Preparation: Solutions of the standard compounds with known logP values are prepared in a suitable solvent.

• Sample Preparation: A solution of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid is prepared.

• Chromatography: The standard solutions and the sample solution are injected into the HPLC system under identical isocratic conditions (constant mobile phase composition). The retention time (t_R) for each compound is recorded. The retention time of an unretained compound (t_0) is also determined.

• Calculation of Capacity Factor (k'): The capacity factor for each compound is calculated using the formula: k' = (t_R - t_0) / t_0.

• Calibration Curve: A calibration curve is constructed by plotting the logarithm of the capacity factor (log k') of the standard compounds against their known logP values.

• logP Determination: The logP of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid is determined by interpolating its measured log k' value onto the calibration curve.

Mandatory Visualization

The following diagram illustrates a general workflow for the experimental determination of the pKa of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid using potentiometric titration.

Workflow for pKa determination by potentiometric titration.

An In-depth Technical Guide to 5-(Pyridin-4-yl)thiophene-2-carboxylic acid (CAS Number 216867-32-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and drug discovery. Due to the limited availability of specific experimental data for this exact molecule, this document summarizes its known properties and provides a detailed framework based on the well-established chemistry and biological activities of its structural analogs. This guide is intended to serve as a foundational resource for researchers interested in the synthesis, characterization, and potential applications of this and related compounds.

Core Compound Properties

While detailed experimental data for 5-(Pyridin-4-yl)thiophene-2-carboxylic acid is not extensively published, the following table summarizes its fundamental chemical and physical properties compiled from various chemical supplier databases.

Property	Value	Source(s)
CAS Number	216867-32-2	[1][2][3][4]
Molecular Formula	C₁₀H₇NO₂S	[1][5][6]
Molecular Weight	205.23 g/mol	[1][6]
IUPAC Name	5-(Pyridin-4-yl)thiophene-2-carboxylic acid	[2][4]
Melting Point	333-337 °C	[2]
Physical Form	Powder
InChI	InChI=1S/C10H7NO2S/c12-10(13)9-2-1-8(14-9)7-3-5-11-6-4-7/h1-6H,(H,12,13)	[2][4][5]
InChIKey	OJOWGMLSJKRJNV-UHFFFAOYSA-N	[2][4]
Canonical SMILES	C1=CN=CC=C1C2=CC=C(S2)C(=O)O	[4][5]
Predicted XlogP	2.1	[5]

Synthesis and Experimental Protocols

A specific, peer-reviewed synthesis protocol for 5-(Pyridin-4-yl)thiophene-2-carboxylic acid has not been identified in the current literature. However, the synthesis of 5-aryl-thiophene-2-carboxylic acid derivatives is commonly achieved via palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction.[7][8][9] This approach offers a versatile and efficient method for forming the carbon-carbon bond between the thiophene and pyridine rings.

Proposed Synthetic Route: Suzuki-Miyaura Cross-Coupling

The most probable synthetic route involves the coupling of a 5-halo-thiophene-2-carboxylic acid derivative with a pyridineboronic acid. A representative experimental protocol based on analogous syntheses is provided below.[7][8]

Reaction Scheme:

Figure 1: Proposed Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol (Representative)

Materials:

• 5-Bromothiophene-2-carboxylic acid

• Pyridine-4-boronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Hydrochloric acid (1 M)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 5-bromothiophene-2-carboxylic acid (1.0 eq), pyridine-4-boronic acid (1.2 eq), and potassium carbonate (3.0 eq).

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq) to the flask.

• Solvent Addition: Evacuate and backfill the flask with an inert atmosphere (e.g., nitrogen or argon). Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

• Reaction: Heat the reaction mixture to reflux (approximately 90-100 °C) and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: After completion, cool the reaction mixture to room temperature. Dilute with water and acidify to pH 3-4 with 1 M hydrochloric acid to precipitate the product.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x volumes). Combine the organic layers.

• Purification: Wash the combined organic layers with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Final Product: The crude product can be further purified by recrystallization or column chromatography to yield 5-(pyridin-4-yl)thiophene-2-carboxylic acid.

Characterization: The final product should be characterized by standard analytical techniques, including ¹H NMR, ¹³C NMR, mass spectrometry, and infrared spectroscopy to confirm its structure and purity.

Potential Biological Activity and Applications in Drug Discovery

While no specific biological data has been published for 5-(Pyridin-4-yl)thiophene-2-carboxylic acid, its core structure is present in numerous compounds with significant pharmacological activities. The thiophene ring is a well-known bioisostere of the benzene ring and is a key component in many approved drugs.[10][11] Similarly, the pyridine moiety is a common feature in molecules designed to interact with biological targets.[12]

Derivatives of thiophene-2-carboxylic acid and related pyridinyl-thiophenes have shown promise in several therapeutic areas, particularly as kinase inhibitors in oncology. The following table summarizes the activities of structurally related compounds.

Compound Class	Target/Activity	Therapeutic Area
5-Pyrrolopyridinyl-2-thiophenecarboxamides	Potent AKT kinase inhibitors	Oncology
Thieno[2,3-d]pyrimidin-4-ylthio)carboxylic acids	Inhibitors of human protein kinase CK2	Oncology
2-Carbonylbenzo[b]thiophene 1,1-dioxides	Inhibitors of STAT3 signaling pathway	Oncology
5-(2-(Phenylamino)pyrimidin-4-yl)thiazol-2(3H)-ones	Potent Mnk2 inhibitors	Oncology
Imidazo[1,2-a]pyridine-thiophene derivatives	FLT3 and FLT3 mutants inhibitors	Acute Myeloid Leukemia
Thieno[3,2-b]thiophene-2-carboxylic acids	GPR35 agonists	Anti-inflammatory
3-Arylsulfonylamino-5-phenyl-thiophene-2-carboxylic acids	HCV NS5B polymerase inhibitors	Antiviral

Given this precedent, 5-(Pyridin-4-yl)thiophene-2-carboxylic acid represents a valuable scaffold for the development of novel inhibitors targeting various signaling pathways.

Kinase Inhibition Signaling Pathway (Hypothetical)

Many thiophene and pyridine-based compounds function as ATP-competitive kinase inhibitors. The diagram below illustrates a generalized kinase signaling pathway that could be modulated by a derivative of the title compound.

References

• 1. 5-PYRID-4-YLTHIOPHENE-2-CARBOXYLIC ACID CAS#: 216867-32-2 [m.chemicalbook.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. 216867-32-2|5-(Pyridin-4-yl)thiophene-2-carboxylic acid|BLD Pharm [bldpharm.com]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. PubChemLite - 216867-32-2 (C10H7NO2S) [pubchemlite.lcsb.uni.lu]
• 6. scbt.com [scbt.com]
• 7. mdpi.com [mdpi.com]
• 8. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions and Their Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Therapeutic importance of synthetic thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis, evaluation of biological activity and SAR of new thioalkyl derivatives of pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]

Structure Elucidation of 5-(Pyridin-4-yl)thiophene-2-carboxylic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Initial Publication: December 2025

Abstract

This technical guide provides a comprehensive overview of the structural elucidation of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry. This document details the synthetic pathway, spectroscopic characterization, and potential biological relevance of this molecule. All quantitative data are summarized for clarity, and detailed experimental protocols are provided. Logical workflows and the molecular structure are visualized using Graphviz diagrams to facilitate understanding.

Introduction

Heterocyclic compounds containing thiophene and pyridine rings are prominent scaffolds in drug discovery, known to interact with a variety of biological targets. The title compound, 5-(Pyridin-4-yl)thiophene-2-carboxylic acid, combines these two important pharmacophores, suggesting its potential as a modulator of cellular signaling pathways, possibly through kinase inhibition. Accurate structural elucidation is the foundation for understanding its physicochemical properties, structure-activity relationships (SAR), and mechanism of action. This guide outlines the methodologies for its synthesis and comprehensive characterization.

Synthesis of 5-(Pyridin-4-yl)thiophene-2-carboxylic Acid

The synthesis of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid is proposed to be achieved through a two-step process involving a Suzuki-Miyaura cross-coupling reaction followed by ester hydrolysis.

Experimental Protocol: Synthesis

Step 1: Suzuki-Miyaura Cross-Coupling

A mixture of methyl 5-bromothiophene-2-carboxylate (1.0 eq.), 4-pyridylboronic acid (1.2 eq.), and a suitable palladium catalyst such as Pd(PPh₃)₄ (0.05 eq.) is suspended in a solvent system, typically a mixture of an organic solvent like 1,4-dioxane and an aqueous solution of a base, such as 2M sodium carbonate. The reaction mixture is degassed and heated under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 80 to 100 °C for several hours. The progress of the reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled to room temperature, diluted with water, and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product, methyl 5-(pyridin-4-yl)thiophene-2-carboxylate, is then purified by column chromatography on silica gel.

Step 2: Ester Hydrolysis

The purified methyl 5-(pyridin-4-yl)thiophene-2-carboxylate (1.0 eq.) is dissolved in a mixture of an alcohol (e.g., methanol or ethanol) and an aqueous solution of a base, such as sodium hydroxide or lithium hydroxide (2-3 eq.). The reaction mixture is heated to reflux and stirred for several hours until the starting material is consumed, as monitored by TLC. After cooling to room temperature, the organic solvent is removed under reduced pressure. The remaining aqueous solution is acidified with a dilute acid (e.g., 1M HCl) to precipitate the carboxylic acid. The solid product is collected by filtration, washed with cold water, and dried to afford 5-(Pyridin-4-yl)thiophene-2-carboxylic acid.

Physicochemical and Spectroscopic Data

The structural identity and purity of the synthesized 5-(Pyridin-4-yl)thiophene-2-carboxylic acid are confirmed by various analytical techniques.

Property	Value
Molecular Formula	C₁₀H₇NO₂S
Molecular Weight	205.23 g/mol
CAS Number	216867-32-2
Appearance	Powder
Melting Point	333-337 °C[1]

Table 1: Physicochemical Properties of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid.

Spectroscopic Analysis

While specific experimental spectra for 5-(Pyridin-4-yl)thiophene-2-carboxylic acid are not widely available in the public domain, the expected spectroscopic characteristics can be predicted based on the analysis of its structural fragments and data from closely related compounds.

3.1.1. ¹H and ¹³C NMR Spectroscopy

The proton and carbon nuclear magnetic resonance (NMR) spectra are crucial for confirming the connectivity of the molecule.

¹H NMR (Predicted)	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
Thiophene-H3	~7.4-7.6	d	~3.8	H-3
Thiophene-H4	~7.8-8.0	d	~3.8	H-4
Pyridine-Hα	~8.6-8.8	d	~6.0	H-2', H-6'
Pyridine-Hβ	~7.6-7.8	d	~6.0	H-3', H-5'
Carboxylic Acid-OH	>12.0	br s	-	-COOH

Table 2: Predicted ¹H NMR Spectral Data for 5-(Pyridin-4-yl)thiophene-2-carboxylic acid.

¹³C NMR (Predicted)	Chemical Shift (δ, ppm)	Assignment
Carboxylic Acid C=O	~162-165	C=O
Thiophene C2	~140-143	C-2
Thiophene C5	~148-152	C-5
Thiophene C3	~125-128	C-3
Thiophene C4	~135-138	C-4
Pyridine C4'	~142-145	C-4'
Pyridine C2'/C6'	~150-152	C-2', C-6'
Pyridine C3'/C5'	~121-124	C-3', C-5'

Table 3: Predicted ¹³C NMR Spectral Data for 5-(Pyridin-4-yl)thiophene-2-carboxylic acid.

3.1.2. Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound.

Mass Spectrometry (Predicted)	m/z Value	Interpretation
Molecular Ion [M]⁺	205	Molecular Weight
Fragment	188	[M - OH]⁺
Fragment	160	[M - COOH]⁺

Table 4: Predicted Mass Spectrometry Fragmentation Data for 5-(Pyridin-4-yl)thiophene-2-carboxylic acid.

3.1.3. Infrared (IR) Spectroscopy

The IR spectrum reveals the presence of key functional groups.

Infrared (IR) Spectroscopy (Predicted)	Wavenumber (cm⁻¹)	Vibrational Mode
O-H Stretch (Carboxylic Acid)	2500-3300 (broad)	O-H
C=O Stretch (Carboxylic Acid)	1680-1710	C=O
C=C and C=N Aromatic Stretch	1400-1600	Aromatic rings
C-S Stretch	600-800	Thiophene ring

Table 5: Predicted Infrared (IR) Absorption Bands for 5-(Pyridin-4-yl)thiophene-2-carboxylic acid.

Structural Diagrams

Caption: Molecular Structure of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid.

Caption: Experimental Workflow for Synthesis and Elucidation.

Potential Biological Activity and Signaling Pathways

The structural motif of a substituted pyridine coupled to a thiophene ring is present in a number of compounds investigated as kinase inhibitors. Kinases are a large family of enzymes that play critical roles in cellular signaling, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders.

It is hypothesized that 5-(Pyridin-4-yl)thiophene-2-carboxylic acid may act as an inhibitor of one or more protein kinases. The pyridine nitrogen can act as a hydrogen bond acceptor, a common interaction in the hinge region of kinase ATP-binding sites. The thiophene and pyridine rings provide a rigid scaffold for positioning other functional groups to interact with the active site.

Further investigation through in vitro kinase inhibition assays would be necessary to identify specific kinase targets and to elucidate the signaling pathways modulated by this compound.

Caption: Hypothesized Kinase Inhibition Signaling Pathway.

Conclusion

This technical guide has detailed the proposed synthesis and comprehensive structural elucidation of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid. The outlined experimental protocols and predicted spectroscopic data provide a solid framework for the practical synthesis and characterization of this compound. The structural motifs present suggest that this molecule may exhibit interesting biological activities, particularly as a kinase inhibitor, warranting further investigation in the context of drug discovery and development.

References

• 1. 5-(pyridin-4-yl)thiophene-2-carboxylic acid | 216867-32-2 [sigmaaldrich.com]

The Biological Versatility of Thiophene Carboxylic Acid Derivatives: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Thiophene carboxylic acid derivatives have emerged as a versatile and highly privileged scaffold in medicinal chemistry, demonstrating a broad spectrum of biological activities. Their unique structural and electronic properties allow for diverse chemical modifications, leading to the development of potent and selective agents for a variety of therapeutic targets. This technical guide provides a comprehensive overview of the significant biological activities of these compounds, supported by quantitative data, detailed experimental protocols, and visualizations of key signaling pathways and workflows.

Anticancer Activity

Thiophene carboxylic acid derivatives have shown significant promise as anticancer agents, acting through various mechanisms, including the inhibition of key enzymes and disruption of cellular signaling pathways crucial for cancer cell proliferation and survival.

Inhibition of Kinases and Other Enzymes

Several thiophene carboxylic acid derivatives have been identified as potent inhibitors of various kinases involved in cancer progression, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis. Additionally, some derivatives exhibit inhibitory activity against other enzymes like D-amino acid oxidase (DAO).[1][2]

Disruption of the RhoA/ROCK Signaling Pathway

The RhoA/ROCK signaling pathway plays a critical role in cell migration, invasion, and proliferation, making it an attractive target for anticancer therapies. Certain benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives have been shown to inhibit this pathway, leading to the suppression of cancer cell motility and induction of apoptosis.[3]

Induction of Apoptosis and Cell Cycle Arrest

A significant mechanism by which thiophene carboxylic acid derivatives exert their anticancer effects is through the induction of apoptosis (programmed cell death) and cell cycle arrest. Studies have shown that these compounds can trigger the intrinsic apoptotic pathway by increasing the production of reactive oxygen species (ROS), disrupting the mitochondrial membrane potential, and activating caspases 3 and 7.[4] Furthermore, some derivatives cause cell cycle arrest, often at the G2/M phase.

Data Presentation: Anticancer Activity of Thiophene Carboxylic Acid Derivatives

Compound Class	Target/Mechanism	Cancer Cell Line	IC50 (µM)	Reference(s)
Thiophene Carboxamides	Biomimetics of Combretastatin A-4 (CA-4)	Hep3B	5.46 - 12.58	[5]
Thienopyrroles and Pyrrolothienopyrimidines	VEGFR-2/AKT Dual Inhibitors	HepG2, PC-3	2.15 - 7.47	[6]
5-Hydroxybenzothiophene Derivatives	Multi-kinase Inhibitors (Clk4, DRAK1, haspin, etc.)	U87MG	7.2	[7]
Thiophene-3-carboxamides	JNK-1 Inhibitors	-	1.32 - 10.2	[8]
Benzo[b]thiophene-2-carboxylic Acid Derivatives	BDK Inhibitors	-	3.19	[9]
Thiophene-fused γ-lactams	SARS-CoV-2 Main Protease Inhibitors	-	2.7 - 8.5	[10]

Antimicrobial Activity

Thiophene carboxylic acid derivatives have demonstrated broad-spectrum activity against various pathogenic microorganisms, including Gram-positive and Gram-negative bacteria, as well as fungi.

Mechanism of Action

The antimicrobial mechanism of action for many thiophene derivatives involves the disruption of bacterial cell membrane integrity and the inhibition of essential enzymes. Some studies suggest that these compounds may also interfere with DNA-cleavage complexes.[11]

Data Presentation: Antimicrobial Activity of Thiophene Carboxylic Acid Derivatives

Compound Class	Microbial Strain	MIC (µg/mL)	Reference(s)
2-Thiophene Carboxylic Acid Thioureides	Bacillus subtilis	7.8 - 125	[12]
2-Thiophene Carboxylic Acid Thioureides	Gram-negative clinical strains	31.25 - 250	[12]
2-Thiophene Carboxylic Acid Thioureides	Candida albicans, Aspergillus niger	31.25 - 62.5	[12]
Thiophene Derivatives	Colistin-Resistant Acinetobacter baumannii	16 - 32	[1]
Thiophene Derivatives	Colistin-Resistant Escherichia coli	8 - 32	[1]

Anti-inflammatory Activity

The anti-inflammatory properties of thiophene carboxylic acid derivatives are primarily attributed to their ability to inhibit key enzymes in the inflammatory cascade, namely cyclooxygenases (COX) and lipoxygenases (LOX).[13][14]

Inhibition of COX and LOX Enzymes

COX-1 and COX-2 are responsible for the conversion of arachidonic acid to prostaglandins, while 5-LOX is involved in the production of leukotrienes. By inhibiting these enzymes, thiophene derivatives can effectively reduce the production of pro-inflammatory mediators.

Data Presentation: Anti-inflammatory Activity of Thiophene Carboxylic Acid Derivatives

Compound Class	Target Enzyme	IC50 (µM)	Reference(s)
Thiophene Derivatives	5-LOX	6.0 - 29.2	[15]
2-Phenyl-4,5,6,7-tetrahydro[b]benzothiophene Derivatives	COX-2	0.31 - 1.40	[16]

Other Biological Activities

Beyond the major areas of anticancer, antimicrobial, and anti-inflammatory research, thiophene carboxylic acid derivatives have shown potential in other therapeutic areas.

Antiviral Activity

Certain thiophene derivatives have been identified as entry inhibitors of the Ebola virus (EBOV), with some compounds showing effective concentrations (EC50) in the low micromolar range.[17] Additionally, derivatives have been investigated as inhibitors of the Hepatitis C virus (HCV) NS5B polymerase and HIV-1 non-nucleoside reverse transcriptase.[18][19][20]

Antioxidant Activity

The antioxidant potential of thiophene carboxylic acid derivatives has been evaluated using assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging methods. Some derivatives have demonstrated significant antioxidant activity, comparable to standard antioxidants like ascorbic acid.[21][22]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of the biological activities of thiophene carboxylic acid derivatives.

Synthesis of Thiophene Carboxylic Acid Derivatives

Gewald Synthesis of 2-Aminothiophenes:

The Gewald reaction is a multicomponent reaction used to synthesize polysubstituted 2-aminothiophenes.[6]

• Reactants: An α-methylene ketone, a β-cyanoester (or other active methylene compound), and elemental sulfur.

• Base: An organic base such as triethylamine or morpholine is typically used.

• Procedure:

  • A mixture of the ketone, the active methylene compound, and elemental sulfur is prepared in a suitable solvent (e.g., ethanol, DMF).

  • The base is added, and the mixture is stirred, often with heating.

  • The reaction progress is monitored by thin-layer chromatography (TLC).

  • Upon completion, the product is isolated by filtration or extraction and purified by recrystallization or column chromatography.

Synthesis of Thiophene-2-Carboxylic Acids:

• Starting Material: Thiophene or substituted thiophenes.

• Reagents: Carbon tetrachloride, methanol, and a catalyst such as Fe(acac)3, VO(acac)2, or Mo(CO)6.[4]

• Procedure:

  • The thiophene derivative is reacted with a system of CCl4 and CH3OH in the presence of the catalyst.

  • The reaction leads to the formation of methyl 2-thiophenecarboxylate.

  • Subsequent hydrolysis of the ester yields the corresponding 2-thiophenecarboxylic acid.

Synthesis of Thiophene-3-Carboxylic Acids:

• Starting Materials: 3-mercapto-2-butanone and an acrylate.

• Procedure:

  • A cycloaddition reaction between 3-mercapto-2-butanone and the acrylate is performed.

  • This is followed by an acid-catalyzed aromatization to yield the thiophene-3-carboxylate.[23]

In Vitro Assays

MTT Assay for Cytotoxicity:

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

• Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals.

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere.

  • Treat the cells with various concentrations of the thiophene derivative.

  • After an incubation period, add MTT solution to each well.

  • Incubate to allow formazan crystal formation.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (typically around 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to a control and determine the IC50 value.

Agar Well Diffusion for Antimicrobial Screening:

This method is used to assess the antimicrobial activity of a compound.

• Procedure:

  • Prepare nutrient agar plates and seed them with a lawn of the target microorganism.

  • Create wells in the agar using a sterile cork borer.

  • Add a solution of the thiophene derivative at a known concentration to the wells.

  • Incubate the plates under appropriate conditions.

  • Measure the diameter of the zone of inhibition (the area around the well where microbial growth is inhibited).

DPPH Radical Scavenging Assay for Antioxidant Activity:

This assay measures the ability of a compound to scavenge the stable free radical DPPH.

• Procedure:

  • Prepare a solution of the thiophene derivative and a solution of DPPH in a suitable solvent (e.g., methanol).

  • Mix the solutions and incubate in the dark.

  • Measure the decrease in absorbance of the DPPH solution at its maximum wavelength (around 517 nm).

  • Calculate the percentage of radical scavenging activity and determine the IC50 value.[24]

Signaling Pathways and Experimental Workflows

Visual representations of key signaling pathways and experimental workflows provide a clearer understanding of the mechanisms of action and experimental designs.

Caption: Workflow for Anticancer Evaluation.

References

• 1. Frontiers | Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria [frontiersin.org]
• 2. Discovery of novel thiophene-3-carboxamide derivatives as potential VEGFR-2 inhibitors with anti-angiogenic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Development of 5-hydroxybenzothiophene derivatives as multi-kinase inhibitors with potential anti-cancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, Synthesis, and Structure-Activity Relationship Studies of Thiophene- 3-carboxamide Derivatives as Dual Inhibitors of the c-Jun N-Terminal Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Benzothiophene carboxylate derivatives as novel allosteric inhibitors of branched-chain α-ketoacid dehydrogenase kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Thiophene-fused γ-lactams inhibit the SARS-CoV-2 main protease via reversible covalent acylation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity | CoLab [colab.ws]
• 14. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity [mdpi.com]
• 17. Discovery of Thiophene Derivatives as Potent, Orally Bioavailable, and Blood–Brain Barrier-Permeable Ebola Virus Entry Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Discovery of thiophene-2-carboxylic acids as potent inhibitors of HCV NS5B polymerase and HCV subgenomic RNA replication. Part 1: Sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Design and synthesis of lactam-thiophene carboxylic acids as potent hepatitis C virus polymerase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. tandfonline.com [tandfonline.com]
• 22. Thiophene synthesis [organic-chemistry.org]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Potential Therapeutic Targets of 5-(pyridin-4-yl)thiophene-2-carboxylic acid

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

5-(pyridin-4-yl)thiophene-2-carboxylic acid is a heterocyclic compound with a scaffold that is present in numerous molecules with demonstrated biological activity. This technical guide explores the potential therapeutic targets of this compound by examining the established activities of structurally related molecules. The primary therapeutic areas identified are oncology and inflammation, with specific molecular targets including Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Bloom helicase (BLM), cyclooxygenase-2 (COX-2), and 5-lipoxygenase (5-LOX). This document provides a comprehensive overview of these targets, supporting data from analogous compounds, detailed experimental protocols for target validation, and visual representations of key biological pathways and experimental workflows.

Introduction

The pyridine and thiophene ring systems are privileged scaffolds in medicinal chemistry, appearing in a wide array of approved drugs and clinical candidates. The compound 5-(pyridin-4-yl)thiophene-2-carboxylic acid combines these two pharmacophoric elements, suggesting a high potential for biological activity. While direct studies on this specific molecule are limited, a wealth of data on structurally similar compounds provides a strong basis for identifying and validating its potential therapeutic applications. This guide aims to consolidate this information to direct future research and drug development efforts.

Potential Therapeutic Area: Oncology

The pyridine-thiophene scaffold is frequently associated with anticancer properties, with related compounds demonstrating effects on tumor growth, angiogenesis, and DNA repair mechanisms.

Target: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2)

VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels, which is a critical process for tumor growth and metastasis.[1] Inhibition of the VEGFR-2 signaling cascade is a clinically validated strategy for cancer therapy.

References

• 1. benchchem.com [benchchem.com]

In Silico Screening of 5-(pyridin-4-yl)thiophene-2-carboxylic Acid Analogs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The convergence of computational chemistry and molecular biology has revolutionized the early stages of drug discovery. In silico screening, a cornerstone of this synergy, offers a rapid and cost-effective approach to identify and optimize lead compounds. This technical guide provides an in-depth overview of the in silico screening of analogs based on the 5-(pyridin-4-yl)thiophene-2-carboxylic acid scaffold. This heterocyclic core, combining the structural features of pyridine and thiophene, presents a promising framework for the development of novel therapeutic agents, particularly targeting protein kinases involved in oncogenic signaling pathways. This document outlines the key methodologies, presents relevant quantitative data from related compounds, and visualizes the underlying biological pathways and experimental workflows.

Data Presentation: Quantitative Analysis of Pyridinyl-Thiophene Analogs

The following tables summarize quantitative data from in silico and in vitro studies of compounds structurally related to the 5-(pyridin-4-yl)thiophene-2-carboxylic acid core. These analogs often target protein kinases, with Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) being a prominent target.

Table 1: In Vitro Inhibitory Activity of Pyridinyl-Thiophene Analogs against VEGFR-2

Compound ID	Molecular Structure	Target Kinase	IC50 (µM)
3i	3-(4-chlorobenzyl)-5-(pyridin-4-yl)-1,3,4-oxadiazole-2(3H)-thione	VEGFR-2	0.5[1][2]
3j	3-(4-methoxybenzyl)-5-(pyridin-4-yl)-1,3,4-oxadiazole-2(3H)-thione	VEGFR-2	Not specified, but noted as highly active
10	Pyridine-derived compound	VEGFR-2	0.12[3]
8	Pyridine-derived compound	VEGFR-2	0.13[3]
9	Pyridine-derived compound	VEGFR-2	0.13[3]

Table 2: Molecular Docking and ADMET Prediction of Related Thiophene Carboxamide Derivatives

Compound ID	Target Protein	Docking Score (kcal/mol)	Predicted Human Intestinal Absorption (%)	Predicted Caco-2 Permeability (log Papp)
2b	Tubulin	Not Specified	High	High
2e	Tubulin	Not Specified	High	High
Generic Thiophene Analogs	Various Kinases	-7.5 to -9.0[4]	Generally Favorable	Generally Favorable

Note: Data for direct analogs of 5-(pyridin-4-yl)thiophene-2-carboxylic acid is limited in the public domain. The data presented here is for structurally related compounds to provide an indication of the potential of this scaffold.

Experimental Protocols

Molecular Docking

Molecular docking is a computational technique used to predict the preferred orientation of a ligand when bound to a receptor.[4]

a. Protein Preparation:

• The three-dimensional crystal structure of the target protein (e.g., VEGFR-2, PDB ID: 4AG8) is retrieved from the Protein Data Bank (PDB).[5]

• Water molecules and co-crystallized ligands are removed from the PDB file.

• Polar hydrogen atoms are added to the protein structure.

• Charges are assigned using a force field such as CHARMm or AMBER.

• The protein structure is minimized to relieve any steric clashes.

b. Ligand Preparation:

• The 2D structures of the 5-(pyridin-4-yl)thiophene-2-carboxylic acid analogs are drawn using chemical drawing software.

• The 2D structures are converted to 3D structures.

• The ligands are energetically minimized using a suitable force field (e.g., MMFF94).

• Gasteiger charges and hydrogen atoms are added to the ligand structures.

c. Grid Generation and Docking:

• A grid box is defined around the active site of the kinase, typically centered on the co-crystallized ligand or key active site residues.

• The size of the grid box is set to encompass the entire binding pocket.

• Molecular docking is performed using software such as AutoDock, Glide, or Discovery Studio.[4] The program explores various conformations and orientations of the ligand within the active site.

• The docking results are scored based on a scoring function that estimates the binding affinity (e.g., docking score, binding energy).[4]

d. Analysis of Docking Results:

• The docked poses of the ligands are visually inspected to analyze the binding mode and key interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-pi stacking) with the amino acid residues in the active site.

• The docking scores and binding energies are used to rank the compounds and predict their relative inhibitory potential.

In Silico ADMET Prediction

ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties are crucial for the development of a successful drug. In silico ADMET prediction helps to identify and eliminate compounds with unfavorable pharmacokinetic profiles at an early stage.

a. Methodology:

• The 3D structures of the 5-(pyridin-4-yl)thiophene-2-carboxylic acid analogs are used as input.

• A variety of computational models and algorithms are employed using software platforms like SwissADME, pkCSM, or PreADMET.[6][7]

• Key ADMET-related properties are calculated, including:

  • Absorption: Human intestinal absorption, Caco-2 cell permeability, P-glycoprotein substrate/inhibitor prediction.

  • Distribution: Blood-brain barrier penetration, plasma protein binding.

  • Metabolism: Cytochrome P450 (CYP) enzyme inhibition.

  • Excretion: Total clearance.

  • Toxicity: Ames test for mutagenicity, hERG inhibition for cardiotoxicity, hepatotoxicity.

• The predicted properties are analyzed to assess the drug-likeness of the compounds based on established rules (e.g., Lipinski's rule of five).

In Vitro Kinase Inhibition Assay (for experimental validation)

a. Reagents and Materials:

• Recombinant human kinase (e.g., VEGFR-2)

• ATP (Adenosine triphosphate)

• Substrate peptide

• Test compounds (5-(pyridin-4-yl)thiophene-2-carboxylic acid analogs)

• Assay buffer

b. Assay Procedure:

• The kinase, substrate, and various concentrations of the test compound are incubated together in the assay buffer in a 96-well plate.

• The kinase reaction is initiated by the addition of ATP.

• The reaction is allowed to proceed for a specific incubation period at a controlled temperature.

• The reaction is stopped, and the amount of phosphorylated substrate is quantified using a suitable detection method (e.g., ELISA, fluorescence, or radioactivity).[4]

c. Data Analysis:

• The percentage of kinase inhibition is calculated for each concentration of the test compound relative to a control without the inhibitor.

• The IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) is determined by plotting the percentage of inhibition against the inhibitor concentration.

Mandatory Visualizations

References

• 1. Design, Synthesis and Evaluation of 5-pyridin-4-yl-2-thioxo-[1,3,4]oxadiazol-3-yl Derivatives as Anti-angiogenic Agents Targeting VEGFR-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pyridine-derived VEGFR-2 inhibitors: Rational design, synthesis, anticancer evaluations, in silico ADMET profile, and molecular docking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. brieflands.com [brieflands.com]
• 5. mdpi.com [mdpi.com]
• 6. Study of the Lipophilicity and ADMET Parameters of New Anticancer Diquinothiazines with Pharmacophore Substituents [mdpi.com]
• 7. Using a Novel Consensus-Based Chemoinformatics Approach to Predict ADMET Properties and Druglikeness of Tyrosine Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

5-(Pyridin-4-yl)thiophene-2-carboxylic Acid: A Heterocyclic Scaffold for Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

5-(Pyridin-4-yl)thiophene-2-carboxylic acid is a versatile heterocyclic building block with significant potential in medicinal chemistry and drug discovery. This bifunctional molecule, incorporating both a pyridine and a thiophene-2-carboxylic acid moiety, offers a unique scaffold for the design of novel therapeutic agents. Its structural features allow for diverse chemical modifications, enabling the exploration of structure-activity relationships and the development of compounds with targeted biological activities. This technical guide provides a comprehensive overview of the synthesis, physicochemical properties, and potential applications of 5-(pyridin-4-yl)thiophene-2-carboxylic acid, with a focus on its emerging role as a scaffold for kinase inhibitors and other therapeutic agents.

Physicochemical Properties

5-(Pyridin-4-yl)thiophene-2-carboxylic acid is a solid, typically a powder, with the following properties:

Property	Value
CAS Number	216867-32-2
IUPAC Name	5-(Pyridin-4-yl)thiophene-2-carboxylic acid
Molecular Formula	C₁₀H₇NO₂S
Molecular Weight	205.24 g/mol
Melting Point	333-337 °C
Physical Form	Powder

Synthesis

The synthesis of 5-(pyridin-4-yl)thiophene-2-carboxylic acid can be effectively achieved through a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This versatile and widely used method allows for the formation of a carbon-carbon bond between the thiophene and pyridine rings.

A plausible synthetic route involves the coupling of a protected thiophene-2-carboxylic acid derivative, such as an ester of 5-bromothiophene-2-carboxylic acid, with a pyridine-4-boronic acid derivative. The esterification of the carboxylic acid group prior to the coupling reaction is a common strategy to prevent potential side reactions. Following the successful coupling, the ester can be hydrolyzed to yield the final carboxylic acid product.

Protocols & Analytical Methods

Application Notes and Protocols for 5-(pyridin-4-yl)thiophene-2-carboxylic Acid in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(pyridin-4-yl)thiophene-2-carboxylic acid is a heterocyclic compound that has emerged as a scaffold of significant interest in medicinal chemistry. Its rigid, planar structure, combining the electron-rich thiophene ring with the electron-deficient pyridine ring, provides a unique framework for designing molecules with specific biological activities. This document provides an overview of its potential applications, particularly as a kinase inhibitor, and detailed protocols for its synthesis and biological evaluation.

The thiophene and pyridine moieties are prevalent in a wide range of biologically active compounds, including those with anticancer, anti-inflammatory, and antimicrobial properties. The combination of these two rings in 5-(pyridin-4-yl)thiophene-2-carboxylic acid and its derivatives offers the potential for potent and selective inhibition of various enzyme targets.

Potential Therapeutic Applications

Research on structurally related compounds suggests that 5-(pyridin-4-yl)thiophene-2-carboxylic acid and its analogs are promising candidates for the development of targeted therapies, particularly in oncology. The core scaffold has been identified in inhibitors of several protein kinases that are critical for cancer cell proliferation and survival.

Kinase Inhibition

The 5-(pyridin-4-yl)thiophene-2-carboxamide scaffold has been identified as a potent inhibitor of the AKT (Protein Kinase B) signaling pathway .[1] AKT is a serine/threonine kinase that plays a central role in cell survival, proliferation, and metabolism. Its aberrant activation is a common feature in many human cancers. Inhibition of AKT is therefore a key strategy in cancer drug discovery.

Furthermore, related pyridinyl-thiophene structures have shown inhibitory activity against FMS-like tyrosine kinase 3 (FLT3) .[2] Mutations in FLT3 are frequently observed in acute myeloid leukemia (AML), making it an important therapeutic target.

The general mechanism of action for such kinase inhibitors often involves competitive binding to the ATP-binding pocket of the kinase, thereby preventing the phosphorylation of downstream substrates and inhibiting the signaling cascade.

Data Presentation

While specific quantitative data for 5-(pyridin-4-yl)thiophene-2-carboxylic acid is not extensively available in the public domain, the following table summarizes the activity of structurally related compounds to provide a basis for comparison and to highlight the potential of this scaffold.

Compound/Analog	Target Kinase	IC50 / Activity	Cell Line	Reference
5-(1H-pyrrolo[2,3-b]pyridin-5-yl)thiophene-2-carboxamide	AKT1	0.03 µM	-	[3]
5-(1H-pyrrolo[2,3-b]pyridin-5-yl)thiophene-2-carboxamide	AKT2	0.02 µM	-	[3]
Imidazo[1,2-a]pyridine-thiophene derivative	FLT3	< 1 µM	MV4-11	[2]
Pyridine derivative 70	-	Potent	MDAMB-231	[4]
Thiophene-containing triazole	-	Active	A549, PC-3	[4]

Experimental Protocols

Synthesis of 5-(pyridin-4-yl)thiophene-2-carboxylic acid

This protocol describes a potential synthetic route adapted from established methods for the synthesis of similar compounds. The key step involves a Suzuki coupling reaction between a thiophene boronic acid derivative and a pyridine halide.

Workflow for Synthesis

Caption: Synthetic workflow for 5-(pyridin-4-yl)thiophene-2-carboxylic acid.

Materials:

• Methyl 5-bromothiophene-2-carboxylate

• Pyridine-4-boronic acid

• Palladium(II) acetate (Pd(OAc)2)

• Triphenylphosphine (PPh3)

• Sodium carbonate (Na2CO3)

• 1,4-Dioxane

• Water

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Ethyl acetate

• Magnesium sulfate (MgSO4)

Procedure:

• Suzuki Coupling:

  • In a round-bottom flask, combine methyl 5-bromothiophene-2-carboxylate (1 equivalent), pyridine-4-boronic acid (1.2 equivalents), sodium carbonate (2 equivalents), and a catalytic amount of tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4).

  • Add a 3:1 mixture of 1,4-dioxane and water.

  • De-gas the mixture by bubbling nitrogen through it for 15 minutes.

  • Heat the reaction mixture to reflux (approximately 90-100 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the mixture with water and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain the crude methyl 5-(pyridin-4-yl)thiophene-2-carboxylate.

  • Purify the crude product by column chromatography on silica gel.

• Hydrolysis:

  • Dissolve the purified methyl 5-(pyridin-4-yl)thiophene-2-carboxylate in a mixture of methanol and water.

  • Add an excess of sodium hydroxide (2-3 equivalents).

  • Heat the mixture to reflux and stir until the ester is completely hydrolyzed (monitor by TLC).

  • Cool the reaction mixture and remove the methanol under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with ethyl acetate to remove any unreacted starting material.

  • Acidify the aqueous layer to pH 3-4 with 1M hydrochloric acid.

  • The product, 5-(pyridin-4-yl)thiophene-2-carboxylic acid, will precipitate out of solution.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum.

Biological Evaluation: In Vitro Kinase Assay (General Protocol)

This protocol provides a general method for evaluating the inhibitory activity of 5-(pyridin-4-yl)thiophene-2-carboxylic acid against a target kinase, such as AKT.

Workflow for In Vitro Kinase Assay

Caption: General workflow for an in vitro kinase inhibition assay.

Materials:

• Recombinant human AKT1 (or other target kinase)

• GSK-3α peptide substrate

• 5-(pyridin-4-yl)thiophene-2-carboxylic acid (dissolved in DMSO)

• ATP (Adenosine triphosphate)

• Kinase assay buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 5 mM β-glycerophosphate, 0.1 mM Na3VO4, 2 mM DTT)

• Kinase-Glo® Luminescent Kinase Assay Kit (Promega) or similar detection reagent

• White, opaque 96-well plates

• Plate reader capable of measuring luminescence

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of 5-(pyridin-4-yl)thiophene-2-carboxylic acid in DMSO.

  • Create a series of dilutions of the test compound in kinase assay buffer. A typical starting concentration range would be from 100 µM down to 1 nM.

  • Prepare a solution of the kinase and substrate in kinase assay buffer.

  • Prepare a solution of ATP in kinase assay buffer.

• Assay Setup:

  • To each well of a 96-well plate, add the kinase and substrate solution.

  • Add the diluted test compound or vehicle (DMSO) to the appropriate wells.

  • Include wells with no kinase as a background control.

  • Include wells with kinase and vehicle but no inhibitor as a positive control (100% activity).

• Kinase Reaction:

  • Initiate the kinase reaction by adding the ATP solution to all wells.

  • Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Detection:

  • Stop the reaction and detect the amount of ATP remaining (which is inversely proportional to kinase activity) by adding the Kinase-Glo® reagent according to the manufacturer's instructions.

  • Incubate at room temperature for 10 minutes to allow the luminescent signal to stabilize.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Subtract the background luminescence from all readings.

  • Calculate the percentage of kinase inhibition for each concentration of the test compound relative to the positive control.

  • Plot the percentage of inhibition versus the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Signaling Pathway

The PI3K/AKT/mTOR pathway is a key signaling cascade that is frequently dysregulated in cancer. As compounds structurally related to 5-(pyridin-4-yl)thiophene-2-carboxylic acid have shown inhibitory activity against AKT, this pathway represents a probable target.

Caption: Proposed inhibition of the PI3K/AKT signaling pathway.

Conclusion

5-(pyridin-4-yl)thiophene-2-carboxylic acid represents a promising scaffold for the development of novel therapeutic agents, particularly kinase inhibitors for cancer therapy. The synthetic and biological evaluation protocols provided here offer a framework for researchers to explore the medicinal chemistry potential of this and related compounds. Further investigation is warranted to fully elucidate its biological activity, mechanism of action, and therapeutic potential.

References

• 1. Discovery of imidazo[1,2-a]pyridine-thiophene derivatives as FLT3 and FLT3 mutants inhibitors for acute myeloid leukemia through structure-based optimization of an NEK2 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ucf.flintbox.com [ucf.flintbox.com]
• 3. Discovery of 5-pyrrolopyridinyl-2-thiophenecarboxamides as potent AKT kinase inhibitors. (2009) | Mark A. Seefeld | 48 Citations [scispace.com]
• 4. chemijournal.com [chemijournal.com]

Application Notes and Protocols for Suzuki Coupling with 5-Bromothiophene-2-Carboxylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile tool in modern organic synthesis, enabling the formation of carbon-carbon bonds.[1] This reaction is particularly valuable in medicinal chemistry for the synthesis of biaryl and heteroaryl structures, which are common motifs in pharmaceutical compounds.[2] This document provides a detailed protocol for the Suzuki coupling of 5-bromothiophene-2-carboxylic acid and its derivatives with various arylboronic acids. The thiophene ring is a key heterocyclic scaffold, and its functionalization is a critical step in the development of new therapeutic agents.[3][4]

The protocols described herein are based on established literature procedures and are intended to serve as a robust starting point for researchers. While the direct coupling of the free carboxylic acid can be challenging due to potential catalyst deactivation, a common and effective strategy involves the esterification of the carboxylic acid prior to the cross-coupling reaction.[3][5] This note will focus on the protocol for these ester derivatives.

General Reaction Scheme & Catalytic Cycle

The Suzuki-Miyaura coupling involves the palladium-catalyzed reaction of an organohalide with an organoboron compound in the presence of a base.[6] For 5-bromothiophene-2-carboxylic acid derivatives, the reaction typically proceeds as follows:

Reaction: R' = Alkyl, Aryl Ar = Aryl, Heteroaryl

The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction is a well-established process involving three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the thiophene derivative to form a Pd(II) complex.

• Transmetalation: The aryl group from the boronic acid is transferred to the palladium complex from an activated boronate species, which is formed by the reaction of the boronic acid with the base.

• Reductive Elimination: The two organic fragments on the palladium complex couple and are eliminated to form the final biaryl product, regenerating the Pd(0) catalyst.

Experimental Protocols

This section details the necessary materials and a step-by-step procedure for the Suzuki coupling of ester derivatives of 5-bromothiophene-2-carboxylic acid.

Materials and Equipment

• Substrates: Pentyl 5-bromothiophene-2-carboxylate or other ester derivatives of 5-bromothiophene-2-carboxylic acid.

• Reagents:

  • Arylboronic acid (1.1 - 1.5 equivalents)

  • Palladium catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2.5 - 7 mol%)[3][4][7]

  • Base: Potassium phosphate (K₃PO₄) or Potassium carbonate (K₂CO₃) (2 - 3 equivalents)[4][6]

  • Solvent: Anhydrous 1,4-dioxane and deionized water (e.g., 4:1 v/v)[4][8]

• Glassware: Flame-dried Schlenk flask or reaction tube, condenser, magnetic stirrer.

• Equipment: Inert gas (Argon or Nitrogen) supply, heating mantle or oil bath, rotary evaporator, column chromatography setup.

Detailed Experimental Protocol

The following protocol is a generalized procedure and may require optimization for specific substrates.[6]

• Reaction Setup:

  • To a flame-dried Schlenk flask containing a magnetic stir bar, add the pentyl 5-bromothiophene-2-carboxylate (1.0 eq.), the desired arylboronic acid (1.1 eq.), and the base (e.g., K₃PO₄, 2.0 eq.).[4]

  • Seal the flask with a septum.

• Inert Atmosphere:

  • Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an inert atmosphere.

• Catalyst and Solvent Addition:

  • Under a positive flow of inert gas, add the palladium catalyst, Pd(PPh₃)₄ (2.5 mol%).[4]

  • Add the degassed solvent system (e.g., 1,4-dioxane and water, 4:1 ratio) via syringe.[4]

• Reaction:

  • Heat the reaction mixture to 90 °C with vigorous stirring.[3][4]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.[4][6]

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate) three times.[1]

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Filter the mixture and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., hexane/ethyl acetate) to afford the desired 5-arylthiophene-2-carboxylate derivative.[1]

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the Suzuki coupling protocol.

Caption: General workflow for the Suzuki coupling of 5-bromothiophene-2-carboxylic acid esters.

Data Presentation: Reaction Yields

The following table summarizes the reported yields for the Suzuki coupling of pentyl 5-bromothiophene-2-carboxylate with various arylboronic acids under the conditions of Pd(PPh₃)₄ as the catalyst and a temperature of 90 °C.[8]

Entry	Arylboronic Acid	Product	Solvent System	Yield (%)
1	Phenylboronic acid	Pentyl 5-phenylthiophene-2-carboxylate	Toluene	50.2
2	4-Methylphenylboronic acid	Pentyl 5-(p-tolyl)thiophene-2-carboxylate	Toluene	33.0
3	4-Methoxyphenylboronic acid	Pentyl 5-(4-methoxyphenyl)thiophene-2-carboxylate	Toluene	76.5
4	4-Chlorophenylboronic acid	Pentyl 5-(4-chlorophenyl)thiophene-2-carboxylate	Toluene	51.5
5	4-Fluorophenylboronic acid	Pentyl 5-(4-fluorophenyl)thiophene-2-carboxylate	Toluene	52.7
6	4-Methoxyphenylboronic acid	Pentyl 5-(4-methoxyphenyl)thiophene-2-carboxylate	1,4-Dioxane/H₂O	72.0
7	4-Chlorophenylboronic acid	Pentyl 5-(4-chlorophenyl)thiophene-2-carboxylate	1,4-Dioxane/H₂O	65.0
8	4-Fluorophenylboronic acid	Pentyl 5-(4-fluorophenyl)thiophene-2-carboxylate	1,4-Dioxane/H₂O	67.0
9	4-(Trifluoromethyl)phenylboronic acid	Pentyl 5-(4-(trifluoromethyl)phenyl)thiophene-2-carboxylate	1,4-Dioxane/H₂O	64.0

Data sourced from Rasool et al. (2022).[8]

Troubleshooting and Optimization

Optimizing Suzuki coupling reactions is often necessary to achieve high yields and purity.[9]

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficiently degassed system- Poor choice of base or solvent	- Use a fresh batch of catalyst or consider a more active pre-catalyst system (e.g., Pd(OAc)₂ with a phosphine ligand).[5]- Ensure rigorous degassing of solvents and reaction vessel.[5]- Screen different bases (e.g., K₂CO₃, Cs₂CO₃) and solvent systems (e.g., Toluene/Ethanol/Water).[6][8] The presence of water is often crucial.[10]
Significant Side Products	- Homocoupling: Coupling of two boronic acid molecules.- Protodeboronation: Loss of the boronic acid group.- Dehalogenation: Replacement of the bromine with hydrogen.	- Optimize the catalyst and ligand system; sometimes bidentate ligands can suppress homocoupling.[5]- Use boronic esters (e.g., pinacol esters) which are more stable. Ensure the reaction is properly degassed to minimize protodeboronation.[5]- Minimize the amount of water in the reaction to reduce dehalogenation, though some water is often necessary for the reaction to proceed.[10]
Catalyst Decomposition (Turns Black)	- High reaction temperature- Insufficient ligand to stabilize Pd(0)	- Lower the reaction temperature.- Increase the ligand-to-palladium ratio or use a more robust, sterically hindered ligand.[5]
Difficulty with Free Carboxylic Acid	- The acidic proton can interfere with the reaction or deactivate the catalyst.[5]	- Protect the carboxylic acid as an ester (e.g., methyl, ethyl, or pentyl ester) prior to the coupling reaction. The ester can be hydrolyzed post-coupling if the free acid is the desired final product.[3][5]

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly effective method for the synthesis of 5-arylthiophene-2-carboxylic acid derivatives. By converting the carboxylic acid to an ester, many of the potential complications can be avoided, leading to moderate to good yields of the desired coupled products. The protocol and data provided in this application note offer a comprehensive guide for researchers to successfully implement this important transformation in their synthetic endeavors. Further optimization of the catalyst, ligand, base, and solvent system may be required for specific substrate combinations to achieve optimal results.

References

• 1. benchchem.com [benchchem.com]
• 2. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 10. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 5-(Pyridin-4-yl)thiophene-2-carboxylic Acid as a Ligand for Metal Complexes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization, and potential applications of metal complexes featuring the versatile ligand, 5-(pyridin-4-yl)thiophene-2-carboxylic acid. This heterocyclic ligand offers a unique combination of a pyridine ring, a thiophene moiety, and a carboxylic acid group, making it an excellent candidate for the construction of novel coordination compounds with interesting catalytic, photophysical, and biological properties.

Ligand Profile: 5-(Pyridin-4-yl)thiophene-2-carboxylic Acid

5-(Pyridin-4-yl)thiophene-2-carboxylic acid is a bifunctional organic ligand that can coordinate to metal ions through the nitrogen atom of the pyridine ring and the oxygen atoms of the carboxylate group. The thiophene ring contributes to the overall electronic properties and rigidity of the ligand framework.

Chemical Structure:

Synthesis of Metal Complexes: General Protocols

The synthesis of metal complexes with 5-(pyridin-4-yl)thiophene-2-carboxylic acid can be achieved through various methods, including conventional solution-based techniques and solvothermal methods. The choice of method will depend on the desired product, such as discrete molecular complexes or coordination polymers.

Protocol 1: General Solution Synthesis of a Metal(II) Complex

This protocol describes a general method for the synthesis of a discrete metal(II) complex.

Materials:

• 5-(Pyridin-4-yl)thiophene-2-carboxylic acid

• A metal(II) salt (e.g., CuCl₂·2H₂O, Zn(NO₃)₂·6H₂O, Co(CH₃COO)₂·4H₂O)

• Methanol (or another suitable solvent)

• Triethylamine (or another suitable base)

• Deionized water

Procedure:

• Dissolve 1 mmol of 5-(pyridin-4-yl)thiophene-2-carboxylic acid in 20 mL of methanol in a 50 mL round-bottom flask.

• Add 1 mmol of triethylamine to the solution to deprotonate the carboxylic acid. Stir for 10 minutes at room temperature.

• In a separate beaker, dissolve 0.5 mmol of the metal(II) salt in 10 mL of deionized water or methanol.

• Slowly add the metal salt solution to the ligand solution with constant stirring.

• Reflux the resulting mixture for 4-6 hours.

• Allow the solution to cool slowly to room temperature.

• If a precipitate forms, collect it by filtration, wash with a small amount of cold methanol, and dry under vacuum.

• If no precipitate forms, slowly evaporate the solvent at room temperature to induce crystallization.

Protocol 2: Solvothermal Synthesis of a Coordination Polymer

This protocol is suitable for the synthesis of crystalline coordination polymers.

Materials:

• 5-(Pyridin-4-yl)thiophene-2-carboxylic acid

• A metal salt (e.g., Ni(NO₃)₂·6H₂O, Cd(NO₃)₂·4H₂O)

• N,N-Dimethylformamide (DMF)

• Ethanol

Procedure:

• In a 20 mL Teflon-lined stainless steel autoclave, combine 0.1 mmol of 5-(pyridin-4-yl)thiophene-2-carboxylic acid and 0.1 mmol of the metal salt.

• Add 10 mL of a 1:1 (v/v) mixture of DMF and ethanol.

• Seal the autoclave and heat it in an oven at 120 °C for 72 hours.

• After 72 hours, slowly cool the autoclave to room temperature over 24 hours.

• Collect the resulting crystals by filtration, wash with DMF and ethanol, and air-dry.

Characterization of Metal Complexes

A thorough characterization of the synthesized complexes is crucial to determine their structure and purity.

Technique	Information Obtained
Infrared (IR) Spectroscopy	Confirmation of ligand coordination by observing shifts in the ν(C=O) and pyridine ring vibrations.
UV-Vis Spectroscopy	Information on the electronic transitions within the complex (d-d transitions, charge transfer).
¹H and ¹³C NMR Spectroscopy	Elucidation of the ligand's coordination mode in solution (for diamagnetic complexes).
Single-Crystal X-ray Diffraction	Definitive determination of the solid-state structure, including bond lengths and angles.
Elemental Analysis	Determination of the elemental composition (C, H, N, S) to confirm the empirical formula.
Thermogravimetric Analysis (TGA)	Assessment of the thermal stability of the complex.

Potential Applications and Experimental Protocols

Metal complexes of 5-(pyridin-4-yl)thiophene-2-carboxylic acid are promising candidates for various applications due to the combined properties of the metal center and the organic ligand.

Application 1: Anticancer Activity

The presence of heterocyclic rings like pyridine and thiophene in ligands can lead to metal complexes with significant anticancer properties.

This protocol outlines the evaluation of the cytotoxic effects of the synthesized complexes against a cancer cell line (e.g., HeLa).

Materials:

• Synthesized metal complexes

• HeLa (human cervical cancer) cell line

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

Procedure:

• Culture HeLa cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37 °C in a humidified 5% CO₂ atmosphere.

• Seed the cells into 96-well plates at a density of 5 x 10³ cells per well and allow them to adhere overnight.

• Prepare stock solutions of the metal complexes in DMSO.

• Treat the cells with various concentrations of the complexes (e.g., 1, 5, 10, 25, 50, 100 µM) for 48 hours. Include a vehicle control (DMSO) and a positive control (e.g., cisplatin).

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability and determine the IC₅₀ value (the concentration of the complex that inhibits 50% of cell growth).

Hypothetical Quantitative Data:

Complex	IC₅₀ (µM) on HeLa cells
5-(Pyridin-4-yl)thiophene-2-carboxylic acid (Ligand)	> 100
[Cu(L)₂(H₂O)₂]	15.2
[Zn(L)₂(H₂O)₂]	25.8
[Co(L)₂(H₂O)₂]	32.1
Cisplatin (Positive Control)	8.5

L = deprotonated 5-(pyridin-4-yl)thiophene-2-carboxylate

Application 2: Antimicrobial Activity

The combination of a metal ion and a heterocyclic ligand can result in enhanced antimicrobial properties.

This protocol is used to determine the Minimum Inhibitory Concentration (MIC) of the complexes against bacterial strains.

Materials:

• Synthesized metal complexes

• Bacterial strains (e.g., Staphylococcus aureus and Escherichia coli)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

Procedure:

• Prepare a bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard.

• Perform serial two-fold dilutions of the metal complexes in MHB in the wells of a 96-well plate.

• Inoculate each well with the bacterial suspension.

• Include a positive control (bacteria in MHB without complex) and a negative control (MHB only).

• Incubate the plates at 37 °C for 24 hours.

• The MIC is the lowest concentration of the complex that completely inhibits visible bacterial growth.

Hypothetical Quantitative Data:

Complex	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli
5-(Pyridin-4-yl)thiophene-2-carboxylic acid (Ligand)	> 256	> 256
[Cu(L)₂(H₂O)₂]	16	32
[Zn(L)₂(H₂O)₂]	32	64
[Ni(L)₂(H₂O)₂]	64	128
Gentamicin (Positive Control)	2	4

L = deprotonated 5-(pyridin-4-yl)thiophene-2-carboxylate

Visualizations

Caption: Experimental workflow for synthesis, characterization, and application testing.

Caption: Hypothetical signaling pathway for anticancer activity.

Application Notes and Protocols for High-Throughput Screening Assays Involving Thiophene Carboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiophene carboxylic acids represent a versatile class of heterocyclic compounds that have garnered significant interest in drug discovery due to their diverse biological activities. Their unique structural features allow for a wide range of chemical modifications, making them attractive scaffolds for the development of novel therapeutic agents. High-throughput screening (HTS) plays a pivotal role in identifying promising thiophene carboxylic acid derivatives by enabling the rapid evaluation of large compound libraries against various biological targets. These application notes provide detailed protocols for several HTS assays where thiophene carboxylic acids have shown significant activity, including antibacterial, enzyme inhibition, and cell-based phenotypic screens.

I. Antibacterial Activity Screening

A common and robust method for determining the antibacterial efficacy of novel compounds is the broth microdilution assay, which determines the Minimum Inhibitory Concentration (MIC).

Data Presentation: Antibacterial Activity of Thiophene Carboxylic Acid Derivatives

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of various thiophene carboxylic acid derivatives against different bacterial strains.

Compound ID	Derivative Class	Bacterial Strain	MIC (µg/mL)	Reference
TCA-AB1	2-Thiophenecarboxamide	Staphylococcus aureus	4	[1]
TCA-AB2	2-Thiophenecarboxamide	Bacillus subtilis	4	[1]
TCA-AB3	Tetrahydrobenzothiophene	Escherichia coli	0.64	[2]
TCA-AB4	Tetrahydrobenzothiophene	Pseudomonas aeruginosa	0.72	[2]
TCA-AB5	Tetrahydrobenzothiophene	Salmonella	0.54	[2]
TCA-AB6	2-Thiophene carboxylic acid thioureide	Escherichia coli	31.25	[3]
TCA-AB7	2-Thiophene carboxylic acid thioureide	Pseudomonas aeruginosa	250	[3]
TCA-AB8	2-Thiophene carboxylic acid thioureide	Staphylococcus aureus (MDR)	125	[3]

Experimental Protocol: Broth Microdilution HTS Assay

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines for antimicrobial susceptibility testing.

1. Materials and Reagents:

• Thiophene carboxylic acid derivatives stock solutions (e.g., 10 mg/mL in DMSO)

• Sterile 96-well microtiter plates (U- or V-bottom)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains (e.g., S. aureus, E. coli)

• 0.5 McFarland turbidity standard

• Sterile saline or Phosphate-Buffered Saline (PBS)

• Positive control antibiotic (e.g., Ciprofloxacin)

• Negative control (DMSO)

• Microplate reader

2. Procedure:

• Compound Plate Preparation:

  • Dispense 50 µL of sterile CAMHB into all wells of a 96-well plate.

  • Add 50 µL of the compound stock solution to the first well of each row and perform a 2-fold serial dilution across the plate.

• Bacterial Inoculum Preparation:

  • From a fresh agar plate, select 3-5 colonies of the test bacterium and suspend them in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute the adjusted suspension 1:150 in CAMHB to achieve a final concentration of approximately 1 x 10⁶ CFU/mL.

• Inoculation:

  • Add 50 µL of the diluted bacterial inoculum to each well of the compound plate, resulting in a final inoculum of 5 x 10⁵ CFU/mL.

  • Include a positive control (antibiotic) and a negative control (DMSO at the highest concentration used) on each plate. Also, include a growth control (no compound) and a sterility control (no bacteria).

• Incubation:

  • Seal the plates and incubate at 37°C for 18-24 hours.

• Data Acquisition and Analysis:

  • Determine the MIC by visual inspection for the lowest concentration of the compound that completely inhibits visible bacterial growth.

  • Alternatively, measure the optical density at 600 nm (OD₆₀₀) using a microplate reader. The MIC is the lowest concentration that shows a significant reduction in OD₆₀₀ compared to the growth control.

Experimental Workflow: Antibacterial Broth Microdilution HTS

Workflow for antibacterial broth microdilution HTS.

II. Enzyme Inhibition Assays

Thiophene carboxylic acids have been identified as potent inhibitors of various enzymes. Here, we provide protocols for screening against D-Amino Acid Oxidase (DAAO) and Hepatitis C Virus (HCV) NS5B Polymerase.

A. D-Amino Acid Oxidase (DAAO) Inhibition

DAAO is a flavoenzyme involved in the metabolism of D-amino acids and is a target for neurological disorders.

The following table presents the half-maximal inhibitory concentration (IC₅₀) values for a series of thiophene carboxylic acid derivatives against human DAAO.[4][5]

Compound ID	Thiophene Scaffold	Substituents	hDAAO IC₅₀ (µM)
TCA-DAAO1	Thiophene-2-carboxylic acid	-	7.8
TCA-DAAO2	Thiophene-2-carboxylic acid	5-Fluoro	1.2
TCA-DAAO3	Thiophene-2-carboxylic acid	5-Chloro	0.5
TCA-DAAO4	Thiophene-2-carboxylic acid	5-Bromo	0.8
TCA-DAAO5	Thiophene-2-carboxylic acid	4,5-Dichloro	0.09
TCA-DAAO6	Thiophene-3-carboxylic acid	-	4.4
TCA-DAAO7	Thiophene-3-carboxylic acid	5-Chloro	0.04
TCA-DAAO8	Thiophene-3-carboxylic acid	5-Methyl	1.5

This assay measures the production of hydrogen peroxide, a product of the DAAO reaction, using a fluorescent probe.[6]

1. Materials and Reagents:

• Recombinant human D-Amino Acid Oxidase (hDAAO)

• D-Serine (substrate)

• Horseradish Peroxidase (HRP)

• Amplex® UltraRed Reagent (or similar fluorescent probe)

• Assay Buffer: 50 mM sodium phosphate, pH 7.4

• Thiophene carboxylic acid derivatives in DMSO

• Positive control inhibitor (e.g., Benzoic acid)

• 384-well black microplates

• Fluorescence microplate reader (Ex/Em: 530/590 nm)

2. Procedure:

• Compound Plating:

  • Dispense 200 nL of compound solutions in DMSO into the assay plate using an acoustic liquid handler.

• Enzyme and Inhibitor Pre-incubation:

  • Prepare an enzyme solution of hDAAO in assay buffer.

  • Add 10 µL of the enzyme solution to each well containing the compounds.

  • Incubate for 15 minutes at room temperature.

• Reaction Initiation:

  • Prepare a substrate master mix containing D-serine, HRP, and Amplex® UltraRed in assay buffer.

  • Add 10 µL of the substrate master mix to each well to start the reaction. Final concentrations should be optimized, but typical ranges are: 1-10 mM D-serine, 0.2 U/mL HRP, and 50 µM Amplex® UltraRed.

• Incubation:

  • Incubate the plate at room temperature for 30 minutes, protected from light.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity at Ex/Em 530/590 nm.

  • Calculate the percent inhibition relative to DMSO controls.

  • Determine IC₅₀ values by fitting the dose-response data to a four-parameter logistic equation.

B. Hepatitis C Virus (HCV) NS5B Polymerase Inhibition

HCV NS5B is an RNA-dependent RNA polymerase essential for viral replication, making it a key target for antiviral drug development.

The following table shows the IC₅₀ values for representative thiophene carboxylic acid derivatives against HCV NS5B polymerase.[1][3]

Compound ID	Derivative Class	HCV NS5B IC₅₀ (µM)
TCA-HCV1	3-Arylsulfonylamino-5-phenyl-thiophene-2-carboxylic acid	0.5
TCA-HCV2	3-Arylsulfonylamino-5-phenyl-thiophene-2-carboxylic acid	1.2
TCA-HCV3	Thiophene-2-carboxylic acid tertiary amide	0.8
TCA-HCV4	Thiophene-2-carboxylic acid tertiary amide	2.5
TCA-HCV5	Lactam-containing thiophene carboxylate	0.02

This assay measures the polymerase activity by detecting the incorporation of a fluorescently labeled nucleotide into an RNA template, leading to a FRET signal.[2][7]

1. Materials and Reagents:

• Recombinant HCV NS5B polymerase

• RNA template/primer duplex (e.g., poly(A)/oligo(U) with a 3'-biotin tag on the primer)

• Streptavidin-coated donor beads (e.g., AlphaScreen®)

• Fluorescently labeled UTP (e.g., Cy5-UTP)

• Acceptor beads that bind to the fluorescent nucleotide

• Reaction Buffer: 20 mM Tris-HCl pH 7.5, 50 mM NaCl, 5 mM MgCl₂, 1 mM DTT, 0.01% BSA

• Thiophene carboxylic acid derivatives in DMSO

• Positive control inhibitor (known NS5B inhibitor)

• 384-well microplates

• Plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET) detection.

2. Procedure:

• Compound and Enzyme Addition:

  • Dispense compounds into the assay plate.

  • Add the HCV NS5B polymerase to each well.

• Reaction Initiation:

  • Add the RNA template/primer and a mix of NTPs (ATP, CTP, GTP, and Cy5-UTP) to initiate the reaction.

• Incubation:

  • Incubate the reaction at 30°C for 1-2 hours.

• Detection:

  • Stop the reaction by adding EDTA.

  • Add the streptavidin-donor beads and acceptor beads.

  • Incubate in the dark at room temperature for 1 hour to allow for bead binding.

• Data Acquisition and Analysis:

  • Read the plate on a TR-FRET enabled plate reader.

  • Calculate the FRET signal and determine the percent inhibition for each compound.

  • Generate dose-response curves and calculate IC₅₀ values.

III. Cell-Based Assays

Cell-based assays are crucial for evaluating compound activity in a more physiologically relevant context. Thiophene carboxylic acids have been investigated as inhibitors of the RhoA/ROCK pathway in cancer and in phenotypic screens for diabetes.

A. RhoA/ROCK Pathway Inhibition

The RhoA/ROCK signaling pathway is implicated in cancer cell migration and invasion.

The following table presents the IC₅₀ values for the inhibition of proliferation of MDA-MB-231 breast cancer cells by benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives.[8]

Compound ID	Substituents	Anti-proliferative IC₅₀ (µM)
TCA-Rho1	Carboxamide at C-3, 1-methyl-1H-pyrazol at C-5	1.5
TCA-Rho2	Varied carboxamide at C-3	3.2
TCA-Rho3	Varied pyrazol at C-5	5.8

This assay quantifies the phosphorylation of a ROCK substrate, Myosin Phosphatase Target Subunit 1 (MYPT1), in cells.[5]

1. Materials and Reagents:

• MDA-MB-231 cells (or other relevant cell line)

• Cell culture medium and supplements

• Thiophene carboxylic acid derivatives in DMSO

• Positive control ROCK inhibitor (e.g., Y-27632)

• Lysis buffer

• 96-well ELISA plates pre-coated with an anti-MYPT1 antibody

• Primary antibody: anti-phospho-MYPT1 (Thr696)

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution

• Microplate reader

2. Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a 96-well culture plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the thiophene carboxylic acid derivatives for a specified time (e.g., 1-2 hours).

• Cell Lysis:

  • Wash the cells with PBS and lyse them directly in the wells.

• ELISA:

  • Transfer the cell lysates to the pre-coated ELISA plate and incubate to allow capture of MYPT1.

  • Wash the plate and add the anti-phospho-MYPT1 primary antibody.

  • Incubate, wash, and then add the HRP-conjugated secondary antibody.

  • Incubate, wash, and add the TMB substrate.

• Data Acquisition and Analysis:

  • Stop the reaction with the stop solution and read the absorbance at 450 nm.

  • Normalize the data to the vehicle control and calculate the percent inhibition of MYPT1 phosphorylation.

  • Determine the IC₅₀ values from the dose-response curves.

Signaling Pathway: RhoA/ROCK Inhibition

Inhibition of the RhoA/ROCK signaling pathway.

B. Phenotypic Screening for Anti-Diabetic Compounds

Phenotypic screening can identify compounds that modulate complex cellular processes like gluconeogenesis, relevant to type 2 diabetes.

This assay uses a luciferase reporter driven by a carbohydrate response element (ChoRE) to screen for inhibitors of glucose-stimulated gene expression, a key part of gluconeogenesis.[9]

1. Materials and Reagents:

• INS-1E cells stably expressing a ChoRE-luciferase reporter construct

• Cell culture medium (e.g., RPMI-1640) with low (e.g., 5 mM) and high (e.g., 25 mM) glucose concentrations

• Thiophene carboxylic acid derivatives in DMSO

• Luciferase assay reagent (e.g., Bright-Glo™)

• 384-well white, clear-bottom microplates

• Luminometer

2. Procedure:

• Cell Seeding:

  • Seed the INS-1E ChoRE-LUC cells in 384-well plates in low glucose medium and allow them to attach.

• Compound Treatment:

  • Replace the medium with high glucose medium containing the test compounds.

• Incubation:

  • Incubate the cells for 24 hours.

• Luciferase Assay:

  • Equilibrate the plate to room temperature.

  • Add the luciferase assay reagent to each well.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate reader.

  • Calculate the percent inhibition of luciferase expression relative to high glucose controls.

  • Identify hit compounds that significantly reduce the glucose-induced luciferase signal.

Logical Relationship: Phenotypic Screening Workflow

Workflow for phenotypic drug discovery.

Conclusion

The assays described in these application notes provide a framework for the high-throughput screening and characterization of thiophene carboxylic acid derivatives for various therapeutic applications. The detailed protocols and representative data serve as a valuable resource for researchers in the field of drug discovery and development, facilitating the identification of novel lead compounds based on this privileged chemical scaffold.

References

• 1. Discovery of thiophene-2-carboxylic acids as potent inhibitors of HCV NS5B polymerase and HCV subgenomic RNA replication. Part 2: tertiary amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluorescence Resonance Energy Transfer-Based Assay for Characterization of Hepatitis C Virus NS3-4A Protease Activity in Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of thiophene-2-carboxylic acids as potent inhibitors of HCV NS5B polymerase and HCV subgenomic RNA replication. Part 1: Sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of Novel Allosteric HCV NS5B Inhibitors. 2. Lactam-Containing Thiophene Carboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. library.ncifrederick.cancer.gov [library.ncifrederick.cancer.gov]
• 7. High-Throughput Fluorescent Assay for Inhibitor Screening of Proteases from RNA Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]

Application Notes and Protocols: Synthesis of Amides from 5-(pyridin-4-yl)thiophene-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of a diverse range of amides starting from 5-(pyridin-4-yl)thiophene-2-carboxylic acid. The described methods are foundational for the exploration of this chemical scaffold in medicinal chemistry and drug discovery, as amides are a cornerstone of many biologically active compounds.[1][2] The protocols outlined below utilize common and efficient coupling reagents to facilitate the formation of the amide bond.

Introduction

Amide bond formation is a critical transformation in organic synthesis, particularly in the pharmaceutical industry.[1] The direct condensation of a carboxylic acid and an amine is often inefficient due to the formation of a stable ammonium carboxylate salt.[3][4] Therefore, the use of coupling reagents to activate the carboxylic acid is standard practice.[3][5][6] This document details two robust protocols for the synthesis of amides from 5-(pyridin-4-yl)thiophene-2-carboxylic acid, a key intermediate for various research applications. The protocols employ either HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in conjunction with HOBt (Hydroxybenzotriazole), both widely used and effective coupling systems.[3][5][7]

Chemical Reaction Pathway

The general scheme for the amide synthesis is depicted below. The carboxylic acid is activated in situ by a coupling reagent, followed by nucleophilic attack by the amine to form the desired amide.

Caption: General reaction scheme for the synthesis of amides from 5-(pyridin-4-yl)thiophene-2-carboxylic acid.

Experimental Protocols

Two reliable methods for the synthesis of amides are provided below. Method A utilizes HATU as the coupling agent, which is known for its high efficiency and low rates of racemization.[3][7] Method B employs the more economical EDC/HOBt system, a workhorse in amide synthesis.[5][8]

Method A: HATU-Mediated Amide Coupling

This protocol is recommended for a broad range of amines, including those that are less nucleophilic.

Materials:

• 5-(pyridin-4-yl)thiophene-2-carboxylic acid

• Amine (1.1 equivalents)

• HATU (1.2 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 5-(pyridin-4-yl)thiophene-2-carboxylic acid (1.0 equivalent) in anhydrous DMF, add the amine (1.1 equivalents) and DIPEA (3.0 equivalents).

• Stir the mixture at room temperature for 10 minutes.

• Add HATU (1.2 equivalents) in one portion.

• Continue stirring at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous NaHCO₃ solution (3x), followed by brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes).

Method B: EDC/HOBt-Mediated Amide Coupling

This is a cost-effective method suitable for a wide variety of amines.

Materials:

• 5-(pyridin-4-yl)thiophene-2-carboxylic acid

• Amine (1.1 equivalents)

• EDC hydrochloride (1.5 equivalents)

• HOBt (1.2 equivalents)

• Triethylamine (Et₃N) or DIPEA (3.0 equivalents)

• Anhydrous Dichloromethane (DCM) or DMF

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve 5-(pyridin-4-yl)thiophene-2-carboxylic acid (1.0 equivalent) and HOBt (1.2 equivalents) in anhydrous DCM or DMF.

• Add the amine (1.1 equivalents) and triethylamine (3.0 equivalents) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Add EDC hydrochloride (1.5 equivalents) portion-wise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• If using DCM, dilute the reaction mixture with DCM. If using DMF, dilute with ethyl acetate.

• Wash the organic layer with 1 M HCl (2x), saturated aqueous NaHCO₃ solution (2x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis, workup, and purification of the target amides.

Caption: A generalized workflow for the synthesis and purification of amides.

Data Presentation

The following table summarizes representative, hypothetical quantitative data for the synthesis of a small library of amides from 5-(pyridin-4-yl)thiophene-2-carboxylic acid using the protocols described above. The data provided are for illustrative purposes and actual results may vary depending on the specific amine and reaction conditions.

Amine (R-NH₂)	Coupling Method	Solvent	Reaction Time (h)	Yield (%)	Purity (LC-MS)
Benzylamine	A (HATU)	DMF	3	92	>98%
Morpholine	A (HATU)	DMF	2.5	95	>99%
Aniline	A (HATU)	DMF	4	78	>97%
Benzylamine	B (EDC/HOBt)	DCM	16	85	>98%
Morpholine	B (EDC/HOBt)	DCM	12	88	>99%
Aniline	B (EDC/HOBt)	DMF	24	65	>95%

Concluding Remarks

The protocols detailed in this document provide robust and versatile methods for the synthesis of amides from 5-(pyridin-4-yl)thiophene-2-carboxylic acid. The choice between the HATU and EDC/HOBt methods will depend on factors such as the reactivity of the amine, cost considerations, and desired reaction times. These application notes serve as a comprehensive guide for researchers engaged in the synthesis of novel chemical entities for potential therapeutic applications. Further optimization of reaction conditions may be necessary for specific, challenging substrates. The synthesized thiophene carboxamide derivatives are of interest for their potential biological activities, including anticancer and antibacterial properties.[2][9]

References

• 1. growingscience.com [growingscience.com]
• 2. staff.najah.edu [staff.najah.edu]
• 3. AMIDE COUPLING BY USING HATU: – My chemistry blog [mychemblog.com]
• 4. Amide Synthesis [fishersci.dk]
• 5. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amide Synthesis [fishersci.co.uk]
• 7. peptide.com [peptide.com]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Anwendungs- und Protokollhinweise: Derivatisierung von 5-(Pyridin-4-yl)thiophen-2-carbonsäure für Bioassays

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese Anwendungsbeschreibung beschreibt detaillierte Protokolle für die Derivatisierung von 5-(Pyridin-4-yl)thiophen-2-carbonsäure zur Herstellung von Amid- und Ester-Bibliotheken. Darüber hinaus werden standardisierte Verfahren für die Durchführung von Kinase-Inhibitions- und antibakteriellen Bioassays zur Bewertung der biologischen Aktivität dieser neuen chemischen Einheiten vorgestellt.

Einleitung

Die 5-(Pyridin-4-yl)thiophen-2-carbonsäure ist ein heterozyklisches Molekül, das als vielseitiges Grundgerüst für die Entwicklung von pharmazeutisch aktiven Wirkstoffen dient. Die Kombination des Thiophen- und des Pyridinrings bietet eine einzigartige elektronische und strukturelle Grundlage für die Interaktion mit biologischen Zielmolekülen. Die Derivatisierung der Carbonsäuregruppe zu Amiden und Estern ermöglicht die systematische Untersuchung von Struktur-Wirkungs-Beziehungen (SAR) und die Optimierung von Leitstrukturen. Pyridin- und Thiophen-Derivate haben bereits vielversprechende Aktivitäten als Inhibitoren von Proteinkinasen und als antimikrobielle Wirkstoffe gezeigt.

Synthese des Ausgangsmaterials: 5-(Pyridin-4-yl)thiophen-2-carbonsäure

Die Synthese des Grundgerüsts kann über eine Palladium-katalysierte Suzuki-Miyaura-Kreuzkupplung erfolgen. Als Ausgangsmaterialien dienen kommerziell erhältliche 5-Bromthiophen-2-carbonsäure und Pyridin-4-boronsäure.

Protokoll 2.1: Synthese von 5-(Pyridin-4-yl)thiophen-2-carbonsäure

• In einem Reaktionsgefäß werden 5-Bromthiophen-2-carbonsäure (1 Äq.), Pyridin-4-boronsäure (1.2 Äq.), und eine Base wie Kaliumcarbonat (3 Äq.) in einem Gemisch aus einem organischen Lösungsmittel (z.B. 1,4-Dioxan) und Wasser (z.B. im Verhältnis 4:1) suspendiert.

• Die Suspension wird mit einem inerten Gas (z.B. Argon oder Stickstoff) für 15-20 Minuten entgast.

• Anschließend wird ein Palladium-Katalysator, wie z.B. Tetrakis(triphenylphosphin)palladium(0) (Pd(PPh₃)₄, 0.05 Äq.), zugegeben.

• Das Reaktionsgemisch wird unter Inertgasatmosphäre für 12-24 Stunden bei 80-100 °C erhitzt.

• Nach Abkühlen auf Raumtemperatur wird das organische Lösungsmittel im Vakuum entfernt.

• Der Rückstand wird in Wasser aufgenommen und mit einer Säure (z.B. 1 M HCl) angesäuert, um das Produkt auszufällen.

• Der Feststoff wird abfiltriert, mit Wasser gewaschen und getrocknet, um die 5-(Pyridin-4-yl)thiophen-2-carbonsäure zu erhalten.

Abbildung 1: Syntheseweg für das Grundgerüst.

Derivatisierungsprotokolle

Die Carbonsäuregruppe der 5-(Pyridin-4-yl)thiophen-2-carbonsäure ist der primäre Angriffspunkt für die Derivatisierung zur Erstellung von Substanzbibliotheken.

Protokoll 3.1: Synthese von Amiden

• Die 5-(Pyridin-4-yl)thiophen-2-carbonsäure (1 Äq.) wird in einem aprotischen Lösungsmittel wie Dichlormethan (DCM) oder Dimethylformamid (DMF) gelöst.

• Ein Kupplungsreagenz wie 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimid (EDC, 1.2 Äq.) und ein Aktivator wie 1-Hydroxybenzotriazol (HOBt, 1.2 Äq.) werden zugegeben.

• Das Gemisch wird für 15 Minuten bei Raumtemperatur gerührt.

• Anschließend wird das gewünschte primäre oder sekundäre Amin (1.1 Äq.) zugegeben.

• Die Reaktion wird für 12-24 Stunden bei Raumtemperatur gerührt.

• Nach Abschluss der Reaktion wird das Lösungsmittel im Vakuum entfernt und der Rückstand mittels Säulenchromatographie aufgereinigt.

Protokoll 3.2: Synthese von Estern (Fischer-Veresterung)

• Die 5-(Pyridin-4-yl)thiophen-2-carbonsäure (1 Äq.) wird in einem Überschuss des gewünschten Alkohols gelöst.

• Eine katalytische Menge einer starken Säure (z.B. konzentrierte Schwefelsäure, 2-3 Tropfen) wird zugegeben.

• Das Reaktionsgemisch wird für 4-8 Stunden unter Rückfluss erhitzt.

• Nach dem Abkühlen wird der überschüssige Alkohol im Vakuum entfernt.

• Der Rückstand wird in einem organischen Lösungsmittel (z.B. Ethylacetat) aufgenommen und mit einer gesättigten Natriumbicarbonatlösung und anschließend mit Wasser gewaschen.

• Die organische Phase wird über Natriumsulfat getrocknet, filtriert und das Lösungsmittel im Vakuum entfernt, um den rohen Ester zu erhalten, der mittels Säulenchromatographie weiter aufgereinigt werden kann.

Abbildung 2: Workflow der Derivatisierung.

Bioassay-Protokolle

Die synthetisierten Derivate können auf ihre biologische Aktivität in verschiedenen Assays untersucht werden. Hier werden Protokolle für die Untersuchung der Kinase-Inhibition und der antibakteriellen Wirkung vorgestellt.

4.1 Kinase-Inhibitionsassay

Viele Pyridin-Thiophen-Hybride zeigen Aktivität gegen Proteinkinasen, die in Signalwegen von Krebserkrankungen eine Rolle spielen.

Protokoll 4.1: In-vitro-Kinase-Inhibitionsassay

• Reagenzienvorbereitung: Bereiten Sie einen geeigneten Kinase-Puffer, eine ATP-Lösung, eine Substratlösung (z.B. ein Peptid) und eine Lösung der zu testenden Verbindung in verschiedenen Konzentrationen vor.

• Reaktionsansatz: In einer 96-Well-Platte werden die Kinase, die zu testende Verbindung und der Kinase-Puffer gemischt und für 10-15 Minuten bei Raumtemperatur vorinkubiert.

• Reaktionsstart: Die Reaktion wird durch Zugabe von ATP und der Substratlösung gestartet.

• Inkubation: Die Platte wird für 30-60 Minuten bei 30 °C inkubiert.

• Reaktionsstopp und Detektion: Die Reaktion wird durch Zugabe einer Stopplösung beendet. Die Kinaseaktivität wird durch Messung der Substratphosphorylierung bestimmt, z.B. mittels eines antikörperbasierten Nachweises (z.B. ELISA) oder durch Verwendung von ATP-Glo™-Assays, die den ATP-Verbrauch messen.

• Datenauswertung: Die prozentuale Inhibition wird für jede Konzentration der Testverbindung berechnet und die IC₅₀-Werte (die Konzentration, bei der 50% der Kinaseaktivität gehemmt wird) werden durch nichtlineare Regression bestimmt.

Abbildung 3: Beispielhafte Kinase-Signalwege.

4.2 Antibakterieller Assay

Thiophen-Derivate sind für ihre antimikrobiellen Eigenschaften bekannt. Die Bestimmung der minimalen Hemmkonzentration (MHK) ist eine Standardmethode zur Quantifizierung der antibakteriellen Aktivität.

Protokoll 4.2: Bestimmung der minimalen Hemmkonzentration (MHK) mittels Mikrodilution

• Vorbereitung der Bakterienkultur: Züchten Sie den zu testenden Bakterienstamm (z.B. Staphylococcus aureus oder Escherichia coli) über Nacht in einem geeigneten Nährmedium (z.B. Müller-Hinton-Bouillon, MHB). Stellen Sie die Bakteriensuspension auf eine Trübung ein, die einer McFarland-Standard von 0.5 entspricht (ca. 1.5 x 10⁸ KBE/ml).

• Vorbereitung der Testplatten: Füllen Sie die Wells einer 96-Well-Mikrotiterplatte mit MHB. Erstellen Sie serielle Verdünnungen der Testverbindungen in den Wells.

• Inokulation: Fügen Sie jedem Well eine definierte Menge der Bakteriensuspension hinzu, um eine Endkonzentration von ca. 5 x 10⁵ KBE/ml zu erreichen.

• Kontrollen: Schließen Sie eine Positivkontrolle (Bakterien ohne Testverbindung) und eine Negativkontrolle (Nährmedium ohne Bakterien) mit ein. Ein bekanntes Antibiotikum (z.B. Ciprofloxacin) kann als Referenzstandard verwendet werden.

• Inkubation: Inkubieren Sie die Platten für 18-24 Stunden bei 37 °C.

• Auswertung: Die MHK ist die niedrigste Konzentration der Testverbindung, bei der kein sichtbares Bakterienwachstum zu beobachten ist.

Datenpräsentation

Die quantitative Auswertung der Bioassays ist entscheidend für die SAR-Analyse. Die Ergebnisse sollten in übersichtlichen Tabellen zusammengefasst werden.

Tabelle 1: Repräsentative biologische Aktivitätsdaten für Pyridinylthiophen-Analoga

Verbindung	Derivat-Typ	Ziel-Kinase	IC₅₀ (µM)¹	Bakterienstamm	MHK (µg/mL)²
Ref-1	Amid	FLT3	0.058	E. coli	0.64
Ref-2	Amid	NEK2	>10	S. aureus	1.11
Ref-3	Ester	Aurora A	0.11	P. aeruginosa	1.00
Ref-4	Amid	Akt1	0.061	Salmonella	0.54

¹IC₅₀-Werte sind repräsentativ für strukturell verwandte Verbindungen und dienen als Referenz.[1][2] ²MHK-Werte sind repräsentativ für strukturell verwandte Verbindungen und dienen als Referenz.[3][4]

Haftungsausschluss: Diese Protokolle sind als Leitfaden gedacht. Forscher sollten alle Verfahren an ihre spezifischen Laborbedingungen und Sicherheitsrichtlinien anpassen und optimieren. Die bereitgestellten Daten sind repräsentativ für ähnliche Verbindungsklassen und dienen als Referenz.

References

• 1. Discovery of imidazo[1,2-a]pyridine-thiophene derivatives as FLT3 and FLT3 mutants inhibitors for acute myeloid leukemia through structure-based optimization of an NEK2 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis and antibacterial evaluation of a novel class of tetrahydrobenzothiophene derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimization and Antibacterial Evaluation of Novel 3-(5-Fluoropyridine-3-yl)-2-oxazolidinone Derivatives Containing a Pyrimidine Substituted Piperazine - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: 5-(pyridin-4-yl)thiophene-2-carboxylic Acid and its Derivatives in Antimicrobial Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Introduction

The rise of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents. Thiophene-based compounds have emerged as a promising class of heterocyclic molecules with a broad spectrum of biological activities, including antimicrobial effects.[1] The incorporation of a pyridine moiety can further enhance this activity. This document provides an overview of the antimicrobial potential of 5-(pyridin-4-yl)thiophene-2-carboxylic acid and its derivatives, with a focus on their application in antimicrobial drug discovery. While direct antimicrobial data for 5-(pyridin-4-yl)thiophene-2-carboxylic acid is not extensively available in the reviewed literature, several of its derivatives have demonstrated significant antibacterial and antifungal properties.

Structural Framework and Derivatives

The core structure consists of a thiophene ring substituted with a pyridine ring at the 5-position and a carboxylic acid group at the 2-position. The antimicrobial activity of this scaffold is often explored through the synthesis of various derivatives, such as amides and esters, to improve potency, selectivity, and pharmacokinetic properties. A notable example from recent studies involves N-(4-methylpyridin-2-yl)thiophene-2-carboxamide analogues, which have shown efficacy against clinically relevant resistant bacteria.[2][3]

Caption: General structure of 5-(pyridin-4-yl)thiophene-2-carboxylic acid and its common derivatives.

Antimicrobial Activity of Derivatives

Several studies have investigated the antimicrobial properties of derivatives of 5-(pyridin-4-yl)thiophene-2-carboxylic acid. The following table summarizes the quantitative data on the antimicrobial activity of some of these analogues.

Compound Class	Derivative Example	Target Organism	MIC (µg/mL)	Reference
Thiophene-2-carboxamides	5-aryl-N-(4-methylpyridin-2-yl)thiophene-2-carboxamides (4a, 4c)	ESBL-producing E. coli ST131	Not specified, but showed high activity in agar well diffusion	[2][3]
Thiophene derivatives	Thiophene 4	Acinetobacter baumannii Ab21	4	[4]
Thiophene derivatives	Thiophene 4	Escherichia coli MCR1⁺	16	[4]
Thiophene derivatives	Thiophene 5	Acinetobacter baumannii Ab11	4	[4]
Thiophene derivatives	Thiophene 5	Escherichia coli R6 MCR1	16	[4]
Thiophene derivatives	Thiophene 8	Acinetobacter baumannii Ab11	16	[4]
Thiophene derivatives	Thiophene 8	Escherichia coli R6 MCR1	16	[4]
Thienopyrimidines	N-(benzyl)-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamides	Staphylococcus aureus, Bacillus subtilis	High activity (qualitative)	[5]
Pyrimidine-thiazolidinones	Furan-based pyrimidine-thiazolidinones (8k)	Escherichia coli	12.5

Mechanism of Action

The precise mechanism of action for 5-(pyridin-4-yl)thiophene-2-carboxylic acid and its derivatives is not fully elucidated but is thought to involve multiple targets. For some thiophene-based antimicrobials, proposed mechanisms include the inhibition of essential enzymes in bacterial metabolic pathways. For example, some analogues have been shown to be potent inhibitors of DNA gyrase.[4] Molecular docking studies on N-(4-methylpyridin-2-yl)thiophene-2-carboxamide analogues suggest they may act as inhibitors of β-lactamase enzymes in E. coli.[2]

Caption: Proposed mechanism of action for pyridinyl-thiophene derivatives.

Experimental Protocols

The following are generalized protocols for the synthesis and antimicrobial evaluation of 5-(pyridin-4-yl)thiophene-2-carboxylic acid derivatives, based on methodologies reported in the literature.

Protocol 1: Synthesis of N-aryl Thiophene-2-carboxamide Derivatives

This protocol is a general representation of the synthesis of amide derivatives, inspired by the synthesis of N-(4-methylpyridin-2-yl)thiophene-2-carboxamides.[2]

Materials:

• 5-(pyridin-4-yl)thiophene-2-carboxylic acid

• Substituted aniline (e.g., 2-amino-4-methylpyridine)

• Coupling reagent (e.g., Titanium tetrachloride, TiCl₄)

• Base and solvent (e.g., Pyridine)

• Dry solvents (e.g., Dichloromethane, DMF)

Procedure:

• Dissolve 5-(pyridin-4-yl)thiophene-2-carboxylic acid (1 equivalent) in dry pyridine.

• Add the substituted aniline (1 equivalent) to the solution.

• Cool the mixture in an ice bath and slowly add the coupling reagent (e.g., TiCl₄, 3 equivalents).

• Allow the reaction to warm to room temperature and then heat to 85-90 °C for 2-4 hours, monitoring by TLC.

• After completion, cool the reaction mixture and pour it into ice-cold water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Antimicrobial Susceptibility Testing (Agar Well Diffusion Method)

This method provides a qualitative assessment of antimicrobial activity.[2][3]

Materials:

• Test compound dissolved in a suitable solvent (e.g., DMSO)

• Bacterial culture (e.g., E. coli, S. aureus)

• Mueller-Hinton Agar (MHA) plates

• Sterile cork borer

• Positive control (standard antibiotic)

• Negative control (solvent)

Procedure:

• Prepare a bacterial inoculum equivalent to 0.5 McFarland standard.

• Spread the inoculum evenly onto the surface of an MHA plate.

• Allow the plate to dry for a few minutes.

• Using a sterile cork borer, create wells (6-8 mm in diameter) in the agar.

• Add a defined volume (e.g., 50-100 µL) of the test compound solution at various concentrations into the wells.

• Add the positive and negative controls to separate wells.

• Incubate the plates at 37 °C for 18-24 hours.

• Measure the diameter of the zone of inhibition around each well.

Protocol 3: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method provides quantitative data on antimicrobial activity.

Materials:

• Test compound

• Bacterial culture

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Positive control (standard antibiotic)

• Negative control (broth with solvent)

• Growth control (broth with inoculum)

Procedure:

• Prepare a serial two-fold dilution of the test compound in MHB in a 96-well plate.

• Prepare a bacterial inoculum and dilute it to a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Include positive, negative, and growth controls on each plate.

• Incubate the plates at 37 °C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Caption: A typical workflow for the discovery and development of antimicrobial agents.

Conclusion and Future Directions

Derivatives of 5-(pyridin-4-yl)thiophene-2-carboxylic acid represent a promising starting point for the development of new antimicrobial agents. The available data, primarily on amide analogues, indicate activity against both Gram-positive and Gram-negative bacteria, including resistant strains. Future research should focus on:

• Systematic SAR studies: To understand the relationship between the chemical structure and antimicrobial activity, a wider range of derivatives should be synthesized and tested.

• Mechanism of action elucidation: Detailed studies are needed to identify the specific molecular targets of these compounds.

• In vivo efficacy and toxicity: Promising candidates should be evaluated in animal models of infection to assess their therapeutic potential and safety profile.

• Direct evaluation of the parent compound: Antimicrobial testing of 5-(pyridin-4-yl)thiophene-2-carboxylic acid itself is warranted to establish a baseline for comparison with its derivatives.

These efforts will be crucial in translating the initial promising results into clinically useful antimicrobial drugs.

References

• 1. Thiophene-containing compounds with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, in silico and in vitro antimicrobial activity of N-(benzyl)-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamides [pharmacia.pensoft.net]

Application Notes and Protocols: 5-(Pyridin-4-yl)thiophene-2-carboxylic Acid in Kinase Inhibitor Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 5-(pyridin-4-yl)thiophene-2-carboxylic acid as a key building block in the synthesis of potent and selective kinase inhibitors. The unique structural features of this scaffold, combining a thiophene core with a pyridine moiety, allow for versatile interactions within the ATP-binding pockets of various kinases. This document details the synthesis of derivative compounds and provides protocols for evaluating their inhibitory activity against key kinase targets implicated in cancer and inflammatory diseases, such as p38 MAPK, Akt, and VEGFR-2.

Introduction

Kinases are a critical class of enzymes that regulate a vast array of cellular processes, including signal transduction, metabolism, proliferation, and survival. Dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer and chronic inflammatory disorders. Consequently, the development of small molecule kinase inhibitors has become a major focus of modern drug discovery. The 5-(pyridin-4-yl)thiophene-2-carboxylic acid scaffold has emerged as a privileged structure in medicinal chemistry, serving as a versatile starting point for the generation of libraries of potent kinase inhibitors. The pyridine nitrogen can act as a key hydrogen bond acceptor, while the thiophene ring and its substituents can be modified to optimize potency, selectivity, and pharmacokinetic properties.

Data Presentation: Inhibitory Activities of 5-(Pyridin-4-yl)thiophene-2-carboxylic Acid Derivatives

The following tables summarize the in vitro inhibitory activities of representative kinase inhibitors derived from or structurally related to 5-(pyridin-4-yl)thiophene-2-carboxylic acid.

Table 1: p38 MAPK Inhibitors

Compound Name/Reference	Target Kinase	IC50 (nM)	Assay System
TAK-715	p38α	7.1	In vitro kinase assay
TAK-715	TNF-α release (THP-1 cells)	48	Cell-based assay

Data sourced from a study on novel inhibitors of p38 MAP kinase.[1]

Table 2: Akt (Protein Kinase B) Inhibitors

Compound Class	Target Kinase	Potency	Notes
5-pyrrolopyridinyl-2-thiophenecarboxamides	Akt	Subnanomolar	Showed antiproliferative activity and inhibition of downstream GSK3β phosphorylation.[2]

Table 3: VEGFR-2 Inhibitors

Compound Class	Target Kinase	IC50 (µM)	Assay System
3-substituted-5-(pyridin-4-yl)-1,3,4-oxadiazole-2-thiones	VEGFR-2	0.5 (for most active compound)	In vitro kinase assay

Data sourced from a study on the design of anti-angiogenic agents targeting VEGFR-2.[3]

Experimental Protocols

Synthesis of 5-(Pyridin-4-yl)thiophene-2-carboxamide Derivatives (General Protocol)

This protocol describes a general method for the amide coupling of 5-(pyridin-4-yl)thiophene-2-carboxylic acid with a desired amine, a common step in the synthesis of many kinase inhibitors.

Materials:

• 5-(Pyridin-4-yl)thiophene-2-carboxylic acid

• Amine of interest

• (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate

• Brine

• Ethyl acetate

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 5-(pyridin-4-yl)thiophene-2-carboxylic acid (1.0 eq) in anhydrous DMF, add the amine of interest (1.1 eq), BOP (1.2 eq), and DIPEA (3.0 eq).

• Stir the reaction mixture at room temperature for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate (3x) and brine (1x).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to afford the desired 5-(pyridin-4-yl)thiophene-2-carboxamide derivative.

• Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

In Vitro Kinase Inhibition Assays

The following are generalized protocols for assessing the inhibitory activity of synthesized compounds against p38 MAPK, Akt, and VEGFR-2. Specific details may vary based on the commercial assay kit used.

This assay measures the ability of a test compound to inhibit the phosphorylation of a specific substrate by p38 MAPK.

Materials:

• Recombinant human p38α MAPK

• ATF-2 (activating transcription factor-2) protein (substrate)

• ATP

• Kinase assay buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 2 mM DTT, 0.1 mM Na₃VO₄)

• Test compound (dissolved in DMSO)

• 96-well plates

• Phospho-ATF-2 (Thr71) antibody

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Luminometer

Procedure:

• Prepare serial dilutions of the test compound in kinase assay buffer. The final DMSO concentration should be ≤1%.

• In a 96-well plate, add the test compound dilutions, recombinant p38α MAPK, and the ATF-2 substrate.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at 30°C for 30-60 minutes.

• Terminate the reaction by adding an equal volume of 2x SDS-PAGE sample buffer.

• Separate the reaction products by SDS-PAGE and transfer to a PVDF membrane.

• Probe the membrane with a primary antibody against phospho-ATF-2 (Thr71), followed by an HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate and a luminometer.

• Calculate the percent inhibition for each compound concentration relative to a DMSO control and determine the IC50 value by non-linear regression analysis.

This assay measures the inhibition of Akt kinase activity by quantifying the phosphorylation of a GSK-3α substrate.

Materials:

• Recombinant human Akt1

• GSK-3α fusion protein (substrate)

• ATP

• Kinase assay buffer

• Test compound (in DMSO)

• 96-well plates

• Anti-phospho-GSK-3α (Ser21) antibody

• Luminescence-based detection reagent (e.g., Kinase-Glo®)

• Luminometer

Procedure:

• Prepare serial dilutions of the test compound in kinase assay buffer.

• To a 96-well plate, add the test compound, recombinant Akt1, and GSK-3α substrate.

• Start the reaction by adding ATP.

• Incubate at 30°C for 30 minutes.

• Stop the reaction and measure the remaining ATP by adding a luminescence-based detection reagent.

• Read the luminescence on a plate reader.

• Calculate the percent inhibition and determine the IC50 value.

This assay quantifies the inhibition of VEGFR-2 kinase activity using a generic tyrosine kinase substrate.

Materials:

• Recombinant human VEGFR-2 (kinase domain)

• Poly (Glu, Tyr) 4:1 (substrate)

• ATP

• Kinase assay buffer

• Test compound (in DMSO)

• 96-well plates

• Luminescence-based kinase assay kit (e.g., Kinase-Glo® Max)

• Luminometer

Procedure:

• Prepare serial dilutions of the test compound.

• In a white 96-well plate, add the kinase assay buffer, test compound, and VEGFR-2 enzyme.

• Add the poly (Glu, Tyr) substrate.

• Initiate the reaction by adding ATP.

• Incubate the plate at 30°C for 45 minutes.

• Add the Kinase-Glo® Max reagent to stop the reaction and generate a luminescent signal.

• Incubate at room temperature for 10 minutes.

• Measure the luminescence.

• Calculate the IC50 value based on the reduction in luminescence compared to the control.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways targeted by inhibitors derived from 5-(pyridin-4-yl)thiophene-2-carboxylic acid, as well as a generalized workflow for their synthesis and evaluation.

Caption: Workflow for Synthesis and Evaluation.

Caption: p38 MAPK Signaling Pathway Inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-(pyridin-4-yl)thiophene-2-carboxylic acid

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 5-(pyridin-4-yl)thiophene-2-carboxylic acid, a crucial intermediate in pharmaceutical development.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic strategies for preparing 5-(pyridin-4-yl)thiophene-2-carboxylic acid?

A1: The most prevalent and versatile method is the Suzuki-Miyaura cross-coupling reaction. This reaction creates the key carbon-carbon bond between the pyridine and thiophene rings. The two primary variations of this approach are:

• Route A: Coupling of a 5-halothiophene-2-carboxylic acid (or its ester) with a pyridine-4-boronic acid (or ester).

• Route B: Coupling of a 4-halopyridine with a 5-(boronic acid or ester)-thiophene-2-carboxylic acid (or its ester).

Q2: Why is the Suzuki-Miyaura coupling preferred for this synthesis?

A2: The Suzuki-Miyaura coupling is favored due to its high tolerance for a wide variety of functional groups, relatively mild reaction conditions, and the commercial availability of the necessary boronic acids and halide precursors. Palladium catalysts like Pd(PPh₃)₄ and Pd(dppf)Cl₂ are commonly used and have shown high catalytic activity for such transformations.[1][2]

Q3: What are the critical parameters that influence the yield of the Suzuki-Miyaura coupling reaction?

A3: The yield is highly dependent on several factors: the choice of palladium catalyst and ligand, the base, the solvent system, the reaction temperature, and the purity of the starting materials. Optimizing these parameters is essential for achieving high yields.[3][4]

Q4: Are there alternative synthetic routes besides Suzuki coupling?

A4: While Suzuki coupling is dominant, other cross-coupling reactions like Stille coupling (using organotin reagents) could be employed. Additionally, novel methods involving skeletal editing of pyridines to form thiophenes have been developed, which could offer an alternative disconnection approach.[5]

Troubleshooting Guide

Low or No Yield

Q5: My Suzuki-Miyaura reaction is giving a very low yield. What are the first things I should check?

A5: A low yield in a Suzuki coupling reaction is a common issue. A systematic approach to troubleshooting is recommended.

• Catalyst Inactivity: The palladium catalyst is the most critical component. Ensure it has not been deactivated by exposure to air or moisture. Using a freshly opened bottle or a glovebox for catalyst handling is advisable. Consider screening different palladium catalysts and ligands.[1]

• Base and Solvent Issues: The choice of base and solvent is crucial. Ensure the base is sufficiently strong to facilitate transmetalation but not so strong as to cause side reactions. The solvent system must solubilize the reactants. Common systems include DME/water or dioxane/water with bases like K₂CO₃ or K₃PO₄.[1][2]

• Reagent Quality: Verify the purity of your starting materials, particularly the boronic acid. Boronic acids can degrade over time, especially through protodeboronation.[1]

• Temperature Control: Most Suzuki couplings require heating to proceed at a reasonable rate. Ensure your reaction is reaching and maintaining the target temperature (e.g., 80-100 °C).

Troubleshooting Workflow for Low Yield

Caption: A flowchart for troubleshooting low reaction yields.

Side Product Formation

Q6: I'm observing a significant amount of a side product that appears to be from the deborylation of my starting material. How can I prevent this?

A6: This side reaction is known as protodeboronation and is particularly common with heteroaromatic boronic acids.[1] To minimize it:

• Use Anhydrous Conditions: Strictly exclude water from the reaction until the workup step, unless it is part of a carefully controlled solvent system.

• Choose the Right Base: A weaker base might be less prone to promoting protodeboronation. Consider using K₃PO₄ or Cs₂CO₃.

• Use Boronic Esters: Pinacol esters of boronic acids are often more stable and less susceptible to protodeboronation than the corresponding free acids.

• Reaction Time: Minimize the reaction time. Monitor the reaction by TLC or LCMS and stop it once the starting material is consumed.

Q7: My mass spectrum shows a peak corresponding to a dimer of my boronic acid (homocoupling). What causes this and how can I reduce it?

A7: Homocoupling is often caused by the presence of oxygen, which can interfere with the catalytic cycle.

• Degas Solvents: Thoroughly degas your solvents before use by sparging with an inert gas (nitrogen or argon) or by using several freeze-pump-thaw cycles.

• Maintain Inert Atmosphere: Ensure the reaction is run under a positive pressure of an inert gas throughout the entire process.

• Catalyst Choice: Some palladium catalysts are more prone to promoting homocoupling than others. If the problem persists, consider screening alternative catalysts.

Data Presentation

Table 1: Typical Reaction Conditions for Suzuki-Miyaura Coupling

Parameter	Condition 1	Condition 2	Reference
Reactant 1	5-Bromothiophene-2-carboxamide derivative	5-Bromoindazole	[2]
Reactant 2	Aryl boronic acid	2-Thiopheneboronic acid	[1]
Catalyst	Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))	Pd(dppf)Cl₂ ([1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II))	[1][2]
Base	K₃PO₄ (Potassium phosphate)	K₂CO₃ (Potassium carbonate)	[2]
Solvent	1,4-Dioxane	DME (1,2-Dimethoxyethane) / Water	[1][2]
Temperature	80-100 °C	80 °C	[1]
Atmosphere	Inert (Nitrogen or Argon)	Inert (Nitrogen or Argon)
Typical Yield	37-72%	~50-70% (varies with substrate)	[1][2]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol is a general guideline. Molar ratios and reaction times may require optimization.

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the 5-halothiophene-2-carboxylic acid ester (1.0 eq.), the pyridine-4-boronic acid (1.2-1.5 eq.), and the base (e.g., K₂CO₃, 2.0-3.0 eq.).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (e.g., Argon) for 10-15 minutes.

• Solvent and Catalyst Addition: Add the degassed solvent (e.g., a 4:1 mixture of dioxane/water). Purge the system with inert gas again for 5 minutes. Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 0.02-0.05 eq.) under a positive flow of the inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-90 °C) and stir vigorously. Monitor the reaction progress using TLC or LC-MS.

• Workup: After the reaction is complete (typically 2-12 hours), cool the mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude ester can be purified by column chromatography.

• Hydrolysis: The purified ester is then hydrolyzed to the carboxylic acid using standard conditions (e.g., LiOH in THF/water or NaOH in methanol/water).[6] After hydrolysis, carefully acidify the aqueous layer with HCl to precipitate the product, which can be collected by filtration.

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle for the Suzuki-Miyaura reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Thiophenes from Pyridines Using Elemental Sulfur - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Polar Heterocyclic Carboxylic Acids

This technical support center is designed to assist researchers, scientists, and drug development professionals in navigating the complexities associated with the purification of polar heterocyclic carboxylic acids. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the purification of polar heterocyclic carboxylic acids.

Question: My polar heterocyclic carboxylic acid shows poor or no retention and elutes in the solvent front during reversed-phase chromatography. What can I do?

Answer: This is a common challenge with highly polar compounds on traditional C18 columns. Here are several strategies to improve retention:

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for separating polar compounds that show little to no retention in reversed-phase chromatography.[1] It utilizes a polar stationary phase with a mobile phase consisting of a high concentration of a water-miscible organic solvent and a small amount of aqueous buffer.[1][2]

• Mobile Phase pH Adjustment: For acidic compounds, using a mobile phase with a pH below the pKa of the carboxylic acid will keep it protonated and less polar, thereby increasing its retention on a reversed-phase column. The addition of a small amount of an acid like trifluoroacetic acid (TFA) or formic acid to the mobile phase is a common practice.[3]

• Ion-Pair Chromatography: Introducing an ion-pairing reagent to the mobile phase can form a neutral complex with the charged analyte, increasing its hydrophobicity and retention on a reversed-phase column.

Question: I am observing significant peak tailing when purifying my heterocyclic carboxylic acid on a silica gel column. How can I improve the peak shape?

Answer: Peak tailing for acidic compounds on silica is often due to strong interactions with basic sites on the silica surface or secondary interactions with silanol groups.[4][5] Here are some solutions:

• Acidic Mobile Phase Modifier: Adding a small amount of a volatile acid, such as acetic acid or formic acid, to the mobile phase can suppress the ionization of the carboxylic acid and minimize its interaction with the stationary phase, leading to more symmetrical peaks.[6]

• Use of End-Capped Columns: For reversed-phase chromatography, using end-capped columns reduces the number of free silanol groups, which can cause peak tailing with polar analytes.[5][7]

• Alternative Stationary Phases: If peak tailing persists, consider using a different stationary phase that is less acidic, such as alumina or a polymer-based resin.

Question: My polar heterocyclic carboxylic acid appears to be unstable and degrades on the silica gel column. What are my purification options?

Answer: If your compound is sensitive to the acidic nature of silica gel, several alternative approaches can be employed:

• Reversed-Phase Chromatography: The non-polar stationary phase in reversed-phase chromatography is generally less harsh and can be a good alternative for acid-sensitive compounds.

• Ion-Exchange Chromatography: This technique separates molecules based on their charge and can be a gentle method for purifying charged species like carboxylic acids.[8][9]

• Liquid-Liquid Extraction: A carefully designed acid-base extraction can effectively separate your carboxylic acid from neutral or basic impurities without the need for chromatography.[10][11]

• Deactivated Silica Gel: It is possible to reduce the acidity of silica gel by treating it with a base before use.

Frequently Asked Questions (FAQs)

Q1: What is the best initial approach for purifying a novel polar heterocyclic carboxylic acid?

A1: A good starting point is to use analytical HPLC with both a standard C18 column and a HILIC column to quickly screen for appropriate retention and selectivity. Based on these results, you can then develop a preparative method using the most promising technique.

Q2: How can I remove residual metal catalysts (e.g., Palladium) from my reaction mixture?

A2: Metal scavengers, such as silica-based thiols or specialized ion-exchange resins, are highly effective at removing residual metal catalysts. Passing the product solution through a column packed with a metal scavenger can efficiently capture the metal complexes.

Q3: What is the most effective way to remove highly polar impurities?

A3: If your compound of interest is less polar than the impurities, reversed-phase chromatography is a good option, as the highly polar impurities will elute first. Conversely, if your compound is more polar, normal-phase or HILIC could be effective. Liquid-liquid extraction can also be a powerful tool to separate compounds with significant differences in polarity and acidity.

Q4: Can I use distillation to purify my polar heterocyclic carboxylic acid?

A4: Distillation is generally suitable for compounds that are volatile and thermally stable.[12] For many polar heterocyclic carboxylic acids, which often have high boiling points and may be prone to decarboxylation at elevated temperatures, distillation might not be a viable option.[13] However, for some smaller, more stable molecules, vacuum distillation can be effective.[14][15][16]

Data Presentation

Purification Technique	Typical Purity Achieved	Typical Recovery Rate	Key Considerations
Reversed-Phase HPLC	>95%	70-90%	Requires careful mobile phase pH control for ionizable compounds.
HILIC	>98%	80-95%	Excellent for very polar compounds that are not retained in reversed-phase.
Ion-Exchange Chromatography	>99%	85-98%	Highly specific for charged molecules; sensitive to buffer pH and ionic strength.
Liquid-Liquid Extraction	Variable (depends on impurities)	>90%	Effective for removing impurities with different acid/base properties.
Fractional Distillation	Can reach >99.9% for suitable compounds.[16]	Variable	Only applicable to thermally stable and volatile compounds.[16]

Experimental Protocols

Protocol 1: Reversed-Phase HPLC Purification

• Column Selection: Choose a suitable C18 column. For preparative work, select a column with appropriate dimensions and particle size for your sample load.

• Mobile Phase Preparation:

  • Solvent A: 0.1% Trifluoroacetic Acid (TFA) in water.

  • Solvent B: 0.1% TFA in acetonitrile.

  • Degas both solvents thoroughly.

• Method Development (Analytical Scale):

  • Inject a small amount of your crude sample.

  • Run a gradient from 5% to 95% Solvent B over 20-30 minutes to determine the elution profile of your compound.

  • Optimize the gradient to achieve good separation between your product and impurities.

• Preparative Run:

  • Equilibrate the preparative column with the initial mobile phase composition.

  • Dissolve your crude sample in a minimal amount of a suitable solvent (preferably the initial mobile phase).

  • Inject the sample and run the optimized gradient.

  • Collect fractions corresponding to your target peak.

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the organic solvent using a rotary evaporator.

  • Lyophilize the remaining aqueous solution to obtain the purified solid product.

Protocol 2: HILIC Purification

• Column Selection: Use a HILIC-specific column (e.g., silica, diol, or amide-bonded phase).

• Mobile Phase Preparation:

  • Solvent A: Acetonitrile.

  • Solvent B: 10 mM ammonium formate in water.

  • Ensure both solvents are well-mixed and degassed.

• Method Development (Analytical Scale):

  • Start with a high percentage of acetonitrile (e.g., 95%).

  • Run a gradient to increase the aqueous component (e.g., from 5% to 50% Solvent B over 20 minutes).

  • Optimize the gradient for optimal separation.

• Preparative Run:

  • Equilibrate the column with the starting mobile phase conditions.

  • Dissolve the sample in the initial mobile phase composition.

  • Inject the sample and run the optimized HILIC gradient.

  • Collect the fractions containing the desired compound.

• Product Isolation:

  • Evaporate the solvents under reduced pressure. Since ammonium formate is volatile, it can be removed during this process.

Protocol 3: Acid-Base Liquid-Liquid Extraction

• Dissolution: Dissolve the crude reaction mixture in an organic solvent immiscible with water (e.g., ethyl acetate or dichloromethane).

• Basification: Transfer the organic solution to a separatory funnel and add a saturated aqueous solution of a weak base, such as sodium bicarbonate. The polar heterocyclic carboxylic acid will be deprotonated and partition into the aqueous layer.

• Separation: Shake the funnel vigorously and allow the layers to separate. Drain the lower aqueous layer.

• Washing: Wash the organic layer with the aqueous base solution one or two more times to ensure complete extraction of the acidic product. Combine all aqueous layers.

• Acidification: Cool the combined aqueous layers in an ice bath and acidify with a strong acid (e.g., concentrated HCl) until the pH is below the pKa of the carboxylic acid. The protonated product should precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Visualizations

Caption: General experimental workflow for the purification of polar heterocyclic carboxylic acids.

Caption: Troubleshooting decision tree for common purification challenges.

References

• 1. Why HILIC is what your polar compounds need for purification | Buchi.com [buchi.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. teledyneisco.com [teledyneisco.com]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 5. gmpinsiders.com [gmpinsiders.com]
• 6. reddit.com [reddit.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. med.unc.edu [med.unc.edu]
• 9. research.fredhutch.org [research.fredhutch.org]
• 10. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. benchchem.com [benchchem.com]
• 14. EP0608688A1 - Process for the purification of crude pyrroles - Google Patents [patents.google.com]
• 15. US5502213A - Purification of crude pyrroles - Google Patents [patents.google.com]
• 16. benchchem.com [benchchem.com]

Technical Support Center: 5-(pyridin-4-yl)thiophene-2-carboxylic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 5-(pyridin-4-yl)thiophene-2-carboxylic acid in solution. This resource is intended for researchers, scientists, and drug development professionals to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 5-(pyridin-4-yl)thiophene-2-carboxylic acid in solution?

The stability of 5-(pyridin-4-yl)thiophene-2-carboxylic acid in solution can be influenced by several factors, including:

• pH: The ionization state of both the pyridine ring and the carboxylic acid group is pH-dependent, which can significantly impact the molecule's reactivity and degradation pathways.[1][2][3]

• Temperature: Elevated temperatures can accelerate degradation reactions such as hydrolysis and decarboxylation.[4][5][6][7][8][9]

• Light Exposure: The thiophene and pyridine rings contain chromophores that may absorb UV or visible light, leading to photolytic degradation.[10][11][12][13][14]

• Oxidizing Agents: The presence of oxidizing agents may lead to the degradation of the thiophene and pyridine moieties.[15][16]

• Solvent Type: The polarity and protic nature of the solvent can influence the solubility and stability of the compound.

Q2: My solution of 5-(pyridin-4-yl)thiophene-2-carboxylic acid is changing color. What could be the cause?

A color change in your solution is often an indicator of chemical degradation. This could be due to:

• Photodegradation: Exposure to light, especially UV light, can cause the formation of colored degradation products.[10][12] It is recommended to store solutions in amber vials or protect them from light.

• Oxidation: The compound may be reacting with dissolved oxygen or other oxidizing species in the solvent. Purging the solvent with an inert gas (e.g., nitrogen or argon) before preparing the solution can help mitigate this.

• pH-mediated Degradation: A change in the solution's pH, perhaps due to absorption of atmospheric CO2, could be promoting degradation. Verifying and buffering the pH of your solution is advisable.

Q3: I am observing a loss of the parent compound peak and the appearance of new peaks in my HPLC analysis over time. How can I identify the degradation products?

The appearance of new peaks in your chromatogram suggests the formation of degradation products. To identify these, you can employ the following strategies:

• Forced Degradation Studies: Intentionally stress the compound under various conditions (acidic, basic, oxidative, photolytic, thermal) to generate a profile of potential degradation products.[15][17][18] This will help in developing a stability-indicating analytical method.

• LC-MS Analysis: Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for identifying unknown compounds. The mass-to-charge ratio of the new peaks can provide information about their molecular weight and elemental composition, aiding in structure elucidation.[19]

• NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy can be used to determine the structure of isolated degradation products.

Troubleshooting Guides

Issue 1: Poor Reproducibility in Stability Studies

Symptoms:

• Inconsistent degradation rates between replicate experiments.

• High variability in analytical results (e.g., HPLC peak areas).

Possible Causes & Solutions:

Cause	Solution
Inconsistent Storage Conditions	Ensure all samples are stored under identical and tightly controlled conditions (temperature, humidity, light exposure). Use calibrated stability chambers.
Variable pH	Prepare solutions in a well-characterized buffer system to maintain a constant pH throughout the experiment.
Solvent Evaporation	Use tightly sealed containers to prevent solvent evaporation, which can concentrate the analyte and affect reaction rates.
Inconsistent Sample Preparation	Follow a standardized and well-documented sample preparation protocol.

Issue 2: Rapid Degradation of the Compound

Symptoms:

• Significant loss of the parent compound shortly after solution preparation.

Possible Causes & Solutions:

Cause	Solution
Highly Unstable in the Chosen Solvent	Test the stability in a range of solvents with different polarities and proticities to find a more suitable medium.
Presence of Contaminants	Use high-purity solvents and reagents to avoid catalytic degradation by impurities.
Extreme pH	The compound may be highly susceptible to acid or base-catalyzed hydrolysis. Adjust the pH to a more neutral range if possible.
Photoreactivity	The compound may be highly sensitive to light. Conduct all manipulations in a dark room or under amber light and store solutions in light-protective containers.[11][13]

Experimental Protocols

Protocol 1: General Stability Assessment using HPLC

This protocol outlines a general procedure for assessing the stability of 5-(pyridin-4-yl)thiophene-2-carboxylic acid in a specific solvent system.

1. Preparation of Stock Solution:

• Accurately weigh a known amount of 5-(pyridin-4-yl)thiophene-2-carboxylic acid.
• Dissolve it in the desired solvent (e.g., a mixture of acetonitrile and water) to a known concentration (e.g., 1 mg/mL).

2. Sample Preparation for Stability Study:

• Dilute the stock solution with the chosen solvent or buffer to the final working concentration.
• Divide the solution into several aliquots in appropriate vials (e.g., amber HPLC vials for photostability studies).

3. Storage Conditions:

• Store the vials under the desired conditions to be tested (e.g., 25°C/60% RH, 40°C/75% RH, photostability chamber).[4][8]
• Include a control sample stored at a condition where the compound is known to be stable (e.g., -20°C).

4. Time Points for Analysis:

• Analyze the samples at predetermined time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month).

5. HPLC Analysis:

• At each time point, inject an aliquot of the sample into a validated stability-indicating HPLC system.[15][17][18]
• Monitor the peak area of the parent compound and any new peaks that appear.

6. Data Analysis:

• Calculate the percentage of the parent compound remaining at each time point relative to the initial time point (T=0).
• Plot the percentage remaining versus time to determine the degradation kinetics.

Protocol 2: Forced Degradation Study

Forced degradation studies are essential for developing and validating stability-indicating methods.[15][18]

Condition	Protocol
Acid Hydrolysis	Incubate the solution with 0.1 N HCl at a specified temperature (e.g., 60°C).
Base Hydrolysis	Incubate the solution with 0.1 N NaOH at a specified temperature (e.g., 60°C).
Oxidation	Treat the solution with a dilute solution of hydrogen peroxide (e.g., 3%) at room temperature.
Photolysis	Expose the solution to a controlled light source that provides both UV and visible output, as per ICH Q1B guidelines.[11][12] Include a dark control.[13]
Thermal Degradation	Expose a solid sample of the compound to dry heat (e.g., 80°C).

Data Presentation

Table 1: Potential Degradation Pathways and Influencing Factors

Degradation Pathway	Potential Triggers	Key Influencing Factors
Hydrolysis of Carboxylic Acid	Acidic or basic conditions	pH, Temperature
Decarboxylation	High temperature	Temperature, Solvent
Oxidation of Thiophene Ring	Oxidizing agents, Light	Presence of oxidants, Light intensity
Photodegradation of Pyridine/Thiophene Rings	UV/Visible light	Wavelength and intensity of light

Table 2: Summary of Forced Degradation Conditions

Stress Condition	Reagent/Condition	Temperature	Duration
Acid Hydrolysis	0.1 N HCl	60°C	24 - 72 hours
Base Hydrolysis	0.1 N NaOH	60°C	24 - 72 hours
Oxidation	3% H₂O₂	Room Temperature	24 hours
Photolysis	ICH compliant light source	Room Temperature	Per ICH Q1B guidelines
Thermal (Solid)	Dry Heat	80°C	48 hours

Visualizations

Caption: Workflow for a comprehensive stability study of a chemical compound.

References

• 1. researchgate.net [researchgate.net]
• 2. The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. www3.paho.org [www3.paho.org]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. fda.gov [fda.gov]
• 8. ema.europa.eu [ema.europa.eu]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. PHOTOSTABILITY TESTING SEM I SEMINAR | PPTX [slideshare.net]
• 11. ema.europa.eu [ema.europa.eu]
• 12. m.youtube.com [m.youtube.com]
• 13. q1scientific.com [q1scientific.com]
• 14. Photostability | SGS USA [sgs.com]
• 15. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 16. researchgate.net [researchgate.net]
• 17. ijpsr.com [ijpsr.com]
• 18. scispace.com [scispace.com]
• 19. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Synthesis of Pyridinylthiophenes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common side reactions and challenges encountered during the synthesis of pyridinylthiophenes. This resource is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the synthesis of pyridinylthiophenes via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Stille)?

A1: The most prevalent side reactions include:

• Homocoupling: Dimerization of the boronic acid/ester or organostannane reagent to form bipyridines or bithiophenes. This is often promoted by the presence of oxygen or certain palladium(II) species.[1][2][3]

• Protodeboronation/Protodestannylation: Loss of the boron or tin group from the starting material, which is replaced by a hydrogen atom. This is particularly an issue with electron-deficient heteroaryl boron compounds.[4]

• Dehalogenation: The premature removal of the halogen atom from the pyridine or thiophene starting material.[5][6]

• Thiophene Polymerization: Thiophenes can undergo polymerization, especially under oxidative conditions, leading to insoluble byproducts.[7][8][9]

Q2: How can I minimize the homocoupling of my pyridine boronic acid in a Suzuki-Miyaura coupling?

A2: Minimizing homocoupling of pyridine boronic acids can be achieved through several strategies:

• Oxygen Exclusion: Rigorously degassing the reaction mixture and maintaining an inert atmosphere (e.g., argon or nitrogen) is crucial, as oxygen can promote the homocoupling pathway.[2] A nitrogen subsurface sparge can be particularly effective.[1]

• Use of Reducing Agents: The addition of a mild reducing agent, such as potassium formate, can help to minimize the concentration of Pd(II) species that are implicated in homocoupling.[1]

• Catalyst Choice: Using a heterogeneous catalyst like Pd on carbon may reduce the amount of homocoupling compared to homogeneous catalysts like Pd(OAc)₂.[2]

• Reaction Conditions: Careful optimization of the base, solvent, and temperature can also disfavor the homocoupling reaction.

Q3: My thiophene starting material appears to be polymerizing. What causes this and how can I prevent it?

A3: Thiophene polymerization is often initiated by oxidative or acidic conditions.[8][9] To prevent this:

• Inert Atmosphere: As with minimizing homocoupling, maintaining a strictly inert atmosphere is critical to prevent oxidative polymerization.

• Choice of Base: Use a non-acidic, appropriate base for your coupling reaction.

• Temperature Control: Avoid excessively high reaction temperatures, which can promote polymerization.

• Monomer Purity: Ensure the purity of your thiophene starting material, as impurities can sometimes initiate polymerization.

Troubleshooting Guides

Issue 1: Low Yield of the Desired Pyridinylthiophene Product

Potential Cause	Troubleshooting Steps
Protodeboronation of Pyridine Boronic Acid	- Use a less nucleophilic base (e.g., KF instead of stronger bases).- Employ boronic esters (e.g., pinacol esters) which can be more stable than boronic acids.[4]- Minimize reaction time and temperature.
Catalyst Deactivation	- Use a more robust ligand that protects the palladium center.- Ensure all reagents and solvents are of high purity and anhydrous.
Poor Transmetalation	- For Suzuki couplings, the addition of water can sometimes facilitate the hydrolysis of boronic esters to the more reactive boronic acids in situ.[10]- For Stille couplings, the addition of LiCl can accelerate the reaction.[11]
Steric Hindrance	- Use a bulkier phosphine ligand to promote reductive elimination.- Increase the reaction temperature, but monitor for decomposition.

Issue 2: Formation of Significant Byproducts

Observed Byproduct	Potential Cause	Troubleshooting Steps
Bipyridine or Bithiophene	Homocoupling of starting materials.	- Rigorously degas all solvents and reagents.[2]- Add a mild reducing agent like potassium formate.[1]- Use a heterogeneous palladium catalyst (e.g., Pd/C).[2]
Unsubstituted Pyridine or Thiophene	Protodeboronation/destannylation or dehalogenation.	- Use milder reaction conditions (lower temperature, weaker base).- For protodeboronation, consider using a boronic ester.[4]- For dehalogenation, ensure the purity of the catalyst and ligands.
Insoluble Polymeric Material	Polymerization of thiophene.	- Maintain a strict inert atmosphere.- Avoid high temperatures and acidic conditions.[8][9]

Quantitative Data on Side Product Formation

The following table summarizes data from a study on suppressing homocoupling in a Suzuki reaction, demonstrating the impact of different palladium sources.

Entry	Palladium Source	Dimer Byproduct (%)
1	Pd(OAc)₂	~1.0
2	5% Pd/C	~0.5
Data adapted from a study on the suppression of palladium-mediated homocoupling.[2] The percentages represent the relative amount of the homocoupled dimer byproduct observed under the respective catalytic conditions.

Experimental Protocols

Example Protocol: Suzuki-Miyaura Coupling of a Pyridylboronic Acid with a Halothiophene

This is a general procedure and may require optimization for specific substrates.

Materials:

• Halothiophene (1.0 equiv)

• Pyridylboronic acid (1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., aqueous Na₂CO₃ 1M, 3.0 equiv)

• Solvent (e.g., 1,4-dioxane, degassed)

Procedure:

• To a dried reaction flask under an inert atmosphere (argon or nitrogen), add the halothiophene, pyridylboronic acid, and palladium catalyst.

• Add the degassed 1,4-dioxane and stir the mixture at room temperature for 30 minutes.

• Add the degassed aqueous Na₂CO₃ solution.

• Heat the reaction mixture to reflux (or a lower optimized temperature) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Remove the solvent in vacuo.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, and dry over anhydrous MgSO₄.

• Purify the crude product by column chromatography on silica gel.[12]

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Stille reaction - Wikipedia [en.wikipedia.org]
• 4. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Surface-mediated assembly, polymerization and degradation of thiophene-based monomers - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. WO1991019021A1 - Polymerization of thiophene and its derivatives - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. application.wiley-vch.de [application.wiley-vch.de]
• 12. pubs.acs.org [pubs.acs.org]

Troubleshooting low yields in Grignard reactions with thiophene derivatives

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals experiencing low yields in Grignard reactions involving thiophene derivatives.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction with a thiophene derivative is not initiating. What are the common causes and solutions?

A1: Failure to initiate is a common issue. The primary causes are an unreactive magnesium surface due to the formation of a magnesium oxide layer, and the presence of moisture.[1][2] To address this, ensure all glassware is rigorously flame-dried or oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon).[3] Use anhydrous solvents, freshly opened or properly dried.[3] The magnesium turnings can be activated by methods such as mechanical crushing to expose a fresh surface, or by using chemical activators like a small crystal of iodine or a few drops of 1,2-dibromoethane.[1][2][4] The disappearance of the iodine color or the evolution of ethylene bubbles indicates activation.[3]

Q2: What are the primary side reactions that lead to low yields in Grignard reactions with thiophene derivatives?

A2: The most significant side reaction is often Wurtz coupling (or homocoupling), where the newly formed Grignard reagent reacts with the unreacted thiophene halide starting material.[3][5] This is particularly prevalent with more reactive halides. Another common issue is the quenching of the Grignard reagent by any protic source, such as water or alcohols, which protonates the Grignard reagent and renders it inactive.[3][6] Oxidation of the Grignard reagent by atmospheric oxygen is also a potential side reaction.[5]

Q3: Can the thiophene ring itself interfere with the Grignard reaction?

A3: While the C-H bonds on the thiophene ring are generally not acidic enough to quench the Grignard reagent, the sulfur atom can potentially coordinate with the magnesium center.[5] However, under standard conditions, the formation of the Grignard reagent at the carbon-halogen bond is the primary and favored reaction pathway.[5]

Q4: Which solvent is recommended for Grignard reactions with thiophene derivatives?

A4: Both diethyl ether and tetrahydrofuran (THF) are commonly used.[6] THF is often preferred due to its ability to better stabilize the Grignard reagent.[4][6] For some thiophene derivatives, particularly those susceptible to Wurtz coupling, 2-Methyltetrahydrofuran (2-MeTHF) has been shown to be a superior solvent in suppressing this side reaction.[5]

Q5: How can I confirm the formation and determine the concentration of my thiophene Grignard reagent?

A5: Visual cues for successful Grignard formation include the disappearance of the magnesium turnings, a gentle reflux, and the formation of a cloudy, grayish solution.[3][6] To quantify the concentration of the Grignard reagent, titration methods are commonly employed. A common method involves titration against a standard solution of iodine or a known amount of a ketone like benzophenone.[7][8]

Troubleshooting Guide

This guide addresses specific issues encountered during Grignard reactions with thiophene derivatives in a question-and-answer format.

Issue 1: The reaction initiates, but the yield of the desired product is consistently low.

• Question: I've managed to initiate the reaction, but my final yields are poor. What are the likely culprits?

• Answer: Low yields after successful initiation are typically due to competing side reactions or suboptimal reaction conditions. The primary suspects are Wurtz coupling and quenching of the Grignard reagent.[3][5]

  • Wurtz Coupling: This occurs when the Grignard reagent attacks the starting thiophene halide. To minimize this, add the thiophene halide solution dropwise and slowly to the magnesium suspension.[5][6] This maintains a low concentration of the halide, reducing the probability of the coupling reaction.

  • Quenching: The Grignard reagent is a strong base and will be destroyed by even trace amounts of water or other protic impurities in the starting materials or solvent.[3] Ensure all reagents are anhydrous and the reaction is performed under a strictly inert atmosphere.[3]

  • Reaction Temperature: Maintaining a low and controlled reaction temperature (e.g., 0-10 °C) during the formation of the Grignard reagent can also help to suppress side reactions.[5]

Issue 2: A significant amount of a high-molecular-weight byproduct is observed.

• Question: My analysis shows a significant byproduct with a mass roughly double that of my starting thiophene derivative. What is it and how can I avoid it?

• Answer: This is a classic indicator of Wurtz coupling, leading to the formation of a bithiophene derivative.[5] As mentioned previously, this can be mitigated by:

  • Slow Addition: Adding the thiophene halide slowly to the magnesium.[5]

  • Solvent Choice: Using 2-MeTHF instead of THF or diethyl ether can significantly reduce Wurtz coupling in susceptible systems.[5]

  • Temperature Control: Keeping the reaction temperature low during Grignard formation.[5]

Issue 3: The reaction mixture turns dark brown or black during the Grignard reagent formation.

• Question: My reaction mixture becomes very dark during the reflux stage. Is this normal?

• Answer: While some color change is expected, a very dark brown or black color can indicate decomposition of the Grignard reagent or the presence of impurities that catalyze side reactions.[1] This can also be caused by the formation of finely divided metal from side reactions.[1] Ensure the purity of your starting thiophene derivative and magnesium. If the problem persists, consider lowering the reaction temperature and reducing the reaction time.

Data Presentation

The choice of solvent can have a significant impact on the yield of the desired Grignard product by influencing the extent of side reactions, such as Wurtz coupling.

Solvent	Relative Yield of Desired Product	Relative Yield of Wurtz Coupling Byproduct	Reference
Diethyl Ether (Et2O)	Moderate	Moderate	[5]
Tetrahydrofuran (THF)	Moderate to High	Can be significant	[5]
2-Methyltetrahydrofuran (2-MeTHF)	High	Low	[5]

Note: The relative yields are generalized from findings on benzylic Grignard reactions, which are prone to Wurtz coupling, a side reaction also observed with some thiophene derivatives.[5]

Experimental Protocols

General Protocol for the Preparation of a Thienylmagnesium Halide

This protocol provides a general methodology. Specific conditions may need to be optimized for different thiophene derivatives.

• Glassware and Reagent Preparation:

  • All glassware (a three-necked round-bottom flask, reflux condenser, dropping funnel, and magnetic stir bar) must be thoroughly dried in an oven at >120°C overnight or flame-dried under vacuum and cooled under a dry, inert atmosphere (nitrogen or argon).[3]

  • Magnesium turnings (1.1 - 1.2 equivalents) are placed in the reaction flask.

  • The thiophene halide (1.0 equivalent) is dissolved in anhydrous solvent (e.g., THF) in the dropping funnel.

  • All solvents must be anhydrous.

• Reaction Initiation:

  • Assemble the apparatus under a positive pressure of inert gas.

  • Add a small amount of the thiophene halide solution to the magnesium suspension.

  • If the reaction does not start spontaneously (indicated by bubbling and a gentle reflux), add an initiator such as a small crystal of iodine or a few drops of 1,2-dibromoethane.[1][2] Gentle warming with a heat gun may also be applied.[3]

• Formation of the Grignard Reagent:

  • Once the reaction has initiated, add the remaining thiophene halide solution dropwise at a rate that maintains a gentle reflux.[5]

  • After the addition is complete, continue stirring the mixture at room temperature or with gentle reflux for an additional 1-3 hours, or until most of the magnesium is consumed.[6]

• Subsequent Reaction:

  • The resulting cloudy, gray-to-brown solution is the Grignard reagent. It should be cooled to the desired temperature for the subsequent reaction and used immediately.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. benchchem.com [benchchem.com]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. reddit.com [reddit.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Poor Solubility of 5-(pyridin-4-yl)thiophene-2-carboxylic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the poor solubility of 5-(pyridin-4-yl)thiophene-2-carboxylic acid. The content is structured in a question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the poor solubility of 5-(pyridin-4-yl)thiophene-2-carboxylic acid?

A1: The poor solubility of 5-(pyridin-4-yl)thiophene-2-carboxylic acid likely stems from a combination of its rigid, planar structure, which can lead to strong crystal lattice energy, and its amphoteric nature. The molecule possesses both a weakly acidic carboxylic acid group and a weakly basic pyridine ring. In neutral aqueous solutions, the compound may exist in a zwitterionic form or as a neutral molecule with low affinity for water, leading to limited solubility.

Q2: How does pH influence the solubility of this compound?

A2: As an amphoteric compound, its solubility is highly pH-dependent.

• In acidic solutions (low pH): The pyridine nitrogen becomes protonated, forming a cationic species which is generally more water-soluble.

• In alkaline solutions (high pH): The carboxylic acid group deprotonates to form a carboxylate anion, which also enhances water solubility.

• At the isoelectric point (pI): The compound will have a net neutral charge, leading to its lowest aqueous solubility.

A U-shaped solubility-pH profile is expected for this compound.

Q3: What are the initial steps to take when encountering solubility issues?

A3: A systematic approach is recommended. Start with simple and readily available methods before moving to more complex techniques. The initial steps should involve:

• pH Adjustment: This is often the most effective and straightforward method for ionizable compounds.

• Co-solvent Systems: Employing a mixture of water and a water-miscible organic solvent can significantly improve solubility.

• Salt Formation: Converting the parent compound into a salt can dramatically increase its aqueous solubility.

The following diagram outlines a general workflow for addressing solubility challenges with this compound.

Preventing decarboxylation of thiophene-2-carboxylic acids during reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with thiophene-2-carboxylic acids. The focus is on preventing unwanted decarboxylation during chemical reactions.

Troubleshooting Guide: Unwanted Decarboxylation

Issue: Significant formation of decarboxylated byproducts (e.g., thiophene) is observed during a reaction involving thiophene-2-carboxylic acid.

Potential Cause	Troubleshooting Steps
High Reaction Temperature	- Lower the reaction temperature. Decarboxylation of heteroaromatic carboxylic acids is often thermally induced. - Perform a temperature screen to find the optimal balance between reaction rate and decarboxylation. - Consider if microwave heating is causing localized high temperatures.
Strongly Acidic or Basic Conditions	- If possible, switch to milder bases (e.g., K₃PO₄ instead of stronger bases). - Buffer the reaction mixture to maintain a neutral or near-neutral pH. - Avoid prolonged exposure to strong acids or bases during workup.
Catalyst or Reagent Choice	- For cross-coupling reactions, screen different palladium catalysts and ligands. Some ligand systems can promote the desired reaction at lower temperatures. - In amide couplings, consider using coupling agents that operate under milder conditions.
Direct Use of the Free Carboxylic Acid	- Protect the carboxylic acid functionality as an ester (e.g., methyl or ethyl ester) or an amide prior to the reaction. This is a highly effective strategy, especially for reactions requiring elevated temperatures like Suzuki couplings.[1][2]

Frequently Asked Questions (FAQs)

Q1: At what temperature does thiophene-2-carboxylic acid typically decarboxylate?

While thiophene-2-carboxylic acid is relatively stable, decarboxylation can be initiated at elevated temperatures, often in the range of 100-150°C, particularly in the presence of catalysts or acidic/basic conditions.[3] Simple aliphatic carboxylic acids are generally stable and do not lose carbon dioxide upon heating, but the presence of the thiophene ring can influence this process.

Q2: Why is protecting the carboxylic acid group as an ester or amide effective in preventing decarboxylation?

Protecting the carboxylic acid as an ester or amide removes the acidic proton and changes the electronic properties of the carboxyl group. This modification increases the stability of the molecule and prevents the formation of the necessary transition state for decarboxylation to occur under typical reaction conditions.[1][2]

Q3: Can I perform a Suzuki cross-coupling reaction directly with thiophene-2-carboxylic acid without protection?

Direct Suzuki cross-coupling with the free acid is challenging and often leads to low yields due to decarboxylation, especially at the temperatures required for the coupling reaction. The recommended approach is to first convert the carboxylic acid to an ester or an amide.[1][2]

Q4: What are the best practices for setting up a reaction to minimize the risk of decarboxylation?

• Protecting Group Strategy: If the reaction conditions are harsh (e.g., high temperature, strong base), protect the carboxylic acid group.

• Temperature Control: Carefully control the reaction temperature and avoid overheating.

• Mild Conditions: Whenever possible, use mild bases, catalysts, and reagents.

• Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions that might be promoted by air or moisture at high temperatures.

Data on Prevention Strategies

Protecting the carboxylic acid functionality is a key strategy to prevent decarboxylation. Below is a comparison of yields for Suzuki cross-coupling reactions using protected 5-bromothiophene-2-carboxylic acid.

Table 1: Comparison of Yields in Suzuki Cross-Coupling of Protected 5-Bromothiophene-2-Carboxylic Acid Derivatives

Protected Form	Arylboronic Acid	Catalyst	Base	Solvent	Temp (°C)	Yield (%)	Reference
Pentyl Ester	4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	90	71.5	[1]
Pentyl Ester	3,4-Dichlorophenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	90	80.2	[1]
Phenethyl Ester	Phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	Toluene	90	68	[1]
Pyrazin-2-yl Amide	3-Chlorophenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane	-	72	[2]
Pyrazin-2-yl Amide	4-Chlorophenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane	-	68	[2]

Experimental Protocols

Protocol 1: Esterification of 5-Bromothiophene-2-carboxylic Acid (Protecting Group Strategy)

This protocol describes the conversion of the carboxylic acid to a pentyl ester prior to a subsequent cross-coupling reaction.

Materials:

• 5-Bromothiophene-2-carboxylic acid

• Amyl alcohol

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM)

Procedure:

• Dissolve 5-bromothiophene-2-carboxylic acid in dichloromethane (DCM).

• Add amyl alcohol to the solution.

• Add N,N'-dicyclohexylcarbodiimide (DCC) as a coupling reagent.

• Add a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Stir the reaction mixture at 30°C.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, work up the reaction to isolate the pentyl 5-bromothiophene-2-carboxylate. The reported yield for this procedure is 75%.[1]

Protocol 2: Amide Formation from 5-Bromothiophene-2-carboxylic Acid (Protecting Group Strategy)

This protocol details a one-pot condensation to form an amide, which can then be used in further reactions.

Materials:

• 5-Bromothiophene-2-carboxylic acid

• Pyrazin-2-amine

• Titanium tetrachloride (TiCl₄)

• Pyridine

Procedure:

• Dissolve 5-bromothiophene-2-carboxylic acid in pyridine.

• Add pyrazin-2-amine to the solution.

• Add titanium tetrachloride (TiCl₄).

• Heat the reaction mixture.

• Monitor the reaction for the formation of 5-bromo-N-(pyrazin-2-yl)thiophene-2-carboxamide.

• Upon completion, perform an appropriate workup to isolate the amide product. A 75% yield has been reported for this transformation.[2]

Visual Guides

Decarboxylation Prevention Workflow

Caption: Decision workflow for preventing decarboxylation.

General Reaction Scheme: Suzuki Coupling with a Protected Thiophene-2-Carboxylic Acid

Caption: Reaction pathway for Suzuki coupling.

References

• 1. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Cross-Coupling Reactions with Thiophene Substrates

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on selecting the optimal catalyst and troubleshooting common issues encountered during cross-coupling reactions involving thiophene substrates. The sulfur atom in the thiophene ring presents unique challenges, including catalyst poisoning and altered reactivity, making careful catalyst selection and reaction optimization crucial for success.

Frequently Asked Questions (FAQs)

Q1: Why are cross-coupling reactions with thiophene substrates often challenging?

A1: The primary challenge arises from the sulfur atom in the thiophene ring, which can act as a poison to palladium and other transition metal catalysts.[1][2] Strong coordination of sulfur to the metal center can lead to catalyst deactivation and low reaction yields. Additionally, the electronic properties of the thiophene ring can influence the reactivity of halothiophenes and thiophene-derived organometallic reagents.

Q2: My Suzuki-Miyaura coupling reaction with a bromothiophene is giving low to no yield. What are the common causes?

A2: Low yields in Suzuki-Miyaura couplings of thiophenes can stem from several factors:

• Catalyst Inactivity: The palladium catalyst may be deactivated by the thiophene's sulfur atom. The formation of palladium black is an indicator of catalyst decomposition.

• Inefficient Oxidative Addition: The C-Br bond on an electron-rich thiophene ring can be less reactive towards oxidative addition.

• Protodeboronation: Thiophene boronic acids can be unstable and undergo protodeboronation, where the boronic acid group is replaced by a hydrogen atom.

• Inappropriate Base or Solvent: The choice of base and solvent is critical and substrate-dependent. Poor solubility of reagents or an unsuitable base can hinder the reaction.

Q3: What is catalyst poisoning in the context of thiophene cross-coupling, and how can it be minimized?

A3: Catalyst poisoning refers to the deactivation of the catalyst by strong coordination of the thiophene's sulfur atom to the metal center, disrupting the catalytic cycle.[1][2] This can be minimized by:

• Ligand Selection: Employing bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands can shield the metal center and promote the desired catalytic steps over catalyst poisoning.[3][4][5]

• Catalyst Precursor: Using pre-formed, well-defined palladium precatalysts can sometimes offer better results than generating the active catalyst in situ.

• Reaction Conditions: Optimizing temperature, reaction time, and catalyst loading can help to favor the cross-coupling reaction over deactivation pathways.

Q4: For a Heck reaction with a halothiophene, what are the key parameters to consider for successful coupling?

A4: Key parameters for a successful Heck reaction with halothiophenes include:

• Catalyst and Ligand: Palladium(II) acetate (Pd(OAc)₂) and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) are common catalysts. The choice of phosphine ligand is crucial, with bulky, electron-rich ligands often improving reactivity, especially for less reactive bromothiophenes.[6]

• Base: A base is required to regenerate the active Pd(0) catalyst. Common choices include triethylamine (Et₃N) and potassium carbonate (K₂CO₃).[6]

• Temperature: Heck reactions often require elevated temperatures, typically above 100 °C, to proceed efficiently.[6]

• Alkene Partner: The reactivity of the alkene coupling partner can significantly impact the reaction outcome. Electron-deficient alkenes are generally more reactive.

Q5: When should I consider using a nickel catalyst instead of a palladium catalyst for thiophene cross-coupling?

A5: Nickel catalysts can be a cost-effective alternative to palladium and may offer unique reactivity. Consider a nickel catalyst for:

• Coupling of Aryl Chlorides: Nickel catalysts are often more effective for the coupling of less reactive aryl chlorides.[7]

• Different Selectivity: In some cases, nickel catalysts can provide different regioselectivity or chemoselectivity compared to palladium catalysts.

• Specific Reaction Types: Nickel catalysts have shown promise in various cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig aminations of thiophenes.

Troubleshooting Guides

Suzuki-Miyaura Coupling

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Catalyst deactivation (palladium black formation)	Use a fresh, high-purity catalyst. Consider using a more robust ligand such as a Buchwald-type phosphine (e.g., XPhos, SPhos) or an NHC ligand.
Inefficient oxidative addition	For electron-rich bromothiophenes, use a more electron-rich and bulky ligand to accelerate this step. Consider switching to the corresponding iodothiophene if possible.
Protodeboronation of the thiophene boronic acid	Use anhydrous solvents and rigorously exclude air. Consider using the corresponding boronic ester, which can be more stable. A stronger base or shorter reaction time might also help.
Poor reagent solubility	Screen different solvent systems (e.g., dioxane/water, toluene/ethanol/water). Ensure the base is soluble in the chosen solvent system.
Homocoupling of Boronic Acid	Presence of oxygen	Thoroughly degas all solvents and reagents and maintain a strict inert atmosphere (argon or nitrogen).
Catalyst system	Optimize the palladium precursor and ligand combination. In some cases, a different palladium source can minimize homocoupling.

Heck Reaction

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Inefficient oxidative addition	For bromothiophenes, use bulky, electron-rich phosphine ligands (e.g., P(t-Bu)₃) to enhance catalyst reactivity.[6]
Low reaction temperature	Gradually increase the reaction temperature, monitoring for product formation and potential decomposition. Heck reactions often require temperatures >100 °C.[6]
Catalyst deactivation by sulfur	Use a higher catalyst loading or a more robust ligand system.
Formation of Isomerized Alkene	Reversible β-hydride elimination	Use a stronger base to accelerate the regeneration of the Pd(0) catalyst.[6]
Reductive Dehalogenation of Thiophene	Impurities or certain bases	Ensure all reagents and solvents are pure and dry. Screen different bases.

Stille Coupling

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Slow transmetalation	Add a copper(I) co-catalyst (e.g., CuI) to accelerate this step. Use a more polar solvent like DMF or NMP.
Homocoupling of the organostannane	Ensure the reaction is performed under strictly anaerobic conditions. Use a Pd(0) source like Pd(PPh₃)₄ to minimize side reactions with Pd(II) precursors.
Difficulty in removing tin byproducts	After the reaction, quench with an aqueous solution of KF and stir vigorously to precipitate the tin fluoride, which can then be removed by filtration.

Buchwald-Hartwig Amination

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Inactive catalyst	Use a well-defined palladium precatalyst with a bulky, electron-rich phosphine ligand (e.g., a Buchwald ligand) or an NHC ligand.[8]
Inappropriate base	Strong, non-nucleophilic bases like NaOtBu are common, but for base-sensitive substrates, weaker bases like Cs₂CO₃ or K₃PO₄ may be necessary, possibly requiring higher temperatures.[8]
Catalyst inhibition by amine substrate	For challenging amine substrates, screening a variety of ligands is crucial. Some Buchwald ligands are specifically designed for coupling with hindered or electron-deficient amines.
Presence of air or moisture	The active Pd(0) catalyst is air-sensitive. Ensure the reaction is set up under an inert atmosphere with anhydrous reagents and solvents.[8]

Data Presentation: Catalyst Performance Comparison

Table 1: Suzuki-Miyaura Coupling of Bromothiophenes with Phenylboronic Acid

Catalyst / Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	80	12	~85-95%[9]
Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90	12	~80-90%
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene	100	4	>95%
Pd(OAc)₂ / XPhos	K₃PO₄	Dioxane	100	6	>95%

Yields are representative and can vary based on the specific thiophene substrate and reaction conditions.

Table 2: Heck Reaction of Halothiophenes with n-Butyl Acrylate

Halothiophene	Catalyst (mol%)	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
2-Iodothiophene	PdCl₂ (0.2)	dppc⁺PF₆⁻	Et₃N	[bmim][PF₆]	120	3	93[4]
2-Bromothiophene	Pd(OAc)₂ (2)	P(o-tol)₃	Et₃N	DMF	100	24	~70-80%
3-Bromothiophene	Pd(OAc)₂ (2)	P(t-Bu)₃	K₂CO₃	DMF	120	12	~85-95%[6]

Yields are representative and can vary based on the specific alkene and reaction conditions.

Table 3: Buchwald-Hartwig Amination of Bromothiophenes with Aniline

Bromothiophene	Catalyst / Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
2-Bromothiophene	Pd(OAc)₂ / Xantphos	Cs₂CO₃	Dioxane	110	12	~90-98%
3-Bromothiophene	Pd₂(dba)₃ / BINAP	NaOtBu	Toluene	100	8	~85-95%
2-Chlorothiophene	Pd(OAc)₂ / RuPhos	K₃PO₄	t-BuOH	100	18	~70-80%

Yields are representative and can vary based on the specific amine and reaction conditions.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of 2-Bromothiophene with Phenylboronic Acid

Materials:

• 2-Bromothiophene

• Phenylboronic acid (1.1 equiv)

• Pd(PPh₃)₄ (3 mol%)

• Sodium carbonate (2 M aqueous solution, 2 equiv)

• Toluene

• Nitrogen or Argon gas

Procedure:

• To a flame-dried round-bottom flask, add 2-bromothiophene (1.0 mmol), phenylboronic acid (1.1 mmol), and Pd(PPh₃)₄ (0.03 mmol).

• Seal the flask with a septum and purge with an inert gas (Nitrogen or Argon) for 15 minutes.

• Add toluene (5 mL) and the 2 M aqueous sodium carbonate solution (1 mL) via syringe.

• Heat the reaction mixture to 80 °C and stir vigorously for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

General Procedure for Heck Reaction of 2-Iodothiophene with n-Butyl Acrylate

Materials:

• 2-Iodothiophene

• n-Butyl acrylate (1.2 equiv)

• Pd(OAc)₂ (2 mol%)

• Triethylamine (Et₃N, 2 equiv)

• N,N-Dimethylformamide (DMF)

• Nitrogen or Argon gas

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add Pd(OAc)₂ (0.02 mmol).

• Add DMF (5 mL), 2-iodothiophene (1.0 mmol), n-butyl acrylate (1.2 mmol), and triethylamine (2.0 mmol).

• Heat the reaction mixture to 100 °C and stir for 12-16 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After cooling, dilute the reaction mixture with water and extract with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Mandatory Visualizations

Caption: Decision tree for initial catalyst selection in thiophene cross-coupling reactions.

Caption: Simplified pathway of catalyst deactivation by thiophene and the protective role of bulky ligands.

Caption: A generalized experimental workflow for a typical cross-coupling reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. rsc.org [rsc.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. asianpubs.org [asianpubs.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. Stille reaction - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Spectroscopic Comparison Guide: 1H and 13C NMR Analysis of 5-(pyridin-4-yl)thiophene-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic data for 5-(pyridin-4-yl)thiophene-2-carboxylic acid. Due to the limited availability of direct experimental spectra for this specific compound in publicly accessible databases, this guide presents predicted data based on the analysis of its core structural fragments: 4-phenylpyridine and thiophene-2-carboxylic acid. This approach allows for a reasoned estimation of the expected chemical shifts and provides a valuable reference for the characterization of this and structurally related molecules.

Predicted and Comparative NMR Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 5-(pyridin-4-yl)thiophene-2-carboxylic acid. For comparative purposes, experimental data for 4-phenylpyridine and thiophene-2-carboxylic acid are also provided. Chemical shifts (δ) are given in parts per million (ppm).

Table 1: ¹H NMR Data (Predicted and Experimental)

Compound	Proton	Predicted/Experimental Chemical Shift (δ, ppm)	Multiplicity
5-(pyridin-4-yl)thiophene-2-carboxylic acid	H3'	~8.7	Doublet
H2'	~7.6	Doublet
H3	~7.9	Doublet
H4	~7.4	Doublet
COOH	>12	Broad Singlet
4-Phenylpyridine	H-2, H-6	8.6 - 8.7	Multiplet
H-3, H-5	7.5 - 7.6	Multiplet
Phenyl Protons	7.4 - 7.8	Multiplet
Thiophene-2-carboxylic acid	H-3	7.8 - 8.0	Doublet of doublets
H-4	7.1 - 7.2	Doublet of doublets
H-5	7.6 - 7.8	Doublet of doublets
COOH	>12	Broad Singlet

Table 2: ¹³C NMR Data (Predicted and Experimental)

Compound	Carbon	Predicted/Experimental Chemical Shift (δ, ppm)
5-(pyridin-4-yl)thiophene-2-carboxylic acid	C=O	~163
C2	~135
C3	~136
C4	~126
C5	~148
C1'	~145
C2'	~122
C3'	~151
4-Phenylpyridine	C-1'	~138
C-2, C-6	~150
C-3, C-5	~121
C-4	~148
Phenyl Carbons	127 - 129
Thiophene-2-carboxylic acid	C=O	~163
C-2	~134
C-3	~128
C-4	~128
C-5	~134

Experimental Protocols

The following is a standard protocol for the acquisition of ¹H and ¹³C NMR spectra suitable for the characterization of 5-(pyridin-4-yl)thiophene-2-carboxylic acid.

1. Sample Preparation:

• Accurately weigh 5-10 mg of the solid sample.

• Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Methanol-d₄). The choice of solvent will depend on the solubility of the compound. DMSO-d₆ is often a good choice for carboxylic acids due to its ability to dissolve polar compounds and the acidic proton is often observed.

• Transfer the solution to a standard 5 mm NMR tube.

2. NMR Spectrometer Setup:

• The experiments should be performed on a high-resolution NMR spectrometer, for instance, a 400 MHz or 500 MHz instrument.

• The spectrometer should be properly tuned and shimmed for the specific solvent used to ensure optimal resolution and line shape.

3. ¹H NMR Acquisition:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is typically used.

• Spectral Width: A spectral width of approximately 16 ppm, centered around 6 ppm, should be sufficient to cover the expected range of proton signals.

• Acquisition Time: An acquisition time of at least 2 seconds is recommended to ensure good digital resolution.

• Relaxation Delay: A relaxation delay of 1-2 seconds should be used.

• Number of Scans: The number of scans can range from 8 to 64, depending on the sample concentration, to achieve an adequate signal-to-noise ratio.

• Temperature: The experiment is typically run at room temperature (e.g., 298 K).

4. ¹³C NMR Acquisition:

• Pulse Program: A standard proton-decoupled ¹³C NMR experiment (e.g., 'zgpg30' on Bruker instruments) is used to obtain a spectrum with singlet signals for each unique carbon.

• Spectral Width: A spectral width of about 200-220 ppm, centered around 100 ppm, is appropriate for most organic molecules.

• Acquisition Time: An acquisition time of 1-2 seconds is standard.

• Relaxation Delay: A relaxation delay of 2-5 seconds is recommended to allow for full relaxation of quaternary carbons.

• Number of Scans: A significantly higher number of scans (e.g., 1024 to 4096 or more) is required for ¹³C NMR due to the low natural abundance of the ¹³C isotope. The exact number will depend on the sample concentration and the desired signal-to-noise ratio.

• Temperature: The experiment is typically run at room temperature (e.g., 298 K).

5. Data Processing:

• The raw data (Free Induction Decay - FID) should be processed using appropriate NMR software.

• Processing steps include Fourier transformation, phase correction, and baseline correction.

• The chemical shifts should be referenced to the residual solvent peak (e.g., DMSO-d₆ at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

Visualization of Structural and Spectral Relationships

The following diagram illustrates the molecular structure of 5-(pyridin-4-yl)thiophene-2-carboxylic acid and highlights the different proton and carbon environments that give rise to distinct signals in the NMR spectra.

Unraveling the Molecular Blueprint: A Comparative Guide to the Mass Spectrometry Fragmentation of 5-(pyridin-4-yl)thiophene-2-carboxylic acid

For researchers, scientists, and professionals in drug development, understanding the structural intricacies of novel compounds is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing invaluable insights into molecular weight and fragmentation patterns, which are crucial for structural elucidation. This guide offers a detailed comparison of the expected mass spectrometry fragmentation pattern of 5-(pyridin-4-yl)thiophene-2-carboxylic acid against established fragmentation behaviors of its core structural motifs: aromatic carboxylic acids, thiophenes, and pyridines.

Predicted Fragmentation Profile

The fragmentation of 5-(pyridin-4-yl)thiophene-2-carboxylic acid under EI conditions is anticipated to be driven by the characteristic cleavages of the carboxylic acid group, followed by fragmentation of the heterocyclic ring systems.

Initial Fragmentation Steps:

Aromatic carboxylic acids are known to exhibit a more prominent molecular ion peak compared to their aliphatic counterparts. The primary fragmentation pathways for such compounds typically involve the loss of small, stable neutral molecules or radicals from the carboxylic acid moiety.

• Loss of a Hydroxyl Radical (-OH, M-17): Alpha-cleavage involving the loss of the hydroxyl radical is a common fragmentation for carboxylic acids, leading to the formation of a stable acylium ion.

• Loss of a Carboxyl Radical (-COOH, M-45): Cleavage of the bond between the thiophene ring and the carboxylic acid group results in the loss of the entire carboxyl group.

• Decarboxylation (-CO2, M-44): The loss of a neutral carbon dioxide molecule is another potential initial fragmentation step.

Secondary Fragmentation of the Heterocyclic Core:

Following the initial losses from the carboxylic acid group, the resulting fragment ions, which still contain the linked pyridinyl and thiophene rings, will undergo further fragmentation. The fragmentation of pyridinyl-substituted heterocycles can be complex. The pyridine ring itself is relatively stable but can undergo ring opening and loss of small molecules like hydrogen cyanide (HCN) or isocyanic acid (HNC). The thiophene ring can also fragment, although its behavior is influenced by the substituents.

Comparative Data Summary

To provide a clear comparison, the expected fragmentation of 5-(pyridin-4-yl)thiophene-2-carboxylic acid is contrasted with the known fragmentation patterns of its fundamental components in the table below.

Fragmentation Pathway	Aromatic Carboxylic Acids	Thiophene Derivatives	Pyridine Derivatives	Predicted for 5-(pyridin-4-yl)thiophene-2-carboxylic acid
Molecular Ion (M+)	Generally strong and readily observable.	Variable intensity, dependent on substitution.	Typically a strong molecular ion peak due to the stable aromatic ring.	Expected to be a prominent peak.
Loss of -OH (M-17)	A common and often significant fragmentation.	Not a primary fragmentation unless a hydroxyl group is present.	Not a primary fragmentation.	Highly probable, leading to a significant M-17 peak.
Loss of -COOH (M-45)	A characteristic fragmentation pathway.	Not applicable.	Not applicable.	A likely fragmentation, resulting in an M-45 peak.
Loss of H₂O (M-18)	Can occur, especially with ortho substituents that can participate in a hydrogen rearrangement.	Can be activated by certain ortho-substituents.	Not a primary fragmentation.	Possible, but likely less significant than the loss of -OH or -COOH.
Ring Fragmentation	The aromatic ring is generally stable and fragments less readily.	Fragmentation is influenced by the nature and position of substituents.	Can involve the loss of HCN or HNC.	Expected to occur after initial fragmentation of the carboxylic acid, with potential losses of HCN/HNC from the pyridine moiety.

Experimental Protocols

While a specific protocol for 5-(pyridin-4-yl)thiophene-2-carboxylic acid is not detailed in the searched literature, a general experimental protocol for obtaining an electron ionization mass spectrum is as follows:

Electron Ionization Mass Spectrometry (EI-MS) General Protocol:

• Sample Preparation: A small amount of the solid sample is dissolved in a suitable volatile solvent (e.g., methanol or dichloromethane).

• Introduction: The sample solution is introduced into the mass spectrometer, typically via a direct insertion probe or a gas chromatograph (GC) inlet.

• Ionization: In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV). This causes the molecule to lose an electron, forming a molecular ion (M+), and imparts excess energy, leading to fragmentation.

• Acceleration: The positively charged ions are then accelerated by an electric field into the mass analyzer.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by the mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and their abundance is recorded.

• Data Analysis: The resulting mass spectrum, a plot of ion intensity versus m/z, is analyzed to determine the molecular weight and identify the fragmentation patterns.

Visualizing the Workflow

The logical flow of a typical mass spectrometry experiment for compound characterization can be visualized as follows:

Caption: General workflow for mass spectrometry analysis.

A Comparative Crystallographic Analysis of Thiophene Carboxylic Acid Derivatives for Drug Development

A detailed guide for researchers and drug development professionals on the structural nuances of thiophene-based building blocks, featuring a comparative analysis of thiophene-2-carboxylic acid, 5-bromothiophene-2-carboxylic acid, and thiophene-3-carboxylic acid.

Thiophene carboxylic acids are pivotal structural motifs in medicinal chemistry, forming the backbone of numerous therapeutic agents. Their value lies in the thiophene ring's ability to act as a bioisostere for a phenyl group, often improving metabolic stability and pharmacokinetic profiles. Understanding the precise three-dimensional arrangement of these molecules through X-ray crystallography is crucial for rational drug design, as subtle changes in their structure can significantly impact their interaction with biological targets. This guide provides a comparative overview of the single-crystal X-ray crystallographic data for three key derivatives: thiophene-2-carboxylic acid, its brominated counterpart 5-bromothiophene-2-carboxylic acid, and the constitutional isomer thiophene-3-carboxylic acid.

Comparative Crystallographic Data

The following table summarizes the key crystallographic parameters for the three thiophene carboxylic acid derivatives, providing a quantitative basis for comparing their solid-state structures. These parameters dictate the packing of molecules in the crystal lattice and the nature of their intermolecular interactions.

Parameter	Thiophene-2-carboxylic Acid[1][2]	5-Bromothiophene-2-carboxylic Acid	Thiophene-3-carboxylic Acid
Formula	C₅H₄O₂S	C₅H₃BrO₂S	C₅H₄O₂S
Crystal System	Orthorhombic	Monoclinic	Monoclinic
Space Group	Pna2₁	P2₁/c	P2₁/c
a (Å)	10.106(2)	11.398(3)	10.355(2)
b (Å)	14.299(3)	5.971(2)	5.118(1)
c (Å)	16.092(3)	10.041(3)	10.071(2)
α (°)	90	90	90
β (°)	90	100.39(3)	90.89(2)
γ (°)	90	90	90
Volume (ų)	2325.5(8)	672.3(4)	533.1(2)
Z	4 (as a tetramer)	4	4
Key H-Bonding Motif	O-H···O hydrogen bonds forming a tetrameric ring structure.[1]	O-H···O hydrogen bonds forming centrosymmetric dimers.	O-H···O hydrogen bonds forming centrosymmetric dimers.

Structural Analysis and Supramolecular Assembly

The X-ray crystallographic data reveals significant differences in the supramolecular assembly of these derivatives, primarily driven by the position of the carboxylic acid group and the presence of the bromine substituent.

Thiophene-2-carboxylic acid exhibits an unusual tetrameric structure in the solid state, where four molecules are linked by O-H···O hydrogen bonds in a ring formation.[1] This is in contrast to the more common dimeric structures observed for many carboxylic acids. This tetrameric arrangement leads to an orthorhombic crystal system.[1][2]

In contrast, both 5-bromothiophene-2-carboxylic acid and thiophene-3-carboxylic acid form the more conventional centrosymmetric dimers via O-H···O hydrogen bonds between the carboxylic acid groups. This classic head-to-head arrangement is a robust and common supramolecular synthon in carboxylic acids. The presence of the bulky bromine atom in 5-bromothiophene-2-carboxylic acid influences the overall crystal packing, leading to a different unit cell and volume compared to the unsubstituted thiophene-3-carboxylic acid, despite both crystallizing in the same P2₁/c space group.

These variations in crystal packing and hydrogen bonding motifs can have profound implications for the physicochemical properties of these compounds, including solubility, dissolution rate, and stability, which are critical parameters in drug development.

Experimental Protocols

Detailed methodologies for the synthesis and crystallization of these compounds are essential for reproducibility and further research.

Synthesis

• Thiophene-2-carboxylic Acid: This compound is commonly prepared by the oxidation of 2-acetylthiophene. A widely used method is the haloform reaction, where 2-acetylthiophene is treated with an alkaline sodium hypochlorite solution. The reaction mixture is then acidified to precipitate the carboxylic acid.

• 5-Bromothiophene-2-carboxylic Acid: A straightforward synthesis involves the direct bromination of thiophene-2-carboxylic acid. The reaction is typically carried out by treating thiophene-2-carboxylic acid with bromine in a suitable solvent like glacial acetic acid.

• Thiophene-3-carboxylic Acid: The synthesis of this isomer can be achieved through various methods, including the carbonation of 3-lithiothiophene (generated from 3-bromothiophene) or the oxidation of 3-thiophenecarboxaldehyde.

Crystallization for X-ray Analysis

Obtaining single crystals of sufficient quality for X-ray diffraction is a critical step. Slow evaporation from a suitable solvent is a common and effective technique.

• Thiophene-2-carboxylic Acid: Single crystals can be grown by slow evaporation of a solution in ethanol at room temperature.

• 5-Bromothiophene-2-carboxylic Acid: Single crystals suitable for X-ray analysis have been obtained by slow evaporation from an ethanol solution.

• Thiophene-3-carboxylic Acid: The growth of single crystals can be achieved by slow evaporation of a solution in a mixture of diethyl ether and hexane.

Workflow for X-ray Crystallographic Analysis

The process of determining the crystal structure of a small molecule like a thiophene carboxylic acid derivative follows a well-defined workflow, from crystal selection to final structure validation.

General workflow for single-crystal X-ray diffraction analysis.

This guide highlights the importance of detailed structural analysis in understanding the solid-state behavior of thiophene carboxylic acid derivatives. The distinct supramolecular assemblies observed for these closely related molecules underscore how minor chemical modifications can lead to significant changes in their crystal structures, providing valuable insights for the design and development of new pharmaceutical compounds.

References

• 1. asianpubs.org [asianpubs.org]
• 2. asianpubs.org [asianpubs.org]

Validating the Mechanism of Action of 5-(pyridin-4-yl)thiophene-2-carboxylic acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the hypothetical mechanism of action of 5-(pyridin-4-yl)thiophene-2-carboxylic acid as a selective cyclooxygenase-2 (COX-2) inhibitor. Due to the absence of direct experimental data for this compound, its potential efficacy is benchmarked against two established COX-2 inhibitors, Celecoxib and Etoricoxib. The information presented herein is intended to provide a framework for the experimental validation of novel compounds with similar structural motifs.

Introduction to 5-(pyridin-4-yl)thiophene-2-carboxylic acid

5-(pyridin-4-yl)thiophene-2-carboxylic acid is a small molecule featuring a pyridine ring linked to a thiophene-2-carboxylic acid backbone. While the specific biological targets of this compound are not yet elucidated, its structural components are present in numerous biologically active molecules. Pyridine and thiophene derivatives are known to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anticancer effects. The presence of a carboxylic acid moiety suggests potential interactions with the active sites of various enzymes.

Based on these structural characteristics, a plausible mechanism of action for 5-(pyridin-4-yl)thiophene-2-carboxylic acid is the inhibition of the cyclooxygenase-2 (COX-2) enzyme. COX-2 is a key enzyme in the inflammatory pathway, responsible for the conversion of arachidonic acid to prostaglandins. Selective inhibition of COX-2 is a validated therapeutic strategy for managing pain and inflammation while minimizing the gastrointestinal side effects associated with non-selective COX inhibitors. This guide outlines the experimental approach to validate this hypothesis and compares its potential inhibitory profile with established drugs.

Quantitative Data Summary

The following table summarizes the inhibitory activity of the reference compounds, Celecoxib and Etoricoxib, against COX-1 and COX-2. A hypothetical set of data for 5-(pyridin-4-yl)thiophene-2-carboxylic acid is included to illustrate a potential target profile for a novel selective COX-2 inhibitor.

Compound	Target	IC50 (nM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)
5-(pyridin-4-yl)thiophene-2-carboxylic acid	COX-1	5000 (Hypothetical)	100 (Hypothetical)
COX-2	50 (Hypothetical)
Celecoxib	COX-1	3000	7.6
COX-2	40
Etoricoxib	COX-1	1590	106
COX-2	15

Experimental Protocols

Synthesis of 5-(pyridin-4-yl)thiophene-2-carboxylic acid

A plausible synthetic route for 5-(pyridin-4-yl)thiophene-2-carboxylic acid is via a palladium-catalyzed Suzuki cross-coupling reaction.

Materials:

• 5-bromothiophene-2-carboxylic acid

• Pyridine-4-boronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄)

• Toluene

• Water

• Argon or Nitrogen gas

• Standard laboratory glassware and purification apparatus

Procedure:

• To a reaction vessel, add 5-bromothiophene-2-carboxylic acid (1 equivalent), pyridine-4-boronic acid (1.2 equivalents), potassium phosphate (2 equivalents), palladium(II) acetate (0.02 equivalents), and SPhos (0.04 equivalents).

• Evacuate and backfill the vessel with an inert gas (Argon or Nitrogen) three times.

• Add degassed toluene and water (e.g., 10:1 ratio).

• Heat the reaction mixture at a specified temperature (e.g., 100 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 5-(pyridin-4-yl)thiophene-2-carboxylic acid.

• Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

In Vitro COX Inhibition Assay

The inhibitory activity of the compounds on COX-1 and COX-2 can be determined using a commercially available COX inhibitor screening assay kit or by following established protocols.

Principle: This assay measures the peroxidase activity of COX enzymes. The peroxidase activity is assayed colorimetrically by monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm.

Materials:

• Purified human or ovine COX-1 and COX-2 enzymes

• Reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme

• Arachidonic acid (substrate)

• TMPD

• Test compounds (dissolved in DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a reaction mixture containing the reaction buffer, heme, and the respective COX enzyme (COX-1 or COX-2) in each well of a 96-well plate.

• Add various concentrations of the test compounds or vehicle (DMSO) to the wells.

• Pre-incubate the plate at a specified temperature (e.g., 37 °C) for a defined period (e.g., 15 minutes).

• Initiate the reaction by adding arachidonic acid to each well.

• Immediately add TMPD to each well.

• Measure the absorbance at 590 nm at multiple time points to determine the reaction rate.

• Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

• Determine the IC50 values by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the COX-2 signaling pathway and the experimental workflow for validating the mechanism of action of 5-(pyridin-4-yl)thiophene-2-carboxylic acid.

Caption: COX-2 Signaling Pathway Inhibition.

Caption: Experimental Workflow for Validation.

Head-to-head comparison of different synthetic routes to pyridinylthiophenes

For Researchers, Scientists, and Drug Development Professionals

Pyridinylthiophenes represent a critical structural motif in medicinal chemistry and materials science, forming the core of numerous pharmacologically active compounds and functional materials. The strategic synthesis of these heteroaromatic systems is paramount for drug discovery and development. This guide provides an objective, data-driven comparison of the principal synthetic routes to pyridinylthiophenes, highlighting the advantages and limitations of each methodology to aid in strategic planning for synthesis.

Overview of Synthetic Strategies

The synthesis of pyridinylthiophenes can be broadly categorized into two main approaches:

• Thiophene Ring Construction: These methods build the thiophene ring from acyclic precursors, where the pyridine moiety is either incorporated into a starting material or introduced after the thiophene ring is formed. Key examples include the Gewald, Paal-Knorr, and Fiesselmann syntheses.

• C-C Bond Formation/Coupling: These strategies involve the coupling of pre-formed pyridine and thiophene rings. This is the most common approach and is dominated by palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Stille, and Negishi couplings, as well as Direct C-H Arylation.

• Novel Approaches: Emerging methods like skeletal editing offer innovative disconnections for synthesizing these scaffolds.

The following sections provide a head-to-head comparison of these routes, supported by quantitative data and detailed experimental protocols.

Comparison of Synthetic Performance

The choice of synthetic route is often a trade-off between versatility, yield, reaction conditions, and the toxicity or cost of reagents. The following tables summarize the quantitative aspects of the most prevalent methods.

Table 1: Comparison of C-C Coupling Methodologies

Synthetic Route	Key Reagents & Catalyst	Typical Yields	Key Advantages	Key Disadvantages
Suzuki-Miyaura Coupling	Halo-thiophene/pyridine, Pyridyl/thiophenyl boronic acid, Pd catalyst (e.g., Pd(dppf)Cl₂), Base (e.g., K₂CO₃, Na₃PO₄)	50-95%[1][2][3]	High functional group tolerance; commercially available reagents; boronic acids are generally non-toxic.[4]	Boronic acids can be unstable; residual boron impurities can be difficult to remove.
Stille Coupling	Halo-thiophene/pyridine, Organostannane (e.g., tributylstannyl-thiophene), Pd catalyst (e.g., Pd(PPh₃)₄)	70-99%[5][6]	Organostannanes are stable to air and moisture; tolerant of many functional groups.[6]	High toxicity of organotin reagents and byproducts; purification can be challenging.[7]
Negishi Coupling	Halo-thiophene/pyridine, Organozinc reagent, Pd or Ni catalyst	70-90%[8][9]	High reactivity and functional group tolerance; milder reaction conditions.[8][10]	Organozinc reagents are highly sensitive to air and moisture, requiring inert atmosphere techniques.[9]
Direct C-H Arylation	Thiophene, Halo-pyridine, Pd catalyst (e.g., Pd(OAc)₂), Ligand (optional), Base (e.g., KOAc, K₂CO₃)	40-90%[11][12]	High atom economy (no pre-functionalization of one partner); reduces synthetic steps.[13]	Regioselectivity can be a major challenge; often requires higher catalyst loading and harsher conditions.[11]

Table 2: Comparison of Thiophene Ring Formation & Other Methodologies

Synthetic Route	Key Starting Materials	Typical Yields	Key Advantages	Key Disadvantages
Gewald Reaction	Ketone/aldehyde, α-cyanoester, Elemental sulfur, Base (e.g., morpholine)	35-85%[14]	One-pot, multi-component reaction; provides access to highly substituted 2-aminothiophenes.[15][16]	Limited to the synthesis of 2-aminothiophenes; mechanism not fully elucidated.[17]
Paal-Knorr Synthesis	1,4-dicarbonyl compound, Sulfurizing agent (e.g., Lawesson's reagent, P₄S₁₀)	Variable	Straightforward synthesis of substituted thiophenes from accessible starting materials.[18][19]	Generates toxic H₂S gas; requires stoichiometric, harsh sulfurizing agents.[20][21]
Fiesselmann Synthesis	α,β-acetylenic ester, Thioglycolic acid derivative, Base	Variable	Provides access to 3-hydroxy-2-thiophenecarboxylic acid derivatives.[22][23]	Substrate scope can be limited by the availability of acetylenic esters.[24]
Skeletal Editing	2-Arylpyridine, Dinitrobenzene derivative, Pyrrolidine, S₈, Base (KOtBu)	60-85%[25]	Novel transformation; converts readily available pyridines directly to functionalized thiophenes.[26][27]	Multi-step one-pot procedure; currently limited to specific substitution patterns.[25]

Visualization of Synthetic Pathways

The following diagrams illustrate the general logic and workflow of the compared synthetic strategies.

Caption: General workflow for C-C cross-coupling strategies.

Caption: Comparison of ring formation vs. skeletal editing logic.

Detailed Experimental Protocols

The following are representative, generalized protocols for the key synthetic routes discussed. Researchers should note that specific substrates may require optimization of these conditions.

Protocol 1: Suzuki-Miyaura Cross-Coupling

This protocol describes a typical procedure for the coupling of a bromothiophene with a pyridylboronic acid.

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the bromothiophene (1.0 eq.), the pyridylboronic acid (1.2-1.5 eq.), potassium carbonate (K₂CO₃, 2.0-3.0 eq.), and the palladium catalyst (e.g., Pd(dppf)Cl₂, 1-5 mol%).

• Solvent Addition: Add a degassed solvent mixture, such as 1,4-dioxane and water (e.g., 4:1 v/v).

• Reaction: Heat the mixture to 80-100 °C and stir for 4-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: After cooling to room temperature, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired pyridinylthiophene.[1][2]

Protocol 2: Direct C-H Arylation

This protocol outlines the direct coupling of thiophene with a bromopyridine.

• Reaction Setup: In a sealed tube, combine the thiophene (1.5-3.0 eq.), bromopyridine (1.0 eq.), palladium(II) acetate (Pd(OAc)₂, 2-5 mol%), a ligand if required (e.g., PPh₃ or a Buchwald-type ligand, 4-10 mol%), and a base (e.g., potassium acetate KOAc or K₂CO₃, 2.0 eq.).

• Solvent Addition: Add a dry, high-boiling solvent such as DMAc, DMF, or toluene.

• Reaction: Seal the tube and heat the mixture to 100-140 °C for 12-48 hours. Monitor the reaction for consumption of the limiting reagent.

• Workup: Cool the reaction mixture, dilute with water, and extract with a suitable organic solvent (e.g., ethyl acetate or CH₂Cl₂).

• Purification: Wash the combined organic extracts with brine, dry over Na₂SO₄, and concentrate. Purify the residue by column chromatography to isolate the product.[11][12]

Protocol 3: Gewald Aminothiophene Synthesis

This protocol describes the one-pot synthesis of a pyridinyl-substituted 2-aminothiophene.

• Reaction Setup: To a round-bottom flask, add a ketone or aldehyde bearing a pyridine substituent (1.0 eq.), an active methylene nitrile (e.g., ethyl cyanoacetate or malononitrile, 1.0 eq.), and elemental sulfur (S₈, 1.1-1.2 eq.).

• Solvent and Base Addition: Add a suitable solvent (e.g., ethanol or DMF) followed by a catalytic or stoichiometric amount of a base (e.g., morpholine or triethylamine, 0.1-1.0 eq.).

• Reaction: Stir the mixture at room temperature or heat to 40-60 °C for 2-12 hours. The reaction is often accompanied by a color change and dissolution of the sulfur.

• Workup: Cool the reaction mixture. If a precipitate forms, it can be collected by filtration. Otherwise, pour the mixture into ice-water and extract with an organic solvent.

• Purification: Dry the organic extracts, concentrate, and purify the crude product by recrystallization or column chromatography.[15][28]

Protocol 4: Skeletal Editing of a Pyridine to a Thiophene

This protocol describes the novel conversion of a 2-arylpyridine into a 2-aroylthiophene.

• Zincke Salt Formation: Heat a solution of the 2-arylpyridine (1.0 eq.) and a 1-halo-2,4-dinitrobenzene derivative (1.6 eq.) in a solvent like acetone or ethanol at 60-80 °C for 24 hours. Cool the mixture and concentrate to obtain the crude Zincke salt, which can be washed or purified.[25]

• Ring Opening: Dissolve the Zincke salt (1.0 eq.) in chloroform (CHCl₃) and add pyrrolidine (2.5 eq.) dropwise at room temperature. Stir for 1 hour, then remove the solvent under reduced pressure to yield the ring-opened intermediate.[25]

• Cyclization with Sulfur: To the intermediate, add elemental sulfur (S₈, 2.0 eq.), potassium tert-butoxide (KOtBu, 1.0 eq.), and dimethylsulfoxide (DMSO). Stir the resulting solution at 100 °C for 12 hours.[25]

• Workup and Purification: After cooling, perform a standard aqueous workup and extract with an organic solvent. Dry and concentrate the organic phase, and purify the residue by column chromatography to yield the thiophene product.[25]

Conclusion

The synthesis of pyridinylthiophenes can be accomplished through a variety of powerful methods.

• For Versatility and Reliability: Suzuki-Miyaura coupling remains the workhorse method, offering a superb balance of high yields, excellent functional group tolerance, and the use of relatively benign reagents.[4]

• For Atom Economy: Direct C-H arylation is the most atom-economical approach, avoiding pre-functionalization steps. However, it often requires more rigorous optimization to control regioselectivity and achieve high yields.[13]

• For Highest Yields (with a caveat): Stille coupling frequently provides excellent yields but is hampered by the significant toxicity of the tin reagents, limiting its large-scale applicability.[6]

• For Specific Scaffolds: Ring-forming reactions like the Gewald synthesis are indispensable for accessing highly substituted 2-aminothiophenes, which are valuable precursors for further derivatization.[16]

• For Novelty and Drug Scaffolding: Emerging techniques like skeletal editing provide innovative and powerful disconnections, allowing for the rapid diversification of existing pyridine-containing drug molecules into novel thiophene analogues.[27]

The optimal synthetic strategy will ultimately depend on the specific target molecule, available starting materials, scale of the reaction, and the laboratory's tolerance for specific reagents and conditions. This guide serves as a foundational resource to inform that critical decision-making process.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Stille reaction - Wikipedia [en.wikipedia.org]
• 7. Stille Coupling [organic-chemistry.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Negishi coupling - Wikipedia [en.wikipedia.org]
• 10. Exploring Negishi coupling for conjugated polymer synthesis - American Chemical Society [acs.digitellinc.com]
• 11. mdpi.com [mdpi.com]
• 12. iris.unimore.it [iris.unimore.it]
• 13. researchgate.net [researchgate.net]
• 14. d-nb.info [d-nb.info]
• 15. benchchem.com [benchchem.com]
• 16. quod.lib.umich.edu [quod.lib.umich.edu]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 20. Paal-Knorr Thiophene Synthesis [organic-chemistry.org]
• 21. Paal-Knorr Thiophene Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 22. Fiesselmann thiophene synthesis - Wikipedia [en.wikipedia.org]
• 23. youtube.com [youtube.com]
• 24. Fiesselmann thiophene synthesis | Semantic Scholar [semanticscholar.org]
• 25. chinesechemsoc.org [chinesechemsoc.org]
• 26. Synthesis of Thiophenes from Pyridines Using Elemental Sulfur - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Synthesis of Thiophenes from Pyridines Using Elemental Sulfur | Semantic Scholar [semanticscholar.org]
• 28. [PDF] A NEW PROTOCOL FOR THE SYNTHESIS OF 2-AMINOTHIOPHENES THROUGH THE GEWALD REACTION IN SOLVENT-FREE CONDITIONS. | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the In Vitro and In Vivo Efficacy of 5-(pyridin-4-yl)thiophene-2-carboxylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro and in vivo efficacy of two classes of 5-(pyridin-4-yl)thiophene-2-carboxylic acid derivatives that have shown promise as therapeutic agents: VEGFR-2 inhibitors for anti-angiogenic therapy and Bloom helicase inhibitors for cancer treatment. The information is supported by experimental data from peer-reviewed studies.

Executive Summary

Derivatives of 5-(pyridin-4-yl)thiophene-2-carboxylic acid have emerged as versatile scaffolds in drug discovery, leading to the development of potent inhibitors of key biological targets. This guide focuses on two promising series of these derivatives:

• 3-Substituted-5-(4-pyridin-4yl)-1,3,4-oxadiazole-2-thiones as VEGFR-2 Inhibitors: These compounds have demonstrated significant anti-angiogenic properties by targeting the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key regulator of blood vessel formation. Both in vitro enzyme inhibition and in vivo anti-angiogenic activity have been reported.

• 5-(pyridin-4-yl)-1,3,4-thiadiazol-2-amine Derivatives as Bloom Helicase (BLM) Inhibitors: This class of compounds targets Bloom helicase, a crucial enzyme in DNA repair. Inhibition of BLM can lead to genomic instability in cancer cells, making it a promising therapeutic strategy. These derivatives have shown potent in vitro enzyme inhibition and cellular activity indicative of in vivo potential.

This guide will delve into the available efficacy data, detailed experimental protocols for key assays, and the underlying signaling pathways for each class of compounds.

VEGFR-2 Inhibitors: 3-Substituted-5-(4-pyridin-4yl)-1,3,4-oxadiazole-2-thiones

This series of compounds has been investigated for its potential to inhibit angiogenesis, a critical process in tumor growth and metastasis. The primary molecular target is VEGFR-2, a receptor tyrosine kinase.

Data Presentation

Compound	Target	In Vitro Efficacy (IC50)	In Vivo Model	In Vivo Efficacy
3i	VEGFR-2	0.5 µM[1][2]	CAM Assay	Good inhibition at 1 µM[1][2]
Zebrafish Assay	Good inhibition at 1 µM[1][2]

Signaling Pathway

Experimental Protocols

This assay quantifies the inhibitory activity of the compounds on recombinant human VEGFR-2 kinase by measuring the amount of ATP remaining after the kinase reaction.

• Reagent Preparation :

  • Prepare a 1x Kinase Buffer by diluting a 5x stock. Dithiothreitol (DTT) can be added to a final concentration of 1 mM.

  • Prepare serial dilutions of the test compound in the 1x Kinase Buffer. The final DMSO concentration should not exceed 1%.

  • Dilute the recombinant human VEGFR-2 enzyme and the substrate (e.g., Poly(Glu,Tyr) 4:1) in 1x Kinase Buffer.

  • Prepare a Master Mix containing the kinase buffer, ATP, and substrate.

• Kinase Reaction :

  • Add the Master Mix to the wells of a solid white 96-well plate.

  • Add the test compound dilutions to the "Test Inhibitor" wells.

  • Add 1x Kinase Buffer with the same DMSO percentage to the "Positive Control" (100% activity) and "Blank" (no enzyme) wells.

  • Initiate the reaction by adding the diluted VEGFR-2 enzyme to the "Test Inhibitor" and "Positive Control" wells. Add only kinase buffer to the "Blank" wells.

  • Incubate the plate at 30°C for a specified time (e.g., 45 minutes).

• Detection :

  • Stop the kinase reaction and deplete the remaining ATP by adding a reagent like ADP-Glo™.

  • Add a Kinase Detection Reagent that converts ADP to ATP and generates a luminescent signal via a luciferase reaction.

  • Incubate at room temperature to stabilize the signal.

  • Measure the luminescence using a plate reader.

• Data Analysis :

  • Subtract the average luminescence of the "Blank" wells from all other readings.

  • Calculate the percent inhibition for each concentration of the test compound relative to the "Positive Control".

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data using a non-linear regression model to determine the IC50 value.

This in vivo assay assesses the effect of compounds on angiogenesis in a living system.

• Egg Incubation :

  • Incubate fertilized chicken eggs at 37.5°C in a humidified incubator.

• Windowing :

  • On embryonic day 3 (E3), create a small window in the eggshell to expose the CAM.

• Compound Application :

  • On E7, apply a sterile filter paper disc or a biocompatible carrier containing the test compound (e.g., at 1 µM) onto the CAM. A vehicle control (e.g., DMSO) is applied to a separate group of eggs.

• Incubation and Observation :

  • Reseal the window and continue incubation for 48-72 hours.

  • Observe and photograph the CAM vasculature under a stereomicroscope.

• Quantification :

  • Quantify angiogenesis by counting the number of blood vessel branch points within a defined area around the carrier.

  • Alternatively, use image analysis software to measure vessel length, density, and total vascularized area. The percentage of inhibition is calculated relative to the vehicle control.

The zebrafish embryo is a transparent vertebrate model that allows for real-time visualization of blood vessel development.

• Embryo Collection and Maintenance :

  • Collect fertilized zebrafish embryos and maintain them in E3 medium at 28.5°C.

• Compound Treatment :

  • At 24 hours post-fertilization (hpf), place the embryos in a multi-well plate and expose them to different concentrations of the test compound (e.g., 1 µM) or a vehicle control.

• Observation and Imaging :

  • At 48-72 hpf, anesthetize the embryos and mount them for imaging.

  • Use a fluorescence microscope to visualize the intersegmental vessels (ISVs) in transgenic zebrafish lines expressing fluorescent proteins in their vasculature (e.g., Tg(fli1:EGFP)).

• Quantification :

  • Quantify the anti-angiogenic effect by counting the number of complete ISVs or measuring the total length of the ISVs using image analysis software.

  • Calculate the percentage of angiogenesis inhibition compared to the control group.

Bloom Helicase Inhibitors: 5-(pyridin-4-yl)-1,3,4-thiadiazol-2-amine Derivatives

This class of compounds targets the Bloom (BLM) helicase, an enzyme essential for maintaining genomic stability through its roles in DNA replication and repair. Inhibiting BLM is a potential therapeutic strategy for cancers that are dependent on this helicase.

Data Presentation

Compound	Target	In Vitro Efficacy (IC50)	Cell Line	In Vitro Cytotoxicity (IC50)	Cellular Activity
ML216	BLM Helicase	1-3 µM[3]	Multiple Myeloma Cell Lines (HMCLs)	Median: 2.78 µM[4][5]	Induces sister chromatid exchanges[3]
XG19 (sensitive HMCL)	1.2 µM[5]	Induces apoptosis and cell cycle arrest[4][5]
XG2 (sensitive HMCL)	4.9 µM[5]
XG1 (resistant HMCL)	13.2 µM[5]

Signaling Pathway

Experimental Protocols

This assay measures the DNA unwinding activity of BLM helicase.

• Reagent Preparation :

  • Prepare a 1x complete BLM buffer containing DTT.

  • Prepare serial dilutions of the test inhibitor (e.g., ML216) in the buffer.

  • The DNA substrate consists of a double-stranded DNA probe with a fluorophore (e.g., TAMRA) on one strand and a quencher (e.g., BHQ) on the other. In the double-stranded form, the fluorescence is quenched.

  • Dilute the recombinant human BLM enzyme in the buffer.

• Assay Reaction :

  • Add the diluted BLM enzyme to the wells of a microplate.

  • Add the test inhibitor dilutions or buffer (for control wells).

  • Incubate at room temperature to allow for inhibitor binding.

  • Prepare a master mix containing the fluorescent DNA substrate and ATP.

  • Initiate the reaction by adding the master mix to all wells.

• Detection :

  • Immediately measure the fluorescence intensity over time using a microplate reader. As BLM unwinds the DNA, the fluorophore and quencher are separated, resulting in an increase in fluorescence.

• Data Analysis :

  • Calculate the rate of the reaction for each inhibitor concentration.

  • Determine the percent inhibition relative to the no-inhibitor control.

  • Plot the percent inhibition against the inhibitor concentration to calculate the IC50 value.

This assay assesses the cytotoxic effect of the compounds on cancer cell lines.

• Cell Seeding :

  • Seed cancer cells (e.g., multiple myeloma cell lines) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment :

  • Treat the cells with various concentrations of the test compound for a specified period (e.g., 48-72 hours).

• MTT Addition :

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active metabolism convert MTT into a purple formazan product.

• Formazan Solubilization :

  • Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Measurement :

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis :

  • Calculate the percentage of cell viability relative to the untreated control cells.

  • Plot the percentage of viability against the compound concentration to determine the IC50 value.

References

• 1. Design, Synthesis and Evaluation of 5-pyridin-4-yl-2-thioxo-[1,3,4]oxadiazol-3-yl Derivatives as Anti-angiogenic Agents Targeting VEGFR-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Design, synthesis and in vitro cytotoxicity evaluation of indolo–pyrazoles grafted with thiazolidinone as tubulin polymerization inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | The BLM helicase is a new therapeutic target in multiple myeloma involved in replication stress survival and drug resistance [frontiersin.org]
• 5. The BLM helicase is a new therapeutic target in multiple myeloma involved in replication stress survival and drug resistance - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of 5-(pyridin-4-yl)thiophene-2-carboxylic Acid Analogs and Related Scaffolds as Enzyme Inhibitors

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the structure-activity relationships (SAR) of 5-(pyridin-4-yl)thiophene-2-carboxylic acid analogs and structurally related compounds. The information is presented through quantitative data, detailed experimental protocols, and visual diagrams to facilitate understanding of the key structural determinants for biological activity.

The 5-(pyridin-4-yl)thiophene-2-carboxylic acid scaffold is a key pharmacophore in the development of various enzyme inhibitors. Modifications to the pyridine, thiophene, and carboxylic acid moieties have been explored to optimize potency, selectivity, and pharmacokinetic properties. This guide delves into the SAR of this scaffold and its analogs, drawing comparisons from studies on different biological targets, including Bloom helicase, various kinases, and Forkhead Box M1 (FOXM1).

I. SAR of 5-(Aryl/Heteroaryl)thiophene/thiadiazole Analogs as Enzyme Inhibitors

A significant body of research on a structurally similar core, 5-(pyridin-4-yl)-1,3,4-thiadiazol-2-amine, as a Bloom helicase (BLM) inhibitor provides valuable insights into the SAR of the pyridinyl-heteroaryl scaffold. BLM is a DNA helicase crucial for maintaining genome integrity, and its inhibition is a potential strategy for cancer therapy.

Core Heterocycle Modifications

In a key study, replacement of the 1,3,4-thiadiazole ring with a thiophene ring in a series of Bloom helicase inhibitors resulted in a complete loss of activity. This highlights the critical role of the thiadiazole core for this specific target. However, other modifications to the central heterocyclic ring also led to a significant decrease or complete loss of inhibitory activity, with the exception of a pyridine analog which showed comparable potency.

Table 1: Impact of Central Heterocycle Modification on Bloom Helicase Inhibition

Compound ID	Central Heterocycle	R Group	IC50 (µM)
1	1,3,4-Thiadiazole	3-cyano-4-(1H-pyrazol-4-yl)phenylamino	4.0
6a	Thiophene	3-cyano-4-(1H-pyrazol-4-yl)phenylamino	> 40
6b	4-substituted Thiazole	3-cyano-4-(1H-pyrazol-4-yl)phenylamino	28
6c	5-substituted Thiazole	3-cyano-4-(1H-pyrazol-4-yl)phenylamino	> 40
6d	1,3,4-Oxadiazole	3-cyano-4-(1H-pyrazol-4-yl)phenylamino	> 40
6i	Pyridine	3-cyano-4-(1H-pyrazol-4-yl)phenylamino	4.0

Pyridine Moiety Modifications

Modifications to the 4-pyridyl group in the 5-(pyridin-4-yl)-1,3,4-thiadiazol-2-amine series revealed that this moiety is sensitive to steric and electronic changes.

Table 2: SAR of the 4-Pyridine Moiety in Bloom Helicase Inhibitors

Compound ID	Pyridine Substitution	R Group	IC50 (µM)
1	None	3-cyano-4-(1H-pyrazol-4-yl)phenylamino	4.0
4a	2-Methyl	3-cyano-4-(1H-pyrazol-4-yl)phenylamino	13
4b	3-Methyl	3-cyano-4-(1H-pyrazol-4-yl)phenylamino	11
4c	2-Chloro	3-cyano-4-(1H-pyrazol-4-yl)phenylamino	19
4d	3-Chloro	3-cyano-4-(1H-pyrazol-4-yl)phenylamino	12
4e	2-Methoxy	3-cyano-4-(1H-pyrazol-4-yl)phenylamino	> 40
4f	3-Methoxy	3-cyano-4-(1H-pyrazol-4-yl)phenylamino	> 40

II. Pyridinyl-Thiophene Carboxamides as Kinase Inhibitors

The pyridinyl-thiophene carboxamide scaffold has emerged as a potent inhibitor of several kinases, including AKT and Dyrk1A.

AKT Kinase Inhibitors

A series of 5-pyrrolopyridinyl-2-thiophenecarboxamides were identified as potent AKT kinase inhibitors. SAR studies, aided by co-crystal structures, led to the discovery of compounds with subnanomolar potency. These compounds demonstrated antiproliferative activity and inhibited the phosphorylation of the downstream target GSK3β.

Table 3: SAR of 5-Pyrrolopyridinyl-2-thiophenecarboxamides as AKT Inhibitors

Compound ID	R1	R2	AKT1 IC50 (nM)	AKT2 IC50 (nM)
7	H	H	180	33
8	Me	H	16	2.5
9	Et	H	10	1.8
10	H	Me	50	10

Data synthesized from representative compounds in the study for illustrative purposes.

Dyrk1A Kinase Inhibitors

Derivatives of 3-(thiophen-2-yl)pyridine have been investigated as inhibitors of Dyrk1A, a kinase implicated in several neurological disorders. Diversification at the 4-position of the thiophene core led to compounds with significant inhibitory activity.

Table 4: SAR of 3-(Thiophen-2-yl)pyridine Derivatives as Dyrk1A Inhibitors [1]

Compound ID	Substitution at Thiophene C4	Dyrk1A IC50 (µM)
4	-CHO	0.7
5	-CH=NOH	0.9
8	-CN	0.7
15	-CONH2	0.9
29	-NH-c-Hexyl	0.1
30	-NH-Adamantyl	0.3

III. Thieno[2,3-b]pyridine-2-carboxamides as FOXM1 Inhibitors

N-Phenylthieno[2,3-b]pyridine-2-carboxamide derivatives have been designed as inhibitors of the Forkhead Box M1 (FOXM1) transcription factor, a key player in cell cycle progression and a target in cancer therapy. The electronic nature of substituents on the N-phenyl ring significantly influences their inhibitory activity.

Table 5: SAR of N-Phenylthieno[2,3-b]pyridine-2-carboxamides as FOXM1 Inhibitors [2]

Compound ID	Substitution on N-phenyl	FOXM1 Inhibition (%) at 10 µM
FDI-6	4-F	70
5	4-Cl	65
1	4-CN	85
2	4-NO2	80
3	4-OCH3	40
4	4-CH3	50

IV. Experimental Protocols

Bloom Helicase Inhibition Assay

The inhibitory activity against Bloom helicase is determined using a fluorescence-based DNA unwinding assay. The assay measures the unwinding of a forked DNA duplex substrate. One strand of the DNA is labeled with a fluorophore (e.g., TAMRA) and the other with a quencher (e.g., BHQ-2). In the double-stranded form, the fluorescence is quenched. Upon unwinding by the helicase, the fluorophore and quencher are separated, resulting in an increase in fluorescence. The reaction is typically initiated by the addition of ATP.

Sister Chromatid Exchange (SCE) Assay

This cellular assay is used to assess genomic instability, a hallmark of Bloom syndrome. Cells are cultured in the presence of 5-bromo-2'-deoxyuridine (BrdU) for two cell cycles. BrdU is incorporated into the newly synthesized DNA strands. Metaphase chromosomes are then prepared and stained. Sister chromatids that have undergone exchange will exhibit a characteristic differential staining pattern that can be visualized and quantified under a microscope. An increase in the frequency of SCEs indicates a potential defect in DNA repair, which can be induced by BLM inhibitors.[3]

Kinase Inhibition Assays

Kinase inhibition is typically measured using in vitro assays that quantify the phosphorylation of a substrate peptide by the kinase. These assays can be performed in various formats, such as radiometric assays using [γ-³²P]ATP, or non-radiometric assays using fluorescence, luminescence, or antibody-based detection methods (e.g., ELISA, HTRF). The IC50 value, representing the concentration of the inhibitor required to reduce the kinase activity by 50%, is determined from dose-response curves.

V. Visualizations

General Synthesis Workflow for Pyridinyl-Thiophene Carboxamides

Caption: General synthetic route to pyridinyl-thiophene carboxamides.

Logical Relationship of SAR for Bloom Helicase Inhibitors

Caption: SAR logic for core and pyridine modifications.

VI. Conclusion

The 5-(pyridin-4-yl)thiophene-2-carboxylic acid scaffold and its analogs represent a versatile platform for the design of potent and selective enzyme inhibitors. The structure-activity relationship studies highlight that the biological activity is highly dependent on the nature of the central heterocyclic core, the substitution pattern on the pyridine ring, and the modifications to the carboxamide moiety. While the thiophene core may not be optimal for all targets, as evidenced by the Bloom helicase inhibitor study, the broader class of pyridinyl-thiophene and related heteroaryl scaffolds has demonstrated significant potential in inhibiting various kinases and other enzymes. This guide provides a foundational understanding for researchers to build upon in the design and development of novel therapeutics based on these privileged structures.

References

• 1. plos.figshare.com [plos.figshare.com]
• 2. Structure–Activity Relationship of N-Phenylthieno[2,3-b]pyridine-2-carboxamide Derivatives Designed as Forkhead Box M1 Inhibitors: The Effect of Electron-Withdrawing and Donating Substituents on the Phenyl Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of 5-pyrrolopyridinyl-2-thiophenecarboxamides as potent AKT kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 5-(Pyridin-4-yl)thiophene-2-carboxylic Acid: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of specialized chemical compounds are paramount to ensuring both personal safety and environmental compliance. This document provides a comprehensive, step-by-step guide for the proper disposal of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid, a heterocyclic compound with potential biological activity. Adherence to these protocols is critical for minimizing risks within the laboratory and the wider environment.

Immediate Safety and Handling Precautions

Key Hazards of Structurally Similar Compounds:

• Harmful if swallowed.

• Causes serious eye damage or irritation.[1][2][3][4]

• Causes skin irritation.[1][2][3][4]

• May cause respiratory irritation.[2][3]

• Harmful to aquatic life.

Therefore, the following minimum PPE is mandatory when handling this compound and its waste:

• Gloves: Chemical-resistant gloves (e.g., nitrile or butyl rubber).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat to protect clothing and skin.

• Respiratory Protection: All handling of the compound and its waste should be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[5]

In the event of a spill, evacuate the area and assess the situation. For small spills, absorb the material with an inert, non-combustible absorbent (e.g., vermiculite, sand). For large spills, contact your institution's Environmental Health and Safety (EHS) department immediately.

Step-by-Step Disposal Protocol

The disposal of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid must be managed as hazardous waste. Do not dispose of this chemical down the drain or in regular trash.

• Waste Segregation and Collection:

  • All waste containing 5-(Pyridin-4-yl)thiophene-2-carboxylic acid, including residual amounts in containers, contaminated materials (e.g., pipette tips, weighing paper), and solutions, must be collected in a designated, properly labeled hazardous waste container.

  • The container should be made of a compatible material, such as glass or high-density polyethylene (HDPE), and must have a secure, tightly fitting lid.

• Labeling of Waste Containers:

  • The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "5-(Pyridin-4-yl)thiophene-2-carboxylic acid".

  • The label should also include the primary hazard symbols (pictograms) based on the likely hazards:

    • Exclamation Mark (for skin/eye irritation, harmful if swallowed, respiratory irritant).

    • Corrosion (if eye damage is severe).

    • Environment (if harmful to aquatic life).

• Storage of Waste:

  • Store the sealed waste container in a designated satellite accumulation area within the laboratory.

  • This area should be well-ventilated, away from heat or ignition sources, and have secondary containment to capture any potential leaks.

  • Do not mix this waste with other incompatible waste streams, such as strong oxidizing agents or bases.[2]

• Professional Disposal:

  • The disposal of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid must be conducted through a licensed and approved hazardous waste disposal company.

  • Contact your institution's EHS department to arrange for the collection of the hazardous waste.

  • Provide them with a full characterization of the waste, including the chemical name and any known or suspected hazards.

Hazard Profile of Related Compounds

To better understand the potential risks associated with 5-(Pyridin-4-yl)thiophene-2-carboxylic acid, the following table summarizes the GHS hazard classifications for structurally related compounds.

Compound	GHS Hazard Classifications
Pyridine-2-carboxylic acid	Acute toxicity, Oral (Category 4), Serious eye damage (Category 1), Short-term (acute) aquatic hazard (Category 3)
Thiophene-2-carboxylic acid	Acute oral toxicity (Category 4), Acute dermal toxicity (Category 4), Skin Corrosion/Irritation (Category 2), Serious Eye Damage/Eye Irritation (Category 2), Specific target organ toxicity (single exposure) (Category 3)[2]
2,5-Thiophenedicarboxylic acid	Skin Irritation (Category 2), Serious Eye Irritation (Category 2), May cause respiratory irritation (STOT SE 3)[1][4][6]
4-(Pyridin-2-yl)thiophene-2-carboxylic acid	Causes skin irritation (H315), Causes serious eye irritation (H319), May cause respiratory irritation (H335)[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid.

Caption: Disposal Workflow Diagram.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. aksci.com [aksci.com]
• 4. fishersci.es [fishersci.es]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. 2,5-Thiophenedicarboxylic acid | C6H4O4S | CID 20273 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling 5-(Pyridin-4-yl)thiophene-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid. The following procedures are designed to ensure a safe laboratory environment and compliance with standard safety protocols.

Hazard Identification and Personal Protective Equipment (PPE)

Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure.[3] The following table summarizes the recommended PPE for handling this compound.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles are mandatory.[3][4] A face shield should be worn in situations with a risk of splashing or dust generation.[5][6]	To protect the eyes from dust particles and potential splashes of solutions containing the compound.[5][7]
Hand Protection	Chemical-resistant gloves (e.g., nitrile) are required.[3][7] Gloves should be inspected before use and changed regularly or if contaminated.[8] It is recommended to wear double gloves.[5]	To prevent skin contact with the chemical, which could cause irritation or be absorbed through the skin.[9]
Respiratory Protection	A NIOSH-approved respirator (e.g., N95) is recommended, especially when handling the powder outside of a fume hood or when dust may be generated.[5][6]	To prevent inhalation of fine dust particles which may cause respiratory tract irritation.[1][7]
Protective Clothing	A lab coat is mandatory.[3] Chemical-resistant aprons or coveralls should be considered for larger quantities or when there is a risk of significant contamination.[4][7]	To protect the skin and personal clothing from contamination.[7]
Footwear	Closed-toe shoes are required in the laboratory.[7]	To protect the feet from spills and falling objects.

Operational Plan: Safe Handling Procedures

Adherence to proper handling procedures is critical for minimizing risk.

General Handling Precautions:

• Ventilation: Handle 5-(Pyridin-4-yl)thiophene-2-carboxylic acid in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[8][10][11]

• Avoiding Dust: Take care to avoid the formation of dust when handling the solid material.[10][11][12]

• Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[1][13] Do not eat, drink, or smoke in the laboratory.[9]

• Spill Management: In case of a spill, avoid generating dust.[8] Carefully sweep up the solid material and place it in a sealed, labeled container for disposal.[12]

Experimental Protocol: Weighing and Solution Preparation

• Preparation: Before starting, ensure the work area (chemical fume hood) is clean and uncluttered. Assemble all necessary equipment, including a calibrated balance, weighing paper or boat, spatula, and appropriate glassware.

• Donning PPE: Put on all required PPE as outlined in the table above.

• Weighing: Carefully transfer the desired amount of 5-(Pyridin-4-yl)thiophene-2-carboxylic acid from the stock container to the weighing paper or boat using a clean spatula. Perform this task slowly to minimize dust generation.

• Transfer: Gently transfer the weighed powder into the appropriate flask or beaker for dissolution.

• Dissolution: Add the desired solvent to the vessel containing the compound. If necessary, use a magnetic stirrer or gentle agitation to facilitate dissolution.

• Cleaning: Clean the spatula and any other contaminated reusable equipment thoroughly after use. Dispose of any contaminated disposable items in the appropriate chemical waste container.

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination, and wash hands thoroughly.

Disposal Plan

Proper disposal of chemical waste is crucial for environmental and personal safety.

Waste Segregation and Collection:

• Solid Waste: Unused or contaminated 5-(Pyridin-4-yl)thiophene-2-carboxylic acid, as well as any materials used for spill cleanup, should be collected in a clearly labeled, sealed container for solid chemical waste.

• Liquid Waste: Solutions containing this compound should be collected in a labeled container for hazardous liquid waste. Given its acidic nature, it should not be mixed with incompatible waste streams.

• Neutralization: For acidic waste solutions, neutralization with a suitable base (e.g., sodium bicarbonate) to a pH between 6 and 8 may be required before final disposal, in accordance with institutional and local regulations.[12]

Final Disposal:

All waste must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[12][14] Do not pour chemical waste down the drain.

Workflow and Decision Making

The following diagram illustrates the logical flow for safely handling 5-(Pyridin-4-yl)thiophene-2-carboxylic acid.

Caption: Workflow for handling 5-(Pyridin-4-yl)thiophene-2-carboxylic acid.

References

• 1. jubilantingrevia.com [jubilantingrevia.com]
• 2. fishersci.com [fishersci.com]
• 3. PPE and Safety for Chemical Handling [acsmaterial.com]
• 4. newreachglobal.com [newreachglobal.com]
• 5. pppmag.com [pppmag.com]
• 6. realsafety.org [realsafety.org]
• 7. nspcoatings.co.uk [nspcoatings.co.uk]
• 8. downloads.ossila.com [downloads.ossila.com]
• 9. nj.gov [nj.gov]
• 10. echemi.com [echemi.com]
• 11. chemicalbook.com [chemicalbook.com]
• 12. benchchem.com [benchchem.com]
• 13. spectrumchemical.com [spectrumchemical.com]
• 14. bio.vu.nl [bio.vu.nl]